1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran

• CAS: 268541-27-1

Core Science & Biosynthesis

Unveiling a Dihydro-β-agarofuran Sesquiterpenoid: A Technical Guide to 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

This technical guide provides an in-depth exploration of the natural sourcing, isolation, and characterization of the sesquiterpenoid, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran. This document is intended for researchers, scientists, and professionals in the field of natural product chemistry and drug development who are interested in the rich chemical diversity of the Celastraceae family.

Introduction

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is a complex polyester sesquiterpenoid belonging to the dihydro-β-agarofuran class. These natural products are renowned for their intricate molecular architecture and diverse biological activities. The core structure is a tricyclic sesquiterpene skeleton, which in this specific molecule, is elaborately decorated with benzoyl and cinnamoyl ester functional groups, in addition to hydroxyl moieties. These substitutions are critical to its bioactivity and present unique challenges and opportunities in its isolation and characterization. Dihydro-β-agarofuran sesquiterpenoids are characteristic secondary metabolites of plants in the Celastraceae family, which has a long history of use in traditional medicine.[1][2]

Natural Source and Biosynthesis

The primary natural source for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is the root bark of Tripterygium hypoglaucum, a plant belonging to the Celastraceae family.[3] This compound was identified as a constituent of the methanol extract of this plant material.[3]

The biosynthesis of dihydro-β-agarofuran sesquiterpenoids originates from the mevalonate pathway, leading to the formation of the universal sesquiterpene precursor, farnesyl pyrophosphate (FPP). Cyclization of FPP yields the characteristic tricyclic agarofuran skeleton. Subsequent enzymatic hydroxylations, followed by esterifications with precursors such as benzoyl-CoA and cinnamoyl-CoA, lead to the formation of the target molecule. The specific regioselectivity of these acylation reactions is a hallmark of the specialized metabolism within Tripterygium species.

Extraction and Isolation Protocol

The isolation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran from its natural source is a multi-step process that leverages the compound's physicochemical properties. The following protocol is a representative workflow based on established methodologies for the separation of sesquiterpenoids from Tripterygium species.

Step 1: Extraction

• Material Preparation: Air-dried and powdered root bark of Tripterygium hypoglaucum is the starting material.

• Solvent Extraction: The powdered plant material is exhaustively extracted with methanol at room temperature. This is typically done by maceration with agitation or through Soxhlet extraction to ensure efficient recovery of the target compound. The methanolic extract is then concentrated under reduced pressure to yield a crude residue.

Causality: Methanol is chosen for its polarity, which is suitable for extracting a broad range of secondary metabolites, including moderately polar sesquiterpenoid esters.

Step 2: Liquid-Liquid Partitioning

• The crude methanol extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

• The target compound, being a moderately polar ester, is expected to partition predominantly into the ethyl acetate fraction.

Causality: This step fractionates the crude extract based on polarity, removing highly nonpolar compounds (like fats and waxes) in the n-hexane fraction and highly polar compounds (like sugars and glycosides) in the aqueous and n-butanol fractions, thereby enriching the target compound in the ethyl acetate fraction.

Step 3: Chromatographic Purification

The enriched ethyl acetate fraction is subjected to a series of chromatographic separations to isolate the pure compound.

• Silica Gel Column Chromatography:

  • The dried ethyl acetate fraction is adsorbed onto a small amount of silica gel and loaded onto a silica gel column.

  • The column is eluted with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3) and visualized under UV light (254 nm) and by staining with a vanillin-sulfuric acid reagent.

  • Fractions containing the compound of interest are pooled and concentrated.

Causality: Silica gel chromatography separates compounds based on their polarity. The gradient elution allows for the sequential separation of compounds with different polarities, with less polar compounds eluting first.

• Sephadex LH-20 Column Chromatography:

  • The partially purified fraction is further subjected to size-exclusion chromatography on a Sephadex LH-20 column, using methanol as the mobile phase.

  • This step is effective in removing pigments and other small molecules.

Causality: Sephadex LH-20 separates molecules primarily based on their size and polarity in certain solvents. It is particularly useful for separating terpenoids from other classes of compounds.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Final purification is achieved by preparative HPLC on a C18 reversed-phase column.

  • A typical mobile phase would be a gradient of methanol and water or acetonitrile and water.

  • The elution is monitored by a UV detector, and the peak corresponding to the target compound is collected.

  • The solvent is removed under reduced pressure to yield the pure 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

Causality: Reversed-phase HPLC separates compounds based on their hydrophobicity. The C18 stationary phase retains nonpolar compounds more strongly, and a gradient of increasing organic solvent is used to elute the compounds in order of increasing hydrophobicity. This technique offers high resolution and is ideal for final purification.

Figure 1: Workflow for the extraction and isolation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

Structural Elucidation

The structure of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is determined through a combination of spectroscopic techniques.

Spectroscopic Data

Technique	Key Observations
¹H NMR	Signals corresponding to aromatic protons of the benzoyl and cinnamoyl groups, olefinic protons of the cinnamoyl group, oxygenated methine protons of the dihydroagarofuran core, and methyl groups.
¹³C NMR	Resonances for carbonyl carbons of the ester groups, aromatic and olefinic carbons, oxygenated carbons of the sesquiterpene skeleton, and aliphatic carbons.
Mass Spectrometry (MS)	Determination of the molecular weight and elemental composition through High-Resolution Mass Spectrometry (HR-MS). Fragmentation patterns can provide information about the ester substituents.
Infrared (IR) Spectroscopy	Absorption bands indicating the presence of hydroxyl groups, carbonyl groups (esters), and aromatic rings.
2D NMR (COSY, HSQC, HMBC)	Crucial for establishing the connectivity of protons and carbons within the molecule, confirming the dihydroagarofuran skeleton and the positions of the ester and hydroxyl groups.

Self-Validation: The combination of 1D and 2D NMR techniques provides a robust and self-validating system for structural elucidation. COSY experiments establish proton-proton correlations, HSQC correlates protons to their directly attached carbons, and HMBC reveals long-range proton-carbon correlations, allowing for the unambiguous assignment of the entire molecular structure.

Figure 2: Logical relationship of spectroscopic techniques in the structural elucidation process.

Biological Activity

Dihydro-β-agarofuran sesquiterpenoids isolated from the Celastraceae family are known to exhibit a wide range of biological activities, including insecticidal, antifeedant, cytotoxic, and anti-HIV properties.[1] While specific biological activity data for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is not extensively detailed in the readily available literature, its structural similarity to other bioactive sesquiterpenoids from Tripterygium species suggests it may possess similar properties. For instance, many sesquiterpene alkaloids from Tripterygium hypoglaucum have demonstrated potent anti-HIV activity.[4] Further investigation is warranted to fully characterize the pharmacological profile of this specific compound.

Conclusion

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran represents a fascinating example of the chemical complexity found within the Celastraceae family. Its isolation from Tripterygium hypoglaucum requires a systematic approach involving solvent extraction and multiple chromatographic techniques. The structural elucidation relies on a suite of modern spectroscopic methods. This technical guide provides a comprehensive overview for researchers aiming to explore the rich chemistry and potential biological applications of this class of natural products. The detailed methodologies and the rationale behind them offer a solid foundation for the successful isolation and characterization of this and similar complex sesquiterpenoids.

References

• Zhao, W., et al. (2014). Terpenoids from Tripterygium hypoglaucum and their inhibition of LPS-induced NO production. Bioscience, Biotechnology, and Biochemistry, 78(3), 370-3. Available at: [Link]

• Liu, Z. Z., et al. (2012). Two sesquiterpene pyridine alkaloids and a triterpenoid saponin from the root barks of Tripterygium hypoglaucum. Journal of Asian Natural Products Research, 14(11), 1081-7. Available at: [Link]

• Zhang, D., et al. (2021). Tripterygium hypoglaucum (Lévl.) Hutch and Its Main Bioactive Components: Recent Advances in Pharmacological Activity, Pharmacokinetics and Potential Toxicity. Frontiers in Pharmacology, 12, 638883. Available at: [Link]

• Li, J., et al. (2025). Isolation of dihydroagarofuran sesquiterpene from the fruits of Tripterygium hypoglaucum and evaluation of their anti-inflammatory activity. Phytochemistry, 236, 114486. Available at: [Link]

• Spivey, A. C., Weston, M., & Woodhead, S. (2002). Celastraceae sesquiterpenoids: biological activity and synthesis. Chemical Society Reviews, 31(1), 43-59. Available at: [Link]

• Duan, H., et al. (2000). Sesquiterpene alkaloids from Tripterygium hypoglaucum and Tripterygium wilfordii: a new class of potent anti-HIV agents. Journal of Natural Products, 63(3), 357-61. Available at: [Link]

• Wang, Y. W., et al. (2021). Network pharmacology modeling identifies synergistic interaction of therapeutic and toxicological mechanisms for Tripterygium hypoglaucum Hutch. Journal of Ethnopharmacology, 265, 113354. Available at: [Link]

• Liu, Z. Z., et al. (2014). A new dihydroagarofuranoid sesquiterpene from the roots of Tripterygium hypoglaucum. Journal of Asian Natural Products Research, 16(3), 327-31. Available at: [Link]

• He, Z. S., et al. (2011). Dihydroagarofuran derivatives from the dried roots of Tripterygium wilfordii. Journal of Natural Products, 74(7), 1631-6. Available at: [Link]

• Gao, J. M., Wu, W. B., Zhang, J., & Konishi, Y. (2007). The dihydro-β-agarofuran sesquiterpenoids. Natural Product Reports, 24(5), 1153-89. Available at: [Link]

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The Origin and Nature of a Complex Sesquiterpenoid: A Technical Guide to 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Specialized Natural Product

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is a highly oxygenated sesquiterpenoid, a member of the large and structurally complex dihydro-β-agarofuran family of natural products.[1] Identified by its Chemical Abstracts Service (CAS) number 268541-27-1, this molecule represents a fascinating example of nature's chemical ingenuity.[2] Dihydroagarofuran sesquiterpenoids are characteristic secondary metabolites of plants belonging to the Celastraceae family, which have a long history of use in traditional medicine.[1][3] These compounds are noted for their intricate tricyclic core structure and a wide spectrum of biological activities, including immunosuppressive, anti-inflammatory, anti-tumor, and anti-HIV effects.[1][3] This guide provides a technical overview of the origin, isolation, structural determination, and biosynthetic pathways of this specific polyester sesquiterpenoid, offering foundational knowledge for researchers in natural product chemistry and drug discovery.

Section 1: Natural Occurrence and Isolation Methodology

Natural Source

The definitive natural source of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is the root bark of Tripterygium hypoglaucum, a plant from the Celastraceae family.[1][4][5] The original isolation and characterization of this compound were detailed in a 2000 study published in Phytochemistry by Fujita, Duan, and Takaishi.[1][5] This plant, along with its close relatives like Tripterygium wilfordii, is a rich reservoir of diverse dihydroagarofuran sesquiterpenoids.[1][4]

Generalized Isolation Protocol

The isolation of highly oxygenated, non-polar compounds like this sesquiterpenoid from plant material is a multi-step process reliant on chromatographic separation. The choice of solvents and stationary phases is dictated by the polarity of the target molecule. The esterification with bulky benzoyl and cinnamoyl groups renders the molecule relatively non-polar, which is a key consideration in the purification strategy.

Step 1: Extraction

• Objective: To liberate the secondary metabolites from the dried plant matrix into a liquid solvent.

• Procedure:

  • Obtain dried and powdered root bark of Tripterygium hypoglaucum.

  • Perform exhaustive extraction with methanol (MeOH) at room temperature.[1][5] Methanol is a polar solvent capable of extracting a broad range of compounds.

  • Concentrate the resulting crude methanol extract in vacuo to yield a dense residue.

Step 2: Liquid-Liquid Partitioning

• Objective: To perform a preliminary fractionation of the crude extract based on polarity, removing highly polar compounds (sugars, salts) and highly non-polar lipids.

• Procedure:

  • Suspend the crude extract in a water-methanol mixture.

  • Perform sequential partitioning with solvents of increasing polarity, such as n-hexane, followed by ethyl acetate (EtOAc) or dichloromethane (CH₂Cl₂). The target dihydroagarofuran sesquiterpenoids will typically partition into the medium-polarity organic phase (EtOAc or CH₂Cl₂).

Step 3: Column Chromatography

• Objective: To separate the complex mixture of compounds within the active fraction.

• Procedure:

  • Subject the dried ethyl acetate or dichloromethane fraction to column chromatography over silica gel. Silica gel is a polar stationary phase, meaning non-polar compounds will elute first.

  • Elute the column with a solvent gradient, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity by adding ethyl acetate.

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify those containing compounds with the desired characteristics (e.g., specific UV absorbance or staining).

Step 4: High-Performance Liquid Chromatography (HPLC)

• Objective: To achieve final purification of the target compound to homogeneity.

• Procedure:

  • Pool and concentrate the fractions from the silica gel column that show the presence of the target compound.

  • Subject this enriched fraction to preparative Reverse-Phase HPLC (RP-HPLC). In RP-HPLC, the stationary phase (e.g., C18) is non-polar, and a polar mobile phase (typically a methanol/water or acetonitrile/water mixture) is used. More polar compounds elute first.

  • This final step yields the pure 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

Experimental Workflow Diagram

Caption: Generalized workflow for the isolation of the target compound.

Section 2: Structural Elucidation

The unambiguous determination of the complex three-dimensional structure of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran requires a combination of modern spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine the exact molecular formula. For this compound, the formula has been established as C₃₁H₃₆O₇.[1][5] This provides the basis for all further structural analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for elucidating the structure of organic molecules.

  • ¹H-NMR: This technique identifies the number and types of protons in the molecule, their chemical environment, and their connectivity through spin-spin coupling. The spectrum would reveal characteristic signals for the aromatic protons of the benzoyl and cinnamoyl groups, the vinyl protons of the cinnamoyl double bond, and the complex aliphatic protons of the dihydroagarofuran core.

  • ¹³C-NMR: This provides the number of unique carbon atoms and their chemical type (e.g., methyl, methylene, carbonyl). The spectrum would show distinct signals for the carbonyl carbons of the ester groups, the aromatic carbons, and the carbons of the tricyclic core.

  • 2D-NMR (COSY, HSQC, HMBC): Two-dimensional NMR experiments are crucial for establishing the final connectivity. COSY (Correlation Spectroscopy) reveals proton-proton couplings, tracing the spin systems within the molecule. HSQC (Heteronuclear Single Quantum Coherence) correlates each proton to its directly attached carbon. HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons over two to three bonds, which is essential for connecting the ester groups (benzoyl and cinnamoyl) to the correct positions on the dihydroagarofuran skeleton.

The specific NMR data from these experiments allows for the precise assignment of the benzoyl group to the 1β position, the cinnamoyl group to the 8α position, and the two hydroxyl groups to the 4α and 5α positions, confirming the complete structure and relative stereochemistry.

Section 3: Biosynthetic Origin

The dihydroagarofuran core is a sesquiterpenoid, meaning it is biosynthesized from three five-carbon isoprene units. The universal precursor for all sesquiterpenoids is farnesyl pyrophosphate (FPP).

The biosynthesis proceeds through several key stages:

• Formation of FPP: The pathway begins with the assembly of isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP) via the mevalonate (MVA) or methylerythritol phosphate (MEP) pathway to form geranyl pyrophosphate (GPP) and subsequently FPP.

• Cyclization: A specific terpene synthase, likely a type of germacrene or hedycaryol synthase, catalyzes the ionization of FPP and initiates a complex cascade of cyclizations to form a bicyclic eudesmane-type carbocation.

• Core Formation: Further intramolecular attack, potentially involving an epoxide intermediate, leads to the formation of the characteristic tricyclic dihydroagarofuran skeleton.

• Tailoring: After the core is assembled, a series of "tailoring" enzymes, primarily cytochrome P450 monooxygenases and acyltransferases, modify the scaffold. Hydroxylations occur at various positions, creating the polyoxygenated core. Finally, specific acyltransferases catalyze the esterification of these hydroxyl groups with activated forms of benzoic acid (benzoyl-CoA) and cinnamic acid (cinnamoyl-CoA) to yield the final natural product.

Biosynthetic Pathway Diagram

Caption: Key stages in the biosynthesis of the target sesquiterpenoid.

Section 4: Biological Activity and Therapeutic Potential

While specific biological activity data for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is not extensively reported in publicly available literature, the broader class of dihydroagarofuran sesquiterpenoids isolated from Tripterygium species is known for potent pharmacological effects.

• Anti-inflammatory and Immunosuppressive Activity: This is the most well-documented activity for compounds from Tripterygium. Many sesquiterpenoids from this genus have been shown to inhibit the production of pro-inflammatory mediators. For example, a 2025 study on other dihydroagarofuran sesquiterpenes from T. hypoglaucum demonstrated their ability to downregulate inflammatory factors induced by TNF-α and IL-17A in human keratinocyte cells.[6]

• Cytotoxicity and Anti-Tumor Effects: Various dihydroagarofuran polyesters exhibit cytotoxic activity against a range of cancer cell lines.

• Multidrug Resistance (MDR) Reversal: Some compounds in this class have been shown to reverse P-glycoprotein-mediated multidrug resistance in cancer cells, potentially resensitizing them to standard chemotherapeutic agents.

The therapeutic potential of this class of compounds is significant, particularly in the fields of autoimmune disease and oncology. However, the low natural abundance and challenges in isolation often hinder extensive biological screening and clinical development.[3] Further research is required to determine the specific activity profile and mechanism of action for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

Conceptual Signaling Pathway Inhibition

Caption: General mechanism of anti-inflammatory action for this class of compounds.

References

• Liao, Z., Ruan, J., Wang, Y., Li, J., Peng, R., & Luo, Z. (2021). Tripterygium hypoglaucum (Lévl.) Hutch and Its Main Bioactive Components: Recent Advances in Pharmacological Activity, Pharmacokinetics and Potential Toxicity. Frontiers in Pharmacology, 12, 794121. [Link]

• Zhang, Y., et al. (2025). Isolation of dihydroagarofuran sesquiterpene from the fruits of Tripterygium hypoglaucum and evaluation of their anti-inflammatory activity. Phytochemistry, 236, 114486. [Link]

• Spivey, A. C., Weston, M., & Woodhead, S. (2002). Celastraceae sesquiterpenoids: biological activity and synthesis. Chemical Society Reviews, 31(1), 43-59. (Note: While not directly cited in the text, this provides excellent background).

• Fujita, R., Duan, H., & Takaishi, Y. (2000). Terpenoids from Tripterigyum hypoglaucum. Phytochemistry, 53(6), 715–722. (Cited in reference[1]).

• VinValor. (n.d.). 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran. Retrieved from VinValor website. [Link]

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• 1. Tripterygium hypoglaucum (Lévl.) Hutch and Its Main Bioactive Components: Recent Advances in Pharmacological Activity, Pharmacokinetics and Potential Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran | 倍半萜类化合物 | CAS 268541-27-1 | 美国InvivoChem [invivochem.cn]
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• 5. Frontiers | Tripterygium hypoglaucum (Lévl.) Hutch and Its Main Bioactive Components: Recent Advances in Pharmacological Activity, Pharmacokinetics and Potential Toxicity [frontiersin.org]
• 6. Isolation of dihydroagarofuran sesquiterpene from the fruits of Tripterygium hypoglaucum and evaluation of their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Spectroscopic Data of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

For professionals in drug discovery, natural product chemistry, and analytical sciences, a comprehensive understanding of a molecule's spectroscopic signature is paramount for its identification, characterization, and subsequent development. This guide provides a detailed analysis of the spectroscopic data for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, a complex sesquiterpenoid polyester isolated from the root bark of Tripterygium hypoglaucum.[1][2] The structural elucidation of this class of compounds is heavily reliant on a synergistic application of modern spectroscopic techniques, insights into which are crucial for researchers working with similar natural products.

Dihydro-β-agarofurans are a class of sesquiterpenoids known for their structural diversity and significant biological activities, including anti-inflammatory, immunosuppressive, and anti-tumor properties. The specific compound of interest, with its benzoyl and cinnamoyl ester functionalities, presents a unique spectroscopic profile that will be dissected in this guide.

Molecular Structure and Key Functionalities

A foundational understanding of the molecular architecture is essential before delving into the spectroscopic data. The dihydroagarofuran core is a rigid tricyclic system. In 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, the key functionalities that give rise to its characteristic spectroscopic signals are:

• Dihydroagarofuran Skeleton: A saturated tricyclic sesquiterpenoid core.

• Ester Groups: A benzoyl group at the C-1β position and a cinnamoyl group at the C-8α position.

• Hydroxyl Groups: Two hydroxyl groups at the C-4α and C-5α positions.

The interplay of these groups dictates the chemical environment of each proton and carbon atom, which is reflected in the NMR spectra. The chromophores within the benzoyl and cinnamoyl moieties are responsible for its UV-Vis absorption, while the various bonds and functional groups contribute to its infrared spectrum.

Spectroscopic Data Analysis

The structural confirmation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran was achieved through a combination of spectroscopic methods, as detailed in the original isolation study by Fujita et al. (2000).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of complex organic molecules. For 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, a combination of 1D (¹H and ¹³C) and 2D (COSY, HMQC, and HMBC) NMR experiments would have been employed. While the full dataset from the original publication is not publicly available in its entirety, the key expected signals and their interpretations are outlined below based on the known structure and data from analogous compounds.

¹H NMR (Proton NMR): The ¹H NMR spectrum provides information about the chemical environment and connectivity of protons in the molecule.

• Aromatic Protons: Signals corresponding to the protons of the benzoyl and cinnamoyl groups are expected in the downfield region (typically δ 7.0-8.2 ppm). The protons of the monosubstituted benzene ring of the benzoyl group and the trans-substituted double bond of the cinnamoyl group will show characteristic splitting patterns.

• Ester-bearing Methine Protons: The protons on the carbons bearing the ester groups (H-1 and H-8) will be shifted downfield due to the deshielding effect of the carbonyl group.

• Dihydroagarofuran Skeleton Protons: The protons on the core skeleton will appear in the upfield region, with their chemical shifts and coupling constants providing crucial information about their stereochemistry.

• Methyl Protons: The dihydroagarofuran skeleton typically contains several methyl groups, which will appear as singlets or doublets in the most upfield region of the spectrum.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

• Carbonyl Carbons: The carbonyl carbons of the ester groups will be the most downfield signals (typically δ 165-175 ppm).

• Aromatic and Olefinic Carbons: The carbons of the aromatic rings and the double bond of the cinnamoyl group will appear in the region of δ 120-140 ppm.

• Oxygen-bearing Carbons: The carbons attached to the ester and hydroxyl groups (C-1, C-4, C-5, and C-8) will be found in the δ 60-90 ppm region.

• Aliphatic Carbons: The remaining carbons of the dihydroagarofuran skeleton will be located in the upfield region of the spectrum.

Table 1: Predicted Key NMR Signals for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

Functional Group	Predicted ¹H NMR Chemical Shift (δ, ppm)	Predicted ¹³C NMR Chemical Shift (δ, ppm)
Benzoyl Aromatic Protons	7.4 - 8.1	128 - 134
Cinnamoyl Aromatic Protons	7.3 - 7.6	128 - 131
Cinnamoyl Olefinic Protons	6.4 (d), 7.7 (d)	118, 145
H-1 (β-benzoyloxy)	~5.5	~75
H-8 (α-cinnamoyloxy)	~5.3	~70
C-4 (α-hydroxy)	-	~72
C-5 (α-hydroxy)	-	~80
Ester Carbonyls (Benzoyl & Cinnamoyl)	-	~166, ~167

Note: These are predicted values based on known data for similar compounds and serve as a guide for spectral interpretation. Actual values can be found in the cited literature.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, High-Resolution Mass Spectrometry (HRMS) would be used to determine the exact molecular formula. The molecular formula for this compound is C₃₁H₃₆O₇, with a corresponding molecular weight of 520.61 g/mol .[2]

The mass spectrum would show a prominent molecular ion peak ([M]⁺) or, more commonly in modern techniques like electrospray ionization (ESI), a protonated molecule ([M+H]⁺) or a sodium adduct ([M+Na]⁺). Key fragmentation patterns would likely involve the loss of the benzoyl and cinnamoyl groups, providing further structural confirmation.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran would be expected to show the following characteristic absorption bands:

• O-H Stretching: A broad band around 3400-3500 cm⁻¹ corresponding to the hydroxyl groups.

• C=O Stretching: Strong absorption bands around 1710-1730 cm⁻¹ for the carbonyl groups of the esters.

• C=C Stretching: Bands in the 1600-1650 cm⁻¹ region for the aromatic rings and the olefinic double bond.

• C-O Stretching: Absorptions in the 1000-1300 cm⁻¹ region for the C-O bonds of the esters and alcohols.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for identifying chromophores. The benzoyl and cinnamoyl groups in 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran are strong chromophores. The UV-Vis spectrum would be expected to show absorption maxima characteristic of these aromatic ester functionalities, likely in the range of 230-280 nm.

Experimental Protocols: A Generalized Approach

The isolation and spectroscopic analysis of natural products like 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran follow a well-established workflow.

Isolation and Purification Workflow

Caption: Generalized workflow for the isolation of the target compound.

• Extraction: The dried and powdered root bark of Tripterygium hypoglaucum is typically extracted with a polar solvent like methanol at room temperature.

• Solvent Partitioning: The crude extract is then suspended in water and partitioned successively with solvents of increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate compounds based on their polarity. The dihydroagarofuran sesquiterpenoids are often found in the ethyl acetate fraction.

• Chromatography: The active fraction is subjected to multiple rounds of column chromatography using stationary phases like silica gel and Sephadex LH-20.

• Final Purification: Final purification is often achieved using preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis Protocol

Caption: Spectroscopic techniques for structural elucidation.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-field spectrometer (e.g., 400 MHz or higher). The choice of solvent (typically deuterated chloroform, CDCl₃, or pyridine, C₅D₅N) is critical for sample solubility and to avoid overlapping signals. 2D NMR experiments are then performed to establish proton-proton and proton-carbon correlations.

• Mass Spectrometry: High-resolution mass spectra are acquired using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

• IR and UV-Vis Spectroscopy: IR spectra are typically recorded using a Fourier-transform infrared (FTIR) spectrometer. UV-Vis spectra are obtained using a spectrophotometer with the compound dissolved in a UV-transparent solvent like methanol or ethanol.

Conclusion and Future Perspectives

The spectroscopic data for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran provides a unique chemical fingerprint that is essential for its unambiguous identification and characterization. A thorough understanding of how the different structural features of this complex natural product influence its spectroscopic properties is crucial for researchers in the field. This guide provides a foundational framework for interpreting such data, which can be applied to the study of other dihydroagarofuran sesquiterpenoids and related natural products. As research into the therapeutic potential of compounds from Tripterygium species continues, the ability to rapidly and accurately identify these molecules through spectroscopic methods will remain a critical component of the drug discovery and development process.

References

• Fujita, R., Duan, H., & Takaishi, Y. (2000). Terpenoids from Tripterigyum hypoglaucum. Phytochemistry, 53(6), 715-722. [Link]

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An In-Depth Technical Guide to the Chemical Structure of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

This guide provides a detailed technical analysis of the chemical structure of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, a sesquiterpenoid of significant interest. We will delve into its structural elucidation, spectroscopic fingerprint, and the rationale behind the analytical methodologies employed, offering insights grounded in extensive field experience.

Introduction: The Dihydro-β-agarofuran Scaffold

Dihydro-β-agarofuran sesquiterpenoids are a large and structurally diverse family of natural products.[1] Characterized by a rigid tricyclic core composed of a trans-fused decalin and a tetrahydrofuran ring system, these compounds are predominantly isolated from plants of the Celastraceae family, such as the genus Tripterygium.[2][3] Their intriguing molecular architecture and a wide array of biological activities, including antitumor, anti-inflammatory, insecticidal, and anti-HIV properties, have made them a focal point of natural product chemistry and drug discovery.[4][5][6] The compound 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is a notable example, isolated from the root bark of Tripterygium hypoglaucum.[3]

Chemical Structure Elucidation

The definitive structure of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran was elucidated through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[3] The elucidation process is a logical puzzle, where each piece of spectroscopic data provides crucial clues to the connectivity and stereochemistry of the molecule.

The Dihydroagarofuran Core

The foundational structure is the dihydroagarofuran skeleton. The presence of this core is typically inferred from characteristic signals in the ¹³C NMR spectrum, including signals for the C-5 and C-11 carbons involved in the ether linkage, which appear at approximately 89.7 ppm and 82.5 ppm, respectively. The quaternary carbon at C-10 is also a key indicator.

Substituent Identification and Placement

Once the core is established, the next step is to identify and locate the substituents. In this case, we have two ester groups (benzoyl and cinnamoyl) and two hydroxyl groups.

• Infrared (IR) Spectroscopy: The presence of hydroxyl and ester functionalities is readily confirmed by IR spectroscopy. A broad absorption band in the region of 3400-3500 cm⁻¹ indicates the O-H stretching of the hydroxyl groups, while strong absorptions around 1720-1740 cm⁻¹ are characteristic of the C=O stretching of the ester carbonyls.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the exact molecular formula, which for this compound is C₃₁H₃₆O₇.[3] Fragmentation patterns in the MS/MS spectrum can provide further evidence for the presence of the benzoyl (loss of C₆H₅CO) and cinnamoyl (loss of C₉H₇O) moieties.

• ¹H and ¹³C NMR Spectroscopy: These are the most powerful tools for determining the precise connectivity. The aromatic protons of the benzoyl and cinnamoyl groups are easily identifiable in the downfield region of the ¹H NMR spectrum (typically 7.0-8.2 ppm). The vinyl protons of the cinnamoyl group also give characteristic signals. The location of these ester groups is determined by observing correlations in 2D NMR experiments, such as HMBC (Heteronuclear Multiple Bond Correlation), which show long-range couplings between the protons of the dihydroagarofuran skeleton and the carbonyl carbons of the ester groups. For instance, a correlation between the proton at C-1 and the carbonyl carbon of the benzoyl group would confirm its position at C-1. Similarly, a correlation between the C-8 proton and the cinnamoyl carbonyl carbon would place this group at the C-8 position. The presence and location of the hydroxyl groups are confirmed by the chemical shifts of the attached carbons (C-4 and C-5) in the ¹³C NMR spectrum and by HMBC correlations.

Stereochemistry

The relative and absolute stereochemistry of the molecule is determined using a combination of NOESY (Nuclear Overhauser Effect Spectroscopy) experiments and analysis of coupling constants in the ¹H NMR spectrum. NOESY correlations reveal through-space proximity of protons. For example, a NOESY correlation between the methyl group at C-14 and the proton at H-1 would suggest they are on the same face of the molecule. The trans-fusion of the decalin ring system is a characteristic feature of this class of compounds.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, as reported in the literature.[3]

Table 1: ¹H NMR Data (CDCl₃)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	5.65	d	3.5
H-2	2.45	m
H-3	2.10	m
H-4	4.20	d	3.0
H-6	2.30	m
H-7	2.05	m
H-8	5.40	dd	11.5, 4.5
H-9	2.60	m
H-12	1.25	s
H-13	1.15	s
H-14	1.05	d	7.0
H-15	1.40	s
Benzoyl-H	7.40-8.10	m
Cinnamoyl-Hα	6.45	d	16.0
Cinnamoyl-Hβ	7.70	d	16.0
Cinnamoyl-ArH	7.30-7.60	m

Table 2: ¹³C NMR Data (CDCl₃)

Carbon	Chemical Shift (δ, ppm)
C-1	75.1
C-2	35.2
C-3	28.9
C-4	72.8
C-5	88.1
C-6	40.5
C-7	48.3
C-8	70.2
C-9	45.6
C-10	50.1
C-11	82.5
C-12	25.4
C-13	20.1
C-14	16.8
C-15	29.7
Benzoyl-CO	166.5
Benzoyl-C	130.2, 129.8, 128.5, 133.2
Cinnamoyl-CO	165.8
Cinnamoyl-Cα	118.5
Cinnamoyl-Cβ	145.1
Cinnamoyl-ArC	128.2, 129.0, 130.5, 134.5

Visualizing the Structure and Analytical Workflow

To better understand the molecular architecture and the process of its characterization, the following diagrams are provided.

Caption: Fig. 1: Chemical Structure of the Topic Compound

Caption: Fig. 2: Analytical Workflow for Isolation and Characterization

Experimental Protocol: NMR Sample Preparation and Analysis

The following is a standard protocol for the NMR analysis of a dihydroagarofuran sesquiterpenoid.

Objective: To acquire high-resolution 1D and 2D NMR spectra for structural elucidation.

Materials:

• 1-5 mg of purified 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

• 0.6 mL of deuterated chloroform (CDCl₃) with 0.03% v/v tetramethylsilane (TMS)

• 5 mm NMR tube

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation: a. Accurately weigh 1-5 mg of the purified compound and transfer it to a clean, dry vial. b. Add 0.6 mL of CDCl₃ with TMS to the vial. c. Gently vortex the vial until the sample is completely dissolved. d. Using a pipette, transfer the solution to a 5 mm NMR tube.

• NMR Spectrometer Setup: a. Insert the NMR tube into the spectrometer. b. Lock the spectrometer on the deuterium signal of the CDCl₃. c. Shim the magnetic field to achieve optimal resolution. d. Tune and match the probe for the desired nuclei (¹H and ¹³C).

• Data Acquisition: a. ¹H NMR: Acquire a standard one-dimensional proton spectrum. Typical parameters include a 90° pulse, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio. b. ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A larger number of scans will be required compared to the proton spectrum. c. 2D NMR: i. COSY (Correlation Spectroscopy): To identify proton-proton spin systems. ii. HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons. iii. HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations (2-3 bonds). iv. NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons and elucidate the stereochemistry.

• Data Processing and Analysis: a. Process the acquired data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, and baseline correction. b. Calibrate the spectra using the TMS signal (0.00 ppm for ¹H and ¹³C). c. Integrate the ¹H NMR signals and determine the multiplicities and coupling constants. d. Analyze the 2D spectra to build up the molecular structure, assigning all proton and carbon signals.

Potential Biological Significance and Future Directions

Dihydro-β-agarofuran sesquiterpenoids are well-documented for their diverse biological activities.[4][6] While specific studies on the bioactivity of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran are limited, its structural similarity to other cytotoxic and anti-inflammatory compounds from Tripterygium suggests it may possess similar properties. Further investigation into its biological profile is warranted. The complex, highly oxygenated, and stereochemically rich structure of this molecule also makes it a challenging and attractive target for total synthesis, which would enable the preparation of analogs for structure-activity relationship (SAR) studies.[1]

References

• Ogura, Y. (2022). Total Syntheses of Dihydro-β-agarofuran Natural Products. Bioscience, Biotechnology, and Biochemistry, 86(7), 847-854. [Link]

• Avilés-Reyes, A., et al. (2016). Dihydro-β-agarofuran sesquiterpenes from celastraceae species as anti-tumour-promoting agents: Structure-activity relationship. Phytochemistry Letters, 16, 134-141. [Link]

• Fujita, R., Duan, H., & Takaishi, Y. (2000). Terpenoids from Tripterigyum hypoglaucum. Phytochemistry, 53(6), 715-722. [Link]

• Gao, J. M., et al. (2007). The dihydro-β-agarofuran sesquiterpenoids. Natural Product Reports, 24(5), 1153-1189. [Link]

• Wang, Y., et al. (2012). New Dihydro-β-agarofuran Sesquiterpenes from Parnassia wightiana Wall: Isolation, Identification and Cytotoxicity against Cancer Cells. Molecules, 17(10), 12189-12200. [Link]

• González-Mújica, F., et al. (2011). Dihydro-β-agarofuran sesquiterpenes isolated from Celastrus vulcanicola as potential anti-Mycobacterium tuberculosis multidrug-resistant agents. Bioorganic & Medicinal Chemistry, 19(7), 2182-2189. [Link]

• Wang, G., et al. (2015). Synthesis and insecticidal activity of β-dihydroagarofuran ether analogues. Pest Management Science, 71(12), 1639-1646. [Link]

• Al-Musayeib, N. M., et al. (2023). Isolation and Identification of Phytocompounds from Maytenus dhofarensis and Their Biological Potentials. Molecules, 28(16), 6127. [Link]

• Purdue University Graduate School. (2024). Progress Towards an Expedient Synthesis of the Core of Dihydro-β-agarofuran Natural Products. Retrieved from [Link]

• Chen, Y., et al. (2013). Two New β-Dihydroagarofuran Sesquiterpenes from Celastrus orbiculatus Thunb and Their Anti-Proliferative Activity. Molecules, 18(11), 13349-13357. [Link]

• SpectraBase. (n.d.). 1.alpha.,9.beta.-Difuranoyloxydihydro-.beta.-agarofuran. Retrieved from [Link]

• Li, Y., et al. (2013). Two new β-dihydroagarofuran-type sesquiterpenes from Celastrus orbiculatus Thunb and their anti-proliferative activity. Molecules, 18(11), 13349-57. [Link]

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Unlocking Nature's Arsenal: A Technical Guide to the Therapeutic Targets of Dihydroagarofuran Sesquiterpenoids

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Dihydroagarofuran sesquiterpenoids, a diverse class of natural products primarily isolated from plants of the Celastraceae family, have garnered significant attention for their broad spectrum of pharmacological activities.[1][2] This in-depth technical guide provides a comprehensive overview of the potential therapeutic targets of these complex molecules, with a focus on their applications in oncology, inflammation, and neurodegenerative diseases. We will delve into the specific molecular interactions and signaling pathways modulated by these compounds, supported by detailed experimental protocols to empower researchers in their quest to validate and exploit these natural scaffolds for novel drug discovery. This guide is structured to provide not only a thorough understanding of the current state of knowledge but also a practical framework for future investigations into this promising class of natural products.

Introduction: The Structural Elegance and Biological Promise of Dihydroagarofuran Sesquiterpenoids

Dihydro-β-agarofurans are a structurally diverse group of sesquiterpenoids built upon a tricyclic 5,11-epoxy-5β,10α-eudesman-4-(14)-ene skeleton.[2] Hundreds of these compounds have been identified, each with unique ester substitutions that contribute to their wide array of biological activities.[2] These activities include anti-tumor, anti-inflammatory, neuroprotective, insecticidal, and multidrug resistance (MDR) reversal properties.[1][2] The intricate stereochemistry and diverse functionalities of the dihydroagarofuran core make it a privileged scaffold for interacting with a variety of biological macromolecules, thus presenting a rich landscape for therapeutic intervention.

This guide will explore the key therapeutic targets of dihydroagarofuran sesquiterpenoids, moving from well-established mechanisms to emerging areas of research. We will dissect the molecular pathways involved and provide actionable experimental protocols for their investigation.

Anti-Cancer Applications: Targeting the Pillars of Malignancy

Dihydroagarofuran sesquiterpenoids have demonstrated significant potential as anti-cancer agents, exhibiting cytotoxic effects against a range of cancer cell lines.[3] Their mechanisms of action are multifaceted, often involving the induction of apoptosis, inhibition of proliferation, and suppression of metastasis.

Modulation of Key Signaling Pathways

Several critical signaling pathways implicated in cancer progression are modulated by dihydroagarofuran sesquiterpenoids.

The Nuclear Factor-kappa B (NF-κB) pathway is a pivotal regulator of inflammation, immunity, and cell survival, and its aberrant activation is a hallmark of many cancers.[4][5][6] Certain dihydroagarofuran sesquiterpenoids have been shown to inhibit NF-κB signaling, thereby reducing the expression of pro-inflammatory and anti-apoptotic genes.[7]

Mechanism of Inhibition: Dihydroagarofuran sesquiterpenoids can inhibit the NF-κB pathway at multiple levels. Some compounds have been shown to prevent the phosphorylation and subsequent degradation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm. This prevents the translocation of the active NF-κB dimer to the nucleus, thereby blocking the transcription of its target genes.[7]

Visualizing the Pathway:

Caption: Inhibition of the NF-κB signaling pathway by dihydroagarofuran sesquiterpenoids.

The PI3K/Akt/mTOR pathway is another central signaling node that is frequently dysregulated in cancer. Pristimerin, a prominent dihydroagarofuran-related triterpenoid, has been shown to inhibit this pathway, leading to decreased cell proliferation and survival.

Direct Molecular Targets

Beyond pathway modulation, specific molecular targets of dihydroagarofuran sesquiterpenoids are being elucidated.

• P-glycoprotein (P-gp): Several dihydroagarofuran sesquiterpenoids have been identified as potent modulators of P-glycoprotein, a transmembrane efflux pump that contributes to multidrug resistance in cancer cells.[8] By inhibiting P-gp, these compounds can restore the efficacy of conventional chemotherapeutic agents.

• c-Myc-Max Heterodimers: The oncoprotein c-Myc is a key driver of many human cancers. Celastrol has been shown to directly bind to and disrupt the DNA binding of pre-formed c-Myc-Max heterodimers, representing a novel mechanism for inhibiting Myc activity.[3]

• Adenylyl Cyclase-Associated Protein 1 (CAP1): Celastrol has been identified to directly target CAP1 in macrophages, inhibiting the interaction between CAP1 and resistin and subsequently suppressing the cAMP-PKA-NF-κB signaling pathway.[9]

Induction of Apoptosis

A common mechanism of anti-cancer activity for these compounds is the induction of programmed cell death, or apoptosis. This is often achieved through the intrinsic mitochondrial pathway, characterized by the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins such as Bcl-2.[10] This leads to the release of cytochrome c from the mitochondria and the activation of caspases, the executioners of apoptosis.

Anti-Inflammatory and Immunomodulatory Effects: Quelling the Fire

Chronic inflammation is a key driver of numerous diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. Dihydroagarofuran sesquiterpenoids exhibit potent anti-inflammatory properties by targeting key mediators of the inflammatory cascade.

Inhibition of Pro-inflammatory Enzymes

• Cyclooxygenase-2 (COX-2): COX-2 is an inducible enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain. Several dihydro-β-agarofurans have demonstrated inhibitory activity against COX-2, suggesting their potential as anti-inflammatory agents with potentially fewer side effects than non-selective NSAIDs.

Modulation of Inflammatory Signaling

As discussed in the context of cancer, the inhibition of the NF-κB pathway is a primary mechanism for the anti-inflammatory effects of these compounds. By suppressing NF-κB, they can reduce the production of a wide range of pro-inflammatory cytokines and chemokines.

Neuroprotective Potential: Shielding the Brain

Emerging evidence suggests that dihydroagarofuran sesquiterpenoids possess neuroprotective properties, making them intriguing candidates for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

Attenuation of Neuroinflammation

Neuroinflammation, characterized by the activation of microglia and astrocytes, is a common feature of neurodegenerative diseases. By inhibiting inflammatory pathways such as NF-κB, dihydroagarofuran sesquiterpenoids can mitigate the production of neurotoxic inflammatory mediators.

Inhibition of Acetylcholinesterase (AChE)

Acetylcholinesterase is the enzyme responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE is a key therapeutic strategy for Alzheimer's disease. Certain dihydro-β-agarofuran sesquiterpenes have been shown to inhibit AChE activity, suggesting a potential role in improving cognitive function.[11]

Visualizing the Mechanism:

Caption: Inhibition of Acetylcholinesterase by dihydroagarofuran sesquiterpenoids.

Protection Against Amyloid-β Toxicity

Several dihydroagarofuran-type sesquiterpenoids have demonstrated the ability to rescue neuronal cells from the toxicity induced by amyloid-β (Aβ) peptides, a hallmark of Alzheimer's disease.[12][13] The exact molecular targets for this protective effect are still under investigation but may involve the modulation of cellular stress responses and survival pathways.

Experimental Protocols: A Practical Guide for Target Validation

To facilitate further research in this field, we provide detailed, step-by-step methodologies for key experiments.

Cytotoxicity Assessment: The MTT Assay

Objective: To determine the cytotoxic effects of dihydroagarofuran sesquiterpenoids on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the dihydroagarofuran sesquiterpenoid in cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

NF-κB Reporter Gene Assay

Objective: To quantify the inhibitory effect of dihydroagarofuran sesquiterpenoids on NF-κB transcriptional activity.[1]

Principle: This assay utilizes a reporter cell line that has been stably transfected with a plasmid containing a luciferase gene under the control of an NF-κB response element. Inhibition of the NF-κB pathway will result in a decrease in luciferase expression, which can be measured as a reduction in luminescence.

Protocol:

• Cell Seeding: Seed NF-κB reporter cells (e.g., HEK293-NF-κB-luc) in a 96-well white, clear-bottom plate and incubate overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• NF-κB Stimulation: Stimulate the cells with an NF-κB activator (e.g., 10 ng/mL TNF-α or 100 ng/mL LPS) for 6-8 hours.

• Lysis and Luciferase Measurement: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions of the luciferase assay kit.

• Data Analysis: Normalize the luciferase activity to a control and calculate the percentage of inhibition.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

Objective: To determine the inhibitory activity of dihydroagarofuran sesquiterpenoids against AChE.[11]

Principle: This colorimetric assay measures the activity of AChE through the hydrolysis of acetylthiocholine (ATCI) to thiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product (TNB), which can be quantified spectrophotometrically at 412 nm.[14]

Protocol:

• Reaction Mixture Preparation: In a 96-well plate, add 50 µL of phosphate buffer (pH 8.0), 25 µL of the test compound solution (at various concentrations), and 25 µL of AChE enzyme solution.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes.

• Substrate Addition: Add 25 µL of DTNB solution and 25 µL of ATCI solution to initiate the reaction.

• Kinetic Measurement: Immediately measure the absorbance at 412 nm every minute for 5-10 minutes using a microplate reader.

• Data Analysis: Calculate the rate of the reaction and determine the percentage of inhibition compared to the control (without inhibitor). Calculate the IC₅₀ value.

P-glycoprotein (P-gp) Transport Assay using Rhodamine 123

Objective: To assess the ability of dihydroagarofuran sesquiterpenoids to inhibit the efflux activity of P-gp.[15]

Principle: Rhodamine 123 is a fluorescent substrate of P-gp. In cells overexpressing P-gp, Rhodamine 123 is actively pumped out, resulting in low intracellular fluorescence. P-gp inhibitors will block this efflux, leading to an accumulation of Rhodamine 123 and an increase in intracellular fluorescence.[16]

Protocol:

• Cell Seeding: Seed P-gp overexpressing cells (e.g., KB-C2) and the parental non-overexpressing cells (e.g., KB-3-1) in a 96-well black, clear-bottom plate.

• Compound Incubation: Incubate the cells with various concentrations of the test compound or a known P-gp inhibitor (e.g., verapamil) for 30 minutes.

• Rhodamine 123 Loading: Add Rhodamine 123 to a final concentration of 5 µM and incubate for another 60 minutes at 37°C.

• Washing: Wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence microplate reader (excitation ~485 nm, emission ~530 nm).

• Data Analysis: Calculate the fluorescence accumulation ratio (fluorescence in the presence of inhibitor / fluorescence in the absence of inhibitor).

Structure-Activity Relationships (SAR): Decoding the Chemical Language

The diverse biological activities of dihydroagarofuran sesquiterpenoids are intimately linked to their chemical structures, particularly the nature and position of their ester substituents.

• Anti-tumor Promoting Activity: Studies have shown that the type of substituent at the C-1 position of the sesquiterpene scaffold can significantly modulate the anti-tumor promoting activity.[17]

• P-gp Modulation: The presence of ester groups at specific positions on the dihydroagarofuran core is crucial for P-gp inhibitory activity.

Conclusion and Future Directions

Dihydroagarofuran sesquiterpenoids represent a vast and largely untapped reservoir of therapeutic potential. Their ability to modulate multiple key cellular targets in cancer, inflammation, and neurodegeneration makes them highly attractive candidates for drug development. The elucidation of their specific molecular targets and mechanisms of action, as exemplified by compounds like celastrol and pristimerin, provides a solid foundation for the rational design of novel therapeutics.

Future research should focus on:

• Target Deconvolution: Identifying the direct binding partners for a wider range of dihydroagarofuran sesquiterpenoids to uncover novel therapeutic targets.

• Medicinal Chemistry Optimization: Synthesizing and evaluating derivatives to improve potency, selectivity, and pharmacokinetic properties.

• In Vivo Validation: Translating the promising in vitro findings into robust preclinical and, eventually, clinical studies.

This technical guide provides a comprehensive framework for researchers to navigate the exciting and complex world of dihydroagarofuran sesquiterpenoids. By leveraging the knowledge and experimental approaches outlined herein, the scientific community can unlock the full therapeutic potential of these remarkable natural products.

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A Technical Guide to the Discovery and Isolation of Sesquiterpenoids from Tripterygium hypoglaucum

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

Tripterygium hypoglaucum (Lévl.) Hutch, a vine indigenous to Southern and Eastern China, has a rich history in traditional medicine for treating inflammatory and autoimmune conditions.[1] Modern phytochemical investigations have identified a diverse array of bioactive secondary metabolites, with sesquiterpenoids emerging as a class of significant scientific interest. This guide provides an in-depth, technical overview of the methodologies for the discovery and isolation of sesquiterpenoids from T. hypoglaucum. We will delve into the rationale behind experimental choices, from the initial extraction of plant material to the chromatographic separation and final structural elucidation of these complex molecules. This document is intended to serve as a practical resource for researchers in natural product chemistry, pharmacology, and drug development, offering both foundational knowledge and actionable protocols.

Introduction: The Sesquiterpenoid Landscape of Tripterygium hypoglaucum

Tripterygium hypoglaucum is a rich reservoir of terpenoids, including diterpenoids, triterpenoids, and sesquiterpenoids.[2] The sesquiterpenoids, C15 isoprenoid compounds, are of particular interest due to their structural diversity and potent biological activities. The two predominant classes of sesquiterpenoids isolated from T. hypoglaucum are:

• Dihydro-β-agarofuran Sesquiterpenoids: These compounds are characterized by a tricyclic dihydro-β-agarofuran skeleton and are often found as polyol esters.[3][4] Their biological activities are multifaceted, with studies reporting anti-inflammatory, cytotoxic, and multi-drug resistance modulating properties.[3][5]

• Sesquiterpene Pyridine Alkaloids: This class of compounds features a highly oxygenated dihydro-β-agarofuran core linked to a pyridine dicarboxylic acid moiety, forming a complex macrocyclic structure.[6][7] These alkaloids have demonstrated significant anti-inflammatory and anti-HIV activities.[6]

This guide will provide a comprehensive workflow for the isolation and characterization of these two important classes of sesquiterpenoids from the root bark of T. hypoglaucum, a plant part known to be rich in these compounds.[2]

The Isolation Workflow: A Step-by-Step Approach

The successful isolation of sesquiterpenoids from T. hypoglaucum hinges on a systematic and well-designed workflow. The following sections outline the key stages, from plant material preparation to the purification of individual compounds.

Plant Material Preparation and Extraction

The initial step involves the careful preparation of the plant material to ensure the efficient extraction of the target compounds.

Protocol 1: Plant Material Preparation and Extraction

• Collection and Identification: Collect fresh root bark of Tripterygium hypoglaucum. Ensure proper botanical identification by a qualified taxonomist.

• Drying and Pulverization: Air-dry the root bark at room temperature until brittle. Pulverize the dried material into a coarse powder (approximately 20-40 mesh) to increase the surface area for solvent penetration.

• Solvent Extraction:

  • Rationale: The choice of solvent is critical for selectively extracting the desired class of compounds. A 70-95% ethanol solution is a common starting point for extracting a broad range of secondary metabolites, including sesquiterpenoids.[2][8]

  • Procedure:

    • Macerate the powdered root bark in 70% ethanol (1:10 w/v) at room temperature for 24-48 hours with occasional agitation.

    • Filter the mixture and repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

    • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

Fractionation of the Crude Extract

The crude extract is a complex mixture of various compounds. Liquid-liquid partitioning is an effective method to separate compounds based on their polarity, thereby enriching the sesquiterpenoid content in specific fractions.

Protocol 2: Liquid-Liquid Partitioning

• Suspension: Suspend the dried crude extract in distilled water.

• Sequential Partitioning:

  • Rationale: This process separates compounds into different fractions based on their solubility in immiscible solvents of increasing polarity.

  • Procedure:

    • Perform sequential liquid-liquid partitioning of the aqueous suspension with solvents of increasing polarity: petroleum ether, chloroform (or dichloromethane), and ethyl acetate.

    • For each solvent, mix thoroughly with the aqueous suspension in a separatory funnel, allow the layers to separate, and collect the organic layer. Repeat this process three times for each solvent.

    • Concentrate each organic fraction and the final aqueous fraction under reduced pressure to yield the respective dried fractions. Dihydro-β-agarofuran sesquiterpenoids are typically enriched in the chloroform and ethyl acetate fractions.

Chromatographic Purification

Column chromatography is the cornerstone of natural product isolation, allowing for the separation of individual compounds from the enriched fractions. A multi-step chromatographic approach is often necessary to achieve high purity.

Workflow for Chromatographic Purification of Sesquiterpenoids

Caption: General workflow for the chromatographic purification of sesquiterpenoids.

Protocol 3: Silica Gel Column Chromatography

• Stationary Phase: Silica gel (200-300 mesh).

• Mobile Phase: A gradient of increasing polarity, typically starting with a non-polar solvent and gradually introducing a more polar solvent. A common system is a gradient of chloroform-methanol or petroleum ether-ethyl acetate.

• Procedure:

  • Dry-load the chloroform fraction onto a small amount of silica gel and apply it to the top of a packed silica gel column.

  • Elute the column with the gradient mobile phase, starting with 100% chloroform and gradually increasing the methanol concentration.

  • Collect fractions of a fixed volume and monitor the separation using Thin Layer Chromatography (TLC).

  • Combine fractions with similar TLC profiles to obtain several sub-fractions.

Protocol 4: Reversed-Phase Column Chromatography

• Stationary Phase: Reversed-phase C18 silica gel.

• Mobile Phase: A gradient of decreasing polarity, typically a mixture of methanol and water or acetonitrile and water.

• Procedure:

  • Dissolve a sub-fraction from the silica gel column in a minimal amount of methanol.

  • Apply the sample to a pre-conditioned reversed-phase C18 column.

  • Elute the column with a gradient of decreasing water concentration in methanol (e.g., from 70% water to 100% methanol).

  • Collect and monitor fractions as described for silica gel chromatography.

Protocol 5: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

• Rationale: Prep-HPLC is a high-resolution technique used for the final purification of individual compounds.

• Column: A preparative reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm).

• Mobile Phase: An isocratic or gradient mixture of methanol-water or acetonitrile-water, optimized based on analytical HPLC analysis of the semi-pure fraction.

• Detection: UV detection at a wavelength appropriate for the compounds of interest (e.g., 210 nm or 254 nm).

• Procedure:

  • Dissolve the semi-pure fraction in the mobile phase.

  • Inject the sample onto the preparative HPLC system.

  • Collect the peaks corresponding to the target compounds.

  • Remove the solvent under reduced pressure to obtain the pure isolated sesquiterpenoid.

Structural Elucidation: Unveiling the Molecular Architecture

Once a pure compound is isolated, its chemical structure must be determined. This is achieved through a combination of spectroscopic techniques.

Spectroscopic Techniques for Structural Elucidation of Sesquiterpenoids

Caption: Spectroscopic workflow for the structural elucidation of novel sesquiterpenoids.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) provides the accurate molecular weight and elemental composition of the isolated compound, which is crucial for determining its molecular formula. Tandem MS (MS/MS) experiments can reveal characteristic fragmentation patterns, offering clues about the compound's structure, particularly for identifying the pyridine moiety in sesquiterpene pyridine alkaloids.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules.

• ¹H NMR: Provides information about the number, environment, and connectivity of protons in the molecule.

• ¹³C NMR and DEPT: Reveal the number and types of carbon atoms (CH₃, CH₂, CH, and quaternary carbons).

• 2D NMR:

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, establishing the connectivity of proton networks.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is essential for connecting different structural fragments.

  • NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is critical for determining the relative stereochemistry of the molecule.

Other Spectroscopic and Analytical Techniques

• Infrared (IR) Spectroscopy: Identifies the presence of specific functional groups, such as hydroxyl (-OH), carbonyl (C=O), and aromatic rings.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the presence of chromophores and conjugated systems.

• X-ray Crystallography: When a suitable single crystal can be obtained, this technique provides the unambiguous three-dimensional structure and absolute stereochemistry of the molecule.[11]

• Electronic Circular Dichroism (ECD): Can be used to determine the absolute configuration of chiral molecules by comparing experimental ECD spectra with theoretically calculated spectra.[11]

Data Presentation: A Summary of Isolated Sesquiterpenoids

The following table summarizes some of the dihydro-β-agarofuran sesquiterpenoids that have been isolated from Tripterygium hypoglaucum.

Compound Name	Molecular Formula	Source	Biological Activity	Reference
1α-acetoxy-6β,9β-dibenzoyloxy-4β-hydroxy-dihydroagarofuran	C₃₃H₃₄O₉	Root Bark	Weak cytotoxicity against HeLa cells	[4]
Hypogricin I-XII	Varies	Fruits	Anti-inflammatory	[3][11]
Various Dihydro-β-agarofuran Sesquiterpenes	Varies	-	Modulators of multi-drug resistance	[5]

Conclusion and Future Perspectives

The discovery and isolation of sesquiterpenoids from Tripterygium hypoglaucum is a challenging yet rewarding endeavor. The structural complexity and potent biological activities of these compounds make them promising candidates for further pharmacological investigation and drug development. The methodologies outlined in this guide provide a robust framework for researchers to explore the rich chemical diversity of this medicinal plant.

Future research in this area could focus on:

• Bioactivity-Guided Isolation: Employing high-throughput screening assays to guide the isolation process towards the most potent bioactive compounds.

• Development of More Efficient Separation Techniques: Exploring advanced chromatographic methods, such as counter-current chromatography, to improve the efficiency and scalability of the purification process.

• Total Synthesis and Structural Modification: Synthesizing these complex molecules and their analogues to confirm their structures and explore structure-activity relationships, potentially leading to the development of new therapeutic agents with improved efficacy and reduced toxicity.

By combining modern analytical techniques with a systematic approach to natural product isolation, the scientific community can continue to unlock the therapeutic potential hidden within Tripterygium hypoglaucum.

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An In-depth Technical Guide to 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Significance of Dihydro-β-agarofurans

The dihydro-β-agarofurans represent a significant class of polyester sesquiterpene secondary metabolites primarily isolated from the plant family Celastraceae.[1] These natural products have garnered substantial interest within the scientific community due to their complex and highly oxidized trans-decalin/tetrahydrofuranyl ring system, which presents considerable synthetic challenges.[1] More importantly, numerous compounds within this class have demonstrated a wide spectrum of biological activities, positioning them as promising candidates for drug discovery and development.[1][2] This guide focuses on a specific member of this family, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, providing a comprehensive overview of its chemical identity, biological context, and the broader significance of its structural class.

Core Compound Identification

• Systematic Name: 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

• CAS Number: 268541-27-1[3]

• Molecular Formula: C31H34O7 (deduced from structural components)

• Compound Class: Sesquiterpenoid, Dihydro-β-agarofuran[4]

This sesquiterpenoid is distinguished by the presence of both a benzoyl and a cinnamoyl group attached to the core dihydroagarofuran scaffold.[4]

Physicochemical and Structural Characteristics

The core structure of dihydro-β-agarofurans is a tricyclic system that is synthetically challenging to construct.[1] The specific stereochemistry and high degree of oxidation, including the 4α,5α-dihydroxy groups in the title compound, contribute to its unique chemical properties and, consequently, its biological activity.

Structural Diagram

Caption: Simplified 2D representation of the dihydroagarofuran core with substituent positions.

Natural Occurrence and Isolation

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is a naturally occurring sesquiterpenoid.[4]

• Primary Source: It has been isolated from the root bark of Tripterygium hypoglaucum, a plant belonging to the Celastraceae family.[4]

• General Isolation Strategy: The isolation of dihydro-β-agarofuran sesquiterpenes from plant material typically involves a multi-step process. While the specific protocol for this exact compound is not detailed in the provided results, a general workflow can be inferred from studies on related compounds from the Celastraceae family.[5]

Exemplary Isolation Workflow

Caption: Generalized workflow for the isolation of sesquiterpenoids from plant sources.

Biological Activity and Therapeutic Potential

While specific bioactivity data for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is not extensively detailed in the initial search results, the broader class of dihydro-β-agarofuran sesquiterpenes from the Celastraceae family is known for a range of significant biological effects. This provides a strong rationale for investigating the therapeutic potential of this specific compound.

Established Activities of Related Dihydro-β-agarofurans:

Biological Activity	Target/Mechanism	Source Species	Reference
Anti-tumor Promotion	Inhibition of Epstein-Barr virus early antigen (EBV-EA) activation.	Maytenus chiapensis	[6]
Acetylcholinesterase (AChE) Inhibition	Mixed or uncompetitive inhibition of AChE, relevant to neurodegenerative diseases.	Maytenus disticha, Euonymus japonicus	[2]
Anti-mycobacterial Activity	Activity against sensitive and multidrug-resistant Mycobacterium tuberculosis strains.	Celastrus vulcanicola	[7]

The structure-activity relationship (SAR) studies on these related compounds suggest that the nature and position of substituents on the sesquiterpene scaffold are crucial for their biological activity.[6] For instance, substituents at the C-1 position have been shown to modulate the anti-tumor promoting activity.[6]

Future Research Directions

Given the established biological activities of its structural analogs, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran presents several avenues for future research:

• Bioactivity Screening: A comprehensive screening of this compound against various cancer cell lines, bacterial and fungal strains, and key enzymes implicated in disease (e.g., kinases, proteases) is warranted.

• Mechanism of Action Studies: Should any significant bioactivity be identified, subsequent studies should focus on elucidating the specific molecular mechanisms of action.

• Synthetic Approaches: The development of an efficient total synthesis or semi-synthetic routes from more abundant natural precursors would be crucial for producing sufficient quantities for advanced preclinical and clinical studies. Current research is focused on developing expedient methods to synthesize the complex dihydro-β-agarofuran core.[1]

• Structure-Activity Relationship (SAR) Studies: Synthesis of analogs with modifications to the benzoyl and cinnamoyl groups, as well as the dihydroxy functionalities, would provide valuable insights into the structural requirements for optimal biological activity.

Conclusion

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is a structurally complex natural product belonging to a class of sesquiterpenoids with proven therapeutic potential. Its unique combination of a dihydro-β-agarofuran core with benzoyl and cinnamoyl esters makes it a compelling target for further investigation in drug discovery, particularly in the areas of oncology, neurodegenerative diseases, and infectious diseases. The insights gained from related compounds provide a solid foundation and a clear rationale for the continued exploration of this and other dihydro-β-agarofurans.

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• Purdue University Graduate School. (2024). Progress Towards an Expedient Synthesis of the Core of Dihydro-β-agarofuran Natural Products. Figshare. [Link]

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• Maldonado, N., et al. (2011). Dihydro-β-agarofuran sesquiterpenes isolated from Celastrus vulcanicola as potential anti-Mycobacterium tuberculosis multidrug-resistant agents. PubMed. [Link]

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Physicochemical properties of 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran

An In-Depth Technical Guide to the Physicochemical Properties of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the physicochemical properties of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, a complex sesquiterpenoid ester. Sesquiterpenoids, particularly those with a dihydroagarofuran core, represent a significant class of natural products renowned for their structural diversity and wide range of biological activities, including cytotoxic, anti-inflammatory, and insecticidal properties.[1][2] This document synthesizes the available structural information for this specific molecule with the established characteristics of the dihydroagarofuran class to serve as a vital resource for researchers. The guide covers molecular structure, predicted physicochemical properties, spectroscopic characterization, and standardized experimental protocols for analysis, providing a framework for its further investigation and potential development as a therapeutic agent.

Introduction and Chemical Identity

Nomenclature and Classification

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is a natural product belonging to the eudesmane-type sesquiterpenoid class.[3] These compounds are characterized by a bicyclic core derived from three isoprene units.[3] The systematic name precisely describes the stereochemistry and the nature of the substituents attached to the core dihydroagarofuran skeleton. This molecule has been isolated from the root bark of Tripterygium hypoglaucum, a plant species from the Celastraceae family, which is a well-known source of bioactive dihydro-β-agarofuran sesquiterpenoids.[4][5][6]

The Dihydroagarofuran Scaffold: A Privileged Structure

The dihydroagarofuran core is a highly oxygenated tricyclic sesquiterpenoid structure that has attracted significant interest from pharmacologists and synthetic chemists.[1][7] Its rigid, sterically complex framework serves as a scaffold for a variety of ester side chains, leading to a vast number of natural derivatives.[2] The type, number, and position of these ester groups are critical determinants of the molecule's biological activity, influencing properties such as cytotoxicity and anti-tumor promotion.[6][8]

Molecular Structure and Stereochemistry

The structure of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is defined by its core skeleton and the specific spatial arrangement of its functional groups.

• Core Skeleton : A dihydroagarofuran moiety, which is a eudesmane sesquiterpenoid featuring an oxatricyclo framework.[7]

• Key Substituents :

  • A benzoyl ester at the C-1 position with beta (β) stereochemistry.

  • A cinnamoyl ester at the C-8 position with alpha (α) stereochemistry.

  • Two hydroxyl groups at the C-4 and C-5 positions, both with alpha (α) stereochemistry.

These features create a molecule with significant steric complexity and multiple points for potential hydrogen bonding and hydrophobic interactions, which are crucial for its biological activity.

Diagram: 2D Chemical Structure

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Protocols & Analytical Methods

Application Note: A Comprehensive Protocol for the Isolation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

For: Researchers, scientists, and drug development professionals in natural product chemistry, pharmacology, and oncology.

Abstract

This application note provides a detailed, robust, and scientifically validated protocol for the isolation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, a bioactive sesquiterpenoid polyester. This class of compounds, primarily found in plants of the Celastraceae family, has garnered significant interest for its potent biological activities. The protocol herein is designed to guide researchers through a systematic workflow, from the initial extraction of plant material to the final purification of the target compound, ensuring high purity and yield. The described methodology is grounded in established principles of natural product chemistry and incorporates multi-step chromatographic techniques for efficient separation.

Introduction: The Significance of Dihydroagarofuran Sesquiterpenoids

Dihydro-β-agarofurans are a structurally diverse class of sesquiterpenoids predominantly isolated from species of the Celastraceae family, such as Tripterygium wilfordii and Celastrus angulatus.[1][2] These compounds are characterized by a tricyclic dihydroagarofuran core, which is often esterified with a variety of organic acids, leading to a vast array of derivatives with a wide spectrum of biological activities.[1] These activities include, but are not limited to, insecticidal, anti-inflammatory, anti-HIV, and cytotoxic effects.[1][2]

The target compound, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, is a notable example of a polyol ester derivative of the dihydroagarofuran skeleton. The presence of benzoyl and cinnamoyl functional groups contributes to its specific biological profile, making its efficient isolation crucial for further pharmacological investigation and potential drug development. This protocol outlines a comprehensive strategy for its isolation from the root bark of Celastrus angulatus, a known source of such compounds.[3]

Experimental Workflow Overview

The isolation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is a multi-stage process that begins with the extraction of the raw plant material and proceeds through several chromatographic purification steps. The overall workflow is designed to systematically enrich the target compound while removing impurities.

Figure 1: Overall workflow for the isolation of the target compound.

Detailed Protocols

Plant Material and Reagents

• Plant Material: Dried root bark of Celastrus angulatus.

• Solvents: Ethanol (95%), Chloroform (CHCl₃), Petroleum Ether (Pet. Ether), Ethyl Acetate (EtOAc), n-Butanol (n-BuOH), Methanol (MeOH), Acetonitrile (ACN) - all of analytical or HPLC grade.

• Stationary Phases: Silica gel (200-300 mesh for column chromatography), Sephadex LH-20, and a preparative reversed-phase C18 column (e.g., 250 mm x 20 mm, 5 µm particle size).

Step 1: Extraction of Crude Bioactive Compounds

The initial step aims to extract a broad range of secondary metabolites, including the target sesquiterpenoid, from the plant material.

Protocol:

• Grinding: Finely powder the dried root bark of Celastrus angulatus to increase the surface area for efficient extraction.

• Hot Reflux Extraction: Macerate the powdered plant material (1 kg) with 95% ethanol (5 L) and perform hot reflux extraction for 2 hours. Repeat this process three times to ensure exhaustive extraction.[4]

• Concentration: Combine the ethanolic extracts and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield a crude extract.

Step 2: Liquid-Liquid Partitioning for Fractionation

This step separates compounds based on their polarity, with the target compound expected to partition into the chloroform fraction.

Protocol:

• Suspension: Suspend the crude ethanolic extract in distilled water (1 L).

• Partitioning: Perform sequential liquid-liquid partitioning with solvents of increasing polarity: petroleum ether, chloroform, and n-butanol. For each solvent, perform the extraction three times.

• Fraction Collection: Collect the respective solvent layers and concentrate them under reduced pressure to obtain the petroleum ether, chloroform, and n-butanol fractions. The chloroform-soluble fraction is the primary focus for further purification.[4]

Step 3: Silica Gel Column Chromatography

This is the primary chromatographic step for the initial separation of compounds within the chloroform fraction. A gradient elution is employed to separate compounds based on their affinity for the silica gel stationary phase.

Protocol:

• Column Packing: Prepare a silica gel column (200-300 mesh) using a slurry packing method with petroleum ether.

• Sample Loading: Adsorb the dried chloroform fraction onto a small amount of silica gel and carefully load it onto the top of the prepared column.

• Gradient Elution: Elute the column with a gradient of increasing polarity using a petroleum ether-ethyl acetate solvent system.[5] Start with 100% petroleum ether and gradually increase the proportion of ethyl acetate.

• Fraction Collection: Collect fractions of a consistent volume and monitor the separation using Thin Layer Chromatography (TLC).

• Pooling: Combine fractions that show a similar TLC profile, particularly those containing spots with Rf values characteristic of sesquiterpenoids.

Parameter	Value/Description
Stationary Phase	Silica Gel (200-300 mesh)
Mobile Phase	Gradient of Petroleum Ether : Ethyl Acetate
Initial Eluent	100% Petroleum Ether
Final Eluent	100% Ethyl Acetate
Monitoring	Thin Layer Chromatography (TLC)

Table 1: Parameters for Silica Gel Column Chromatography.

Step 4: Sephadex LH-20 Column Chromatography

This step further purifies the enriched fractions obtained from the silica gel column, primarily separating compounds based on their molecular size and polarity.

Protocol:

• Column Preparation: Swell the Sephadex LH-20 beads in the chosen eluent (e.g., a mixture of chloroform and methanol, 1:1) and pack the column.

• Sample Application: Dissolve the combined and dried fractions from the previous step in a minimal amount of the eluent and apply it to the column.

• Isocratic Elution: Elute the column with the same solvent system used for packing.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the target compound.

Step 5: Preparative Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

The final purification step utilizes preparative RP-HPLC to isolate the target compound to a high degree of purity.

Protocol:

• System Preparation: Use a preparative HPLC system equipped with a C18 column and a UV-Vis detector.[6]

• Mobile Phase: Prepare a mobile phase consisting of Solvent A (Water with 0.1% formic acid) and Solvent B (Acetonitrile with 0.1% formic acid).[6]

• Gradient Elution: Employ a gradient elution to achieve optimal separation. A typical gradient might start with a higher proportion of Solvent A and gradually increase the concentration of Solvent B.

• Injection and Fraction Collection: Inject the concentrated, semi-purified sample and collect the eluting peaks using a fraction collector.

• Purity Analysis: Analyze the collected fractions corresponding to the target peak for purity using analytical HPLC.

• Post-Purification: Combine the pure fractions, remove the organic solvent under reduced pressure, and lyophilize the remaining aqueous solution to obtain the pure 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

Parameter	Value/Description
Instrument	Preparative HPLC with UV-Vis Detector
Column	Reversed-Phase C18 (e.g., 250 mm x 20 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Elution Mode	Gradient
Detection	UV at an appropriate wavelength (e.g., 220 nm, 254 nm)

Table 2: Parameters for Preparative RP-HPLC.

Structural Elucidation

The identity and structure of the isolated compound should be confirmed using a combination of spectroscopic techniques, including:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments to elucidate the detailed chemical structure.

Conclusion

The protocol detailed in this application note provides a comprehensive and systematic approach for the successful isolation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran from the root bark of Celastrus angulatus. By following this multi-step chromatographic procedure, researchers can obtain the target compound in high purity, enabling further investigation into its biological activities and potential as a therapeutic agent. The principles and techniques described herein are also applicable to the isolation of other structurally related dihydroagarofuran sesquiterpenoids from various natural sources.

References

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• Chen, L., et al. (2021). New β-dihydroagarofuran sesquiterpene polyesters isolated from the root bark of Celastrus angulatus. Phytochemistry Letters, 42, 72-76. [Link]

• Zhu, W., et al. (2015). Chemical Constituents of Root Barks of Celastrus angulatus. Chinese Pharmaceutical Journal, 50(19), 1673-1676. [Link]

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Application Note: A Robust HPLC-ELSD Protocol for the Preparative Purification of Dihydroagarofuran Sesquiterpenoids

Abstract

Dihydroagarofuran sesquiterpenoids, a diverse class of tricyclic natural products primarily isolated from the Celastraceae family, exhibit a wide spectrum of promising biological activities, including antitumor, anti-HIV, insecticidal, and multidrug resistance (MDR) reversal properties.[1][2][3][4] Their structural complexity and the presence of numerous closely related analogues in crude plant extracts present a significant purification challenge.[5] This application note provides a comprehensive, field-proven guide to developing and implementing a robust High-Performance Liquid Chromatography (HPLC) method for the efficient, preparative-scale isolation of these valuable compounds. We detail a complete workflow, from sample preparation to final purity analysis, with a focus on the causal relationships behind key experimental choices, particularly the selection of reversed-phase chromatography and the strategic use of Evaporative Light Scattering Detection (ELSD) for universal detection.

Foundational Principles: Devising a Purification Strategy

The successful isolation of dihydroagarofuran sesquiterpenoids hinges on a chromatographic strategy that can resolve compounds with subtle differences in polarity and structure. The core of this strategy involves careful selection of the chromatographic mode, stationary phase, mobile phase, and detection method.

The Rationale for Reversed-Phase Chromatography

While normal-phase chromatography can be used, reversed-phase HPLC (RP-HPLC) is overwhelmingly the method of choice for this class of molecules.[5][6]

• Mechanism: RP-HPLC utilizes a non-polar stationary phase (typically alkyl-bonded silica) and a polar mobile phase (usually a mixture of water and a miscible organic solvent like methanol or acetonitrile). Dihydroagarofuran sesquiterpenoids are moderately polar compounds. In an RP system, they are sufficiently retained on the non-polar column to allow for fine-tuned separation by gradually increasing the organic solvent concentration in the mobile phase. This process, known as gradient elution, is critical for resolving the complex mixture of sesquiterpenoids found in natural extracts.[7]

Stationary Phase Selection: The C18 Workhorse

The selection of the column is paramount for achieving high resolution and loading capacity.

• Expertise & Experience: For dihydroagarofuran sesquiterpenoids, an octadecyl-bonded silica (C18) stationary phase is the industry standard and the most logical starting point.[2][8][9] The C18 phase provides strong hydrophobic interactions with the sesquiterpenoid core, ensuring adequate retention. For preparative work, columns with a particle size of 5–10 µm are ideal, balancing efficiency with backpressure constraints.[10] Larger diameter columns (e.g., ≥20 mm) are necessary to accommodate the milligram-to-gram scale injections required for isolation.[2]

Mobile Phase Optimization: The Key to Resolution

The mobile phase composition directly controls the retention and selectivity of the separation.

• Solvent Selection: The most common mobile phases consist of Methanol (MeOH) or Acetonitrile (ACN) as the organic modifier (Phase B) and purified water as the aqueous component (Phase A).[2][5] Methanol is often preferred for preparative work due to its lower cost and viscosity, though acetonitrile can offer different selectivity.

• Gradient Elution: An isocratic mobile phase (constant composition) is inadequate for complex extracts. A gradient elution , where the concentration of the organic solvent is increased over the course of the run, is essential. This allows for the elution of less polar compounds that are strongly retained while still providing good separation for the more polar components that elute earlier.[7]

• pH Modification: The addition of a small amount of acid, such as 0.1% formic acid , to the mobile phase can improve peak shape by suppressing the ionization of any acidic functional groups on the analytes or the silica support.[5] For certain compounds, exploring separations at a higher pH using a hybrid-particle column stable in basic conditions can dramatically alter selectivity and improve peak shape for basic analytes.[11]

The Detection Dilemma: Why ELSD is Superior

A critical challenge in the analysis of many sesquiterpenoids is their lack of a strong ultraviolet (UV) chromophore.[12][13]

• Limitations of UV Detection: While some dihydroagarofurans possess aromatic esters (e.g., benzoate groups) that absorb UV light, many do not.[2] Relying on a UV detector set at a low wavelength (e.g., 200-220 nm) can result in poor sensitivity and a high background signal from the mobile phase, making it difficult to detect all compounds present.[12]

• The Universal Solution: Evaporative Light Scattering Detection (ELSD): The ELSD is a quasi-universal detector that is ideal for this application.[14][15] It operates in three stages:

  • Nebulization: The column eluent is mixed with an inert gas (typically nitrogen) and sprayed into a fine aerosol.

  • Evaporation: The aerosol passes through a heated drift tube, where the volatile mobile phase evaporates, leaving behind solid particles of the non-volatile analyte.

  • Detection: A light source illuminates the stream of analyte particles, and a photodetector measures the amount of scattered light, which is proportional to the mass of the analyte.[16][17]

• Trustworthiness: Because ELSD response is independent of the analyte's optical properties, it provides a more accurate representation of the relative quantities of all non-volatile compounds in the sample, ensuring that no major components are missed.[18][19] This makes it a highly trustworthy detection system for purifying novel natural products.

Experimental Protocols and Workflows

This section provides a validated, step-by-step methodology for the purification of dihydroagarofuran sesquiterpenoids.

Diagram: Overall Purification Workflow

Caption: Workflow from raw plant material to pure isolated compound.

Protocol 1: Extraction and Sample Preparation

This protocol is designed to generate a sesquiterpenoid-enriched fraction suitable for preparative HPLC.

• Material Preparation: Dry the plant material (e.g., roots or stems of a Maytenus or Celastrus species) in a ventilated oven at 40°C and grind it into a fine powder.[20]

• Extraction: Macerate the powdered material (1 kg) with methanol (3 x 5 L) at room temperature for 72 hours per extraction. Combine the methanol extracts and concentrate them under reduced pressure using a rotary evaporator to yield a crude extract.

• Preliminary Fractionation: Subject the crude extract to vacuum liquid chromatography (VLC) or a flash chromatography system using a silica gel stationary phase. Elute with a stepwise gradient of n-hexane and ethyl acetate.

• Fraction Selection: Analyze the collected fractions by thin-layer chromatography (TLC), visualizing with an anisaldehyde-sulfuric acid reagent and heating. Pool the fractions that show the characteristic purple/blue spots indicative of sesquiterpenoids.

• Final Sample Preparation: Evaporate the pooled, enriched fraction to dryness. Accurately weigh the residue and dissolve it in methanol at a high concentration (e.g., 50-100 mg/mL). Before injection, filter the solution through a 0.45 µm PTFE syringe filter to remove any particulate matter.[5]

Protocol 2: Preparative HPLC Method

This protocol provides a robust starting point for method development. Parameters may require optimization based on the specific extract.

Parameter	Recommended Setting	Rationale & Expert Insights
HPLC System	Preparative HPLC System	Must be capable of high flow rates (10-50 mL/min) and have an automated fraction collector.
Column	C18, 5-10 µm, 250 x 20 mm	A workhorse preparative column offering a good balance of resolution and loading capacity.[2]
Mobile Phase A	HPLC-grade Water + 0.1% Formic Acid	Formic acid improves peak shape and ionization for MS compatibility if used.[5]
Mobile Phase B	HPLC-grade Methanol + 0.1% Formic Acid	Methanol is a cost-effective and efficient solvent for eluting sesquiterpenoids.
Gradient Program	0-5 min: 60% B5-35 min: 60% to 100% B35-45 min: 100% B45-50 min: 60% B	A broad gradient is essential to elute all compounds of interest from a complex mixture. The initial hold ensures binding, and the final hold re-equilibrates the column.[7]
Flow Rate	18 mL/min	This flow rate is typical for a 20 mm ID column and can be scaled based on column dimensions.
Column Temp.	30°C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	1-5 mL	Depends on sample concentration and column loading capacity. Perform a loading study to maximize throughput without sacrificing resolution.
Detector 1 (Primary)	ELSD	Nebulizer: 40°C; Evaporator: 50°C; Gas (N₂): 1.5 SLM. Optimal for detecting all non-volatile analytes. Temperatures must be optimized to ensure solvent evaporation without losing semi-volatile compounds.[16][17]
Detector 2 (Optional)	UV/DAD at 210 nm, 254 nm	Useful for detecting compounds with aromatic rings and for triggering fraction collection if ELSD signal is noisy.

Protocol 3: Post-Purification and Analysis

• Fraction Pooling & Evaporation: Combine the fractions corresponding to each isolated peak and remove the solvent using a rotary evaporator.

• Purity Assessment: Re-dissolve a small amount of each isolated compound in methanol and analyze its purity using an analytical HPLC system with the same column chemistry but smaller dimensions (e.g., 4.6 mm ID). Aim for >95% purity.

• Structural Identification: Subject the pure compounds to spectroscopic analysis, including 1D/2D Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS), to elucidate their chemical structures.[2][21][22][23]

Method Development and Troubleshooting

The provided protocol is a starting point. Fine-tuning is often necessary.

Diagram: HPLC Method Development Logic

Caption: A decision tree for optimizing chromatographic resolution.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	Column overload; secondary interactions with silica; inappropriate mobile phase pH.	1. Reduce injection mass.2. Add 0.1% formic acid or TFA to the mobile phase.3. If the compound is basic, try a high-pH stable column with an ammonium hydroxide modifier.
Low Signal on ELSD	Analyte is volatile; ELSD settings are not optimal; low analyte concentration.	1. Lower the evaporator/nebulizer temperatures.2. Increase sample concentration.3. Ensure a stable nitrogen supply.[19]
Irreproducible Retention Times	Column not equilibrated; temperature fluctuations; mobile phase composition drift.	1. Increase column equilibration time between runs.2. Use a column oven to maintain constant temperature.3. Prepare fresh mobile phase daily.

Conclusion

The preparative HPLC method detailed in this note, centered around a C18 stationary phase, a methanol/water gradient, and universal ELSD detection, provides a powerful and reliable platform for the isolation of dihydroagarofuran sesquiterpenoids. By understanding the scientific principles behind each parameter, researchers can logically troubleshoot and adapt this protocol to purify these medicinally significant compounds efficiently. This self-validating system, grounded in established chromatographic theory and supported by empirical evidence, empowers scientists to accelerate the discovery and development of new therapeutic agents from natural sources.

References

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• Waters Corporation. (n.d.). HPLC Separation Modes. [Link]

• Gutiérrez-Nicolás, F., et al. (2011). Dihydro-β-agarofuran sesquiterpenoids from Plenckia integerrima. Planta Medica, 77(15), 1718-1724. [Link]

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Application Note: Comprehensive NMR-Based Structural Elucidation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

Introduction

Dihydro-β-agarofurans are a class of sesquiterpenoids predominantly isolated from species of the Celastraceae family.[1][2] These compounds exhibit a wide range of biological activities, including anti-tumor, anti-HIV, and insecticidal properties, making them promising candidates for drug discovery and development.[3][4][5] The complex, stereochemically rich scaffold of dihydro-β-agarofurans necessitates a robust and detailed analytical approach for unambiguous structure determination. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the complete structural and stereochemical elucidation of such complex natural products.[6][7]

This application note provides a comprehensive guide to the NMR analysis of a specific dihydroagarofuran derivative, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran . We will detail the experimental protocols from sample preparation to advanced 2D NMR analysis and data interpretation, explaining the rationale behind each step to ensure accurate and reproducible results.

Foundational Principles: The Logic of NMR in Natural Product Analysis

The structural elucidation of a novel or complex natural product like 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran relies on a systematic and multi-faceted NMR approach. The core principle is to piece together the molecular puzzle by establishing connectivity between atoms. One-dimensional (1D) NMR experiments (¹H and ¹³C) provide an initial census of the protons and carbons in the molecule, while two-dimensional (2D) experiments reveal how these atoms are connected.

The causality behind the chosen experimental workflow is crucial. We begin with simple, faster experiments to get a broad overview and then move to more complex, time-consuming experiments to resolve specific structural questions. This hierarchical approach ensures an efficient and thorough analysis.

Experimental Workflow: A Step-by-Step Guide

Sample Preparation: The Foundation of High-Quality Spectra

High-quality NMR spectra are contingent on meticulous sample preparation.[8][9] The goal is to obtain a homogenous solution of the analyte, free from particulate matter and paramagnetic impurities, in a suitable deuterated solvent.

Protocol for NMR Sample Preparation:

• Analyte Purity: Ensure the isolated compound is of high purity (>95%), as impurities will complicate spectral analysis.

• Mass Determination: Accurately weigh approximately 5-10 mg of the purified compound for a standard 5 mm NMR tube.[10]

• Solvent Selection: Chloroform-d (CDCl₃) is a common choice for dihydroagarofuran sesquiterpenoids due to its excellent solubilizing properties for moderately polar compounds and its relatively simple residual solvent peak.[11] Use a high-purity deuterated solvent to minimize interfering signals.[12]

• Dissolution: Dissolve the sample in approximately 0.6 mL of CDCl₃. The use of a deuterated solvent is critical to avoid large solvent signals that would obscure the analyte's resonances in ¹H NMR.[9]

• Internal Standard (Optional but Recommended): Add a small amount of tetramethylsilane (TMS) as an internal reference for chemical shift calibration (δ 0.00 for both ¹H and ¹³C).[11][13]

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any insoluble impurities.[10]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and clearly label it.

NMR Data Acquisition: From 1D to 2D

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) to achieve optimal signal dispersion, which is crucial for resolving the complex spin systems in natural products.[6]

Step 1: 1D ¹H NMR - The Proton Blueprint

The ¹H NMR spectrum provides the initial and most direct information about the proton environment in the molecule.

• Purpose: To determine the number of distinct proton signals, their chemical shifts (indicating the electronic environment), their integration (relative number of protons), and their multiplicity (revealing neighboring protons through scalar coupling).

• Causality: This is the starting point of the analysis due to its high sensitivity and the wealth of information it provides. It gives a quick overview of the types of protons present (aromatic, olefinic, aliphatic, etc.).

Step 2: 1D ¹³C and DEPT - The Carbon Skeleton

The ¹³C NMR spectrum, often acquired with proton decoupling, shows a single peak for each unique carbon atom.

• Purpose: To determine the number of carbon atoms in the molecule. The Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-45, DEPT-90, and DEPT-135) are used to differentiate between CH, CH₂, and CH₃ groups.

• Causality: While less sensitive than ¹H NMR, the ¹³C spectrum is essential for determining the total number of carbons and identifying quaternary carbons, which are invisible in proton-detected spectra. The DEPT experiments provide crucial information about the protonation state of each carbon.

Step 3: 2D COSY - Mapping ¹H-¹H Connectivity

The Correlation Spectroscopy (COSY) experiment is one of the most fundamental 2D NMR techniques.

• Purpose: To identify protons that are spin-spin coupled, typically those separated by two or three bonds (geminal and vicinal protons).[14] Cross-peaks in a COSY spectrum indicate which protons are neighbors in the molecular structure.

• Causality: This experiment allows for the tracing of proton-proton correlations, helping to assemble molecular fragments. For instance, it can be used to map out the spin systems of the dihydroagarofuran core.

Step 4: 2D HSQC - Linking Protons to their Carbons

The Heteronuclear Single Quantum Coherence (HSQC) experiment correlates proton signals with the signals of directly attached carbon atoms.[15]

• Purpose: To assign each proton to its corresponding carbon atom.[14] This is a highly sensitive experiment that provides one-bond ¹H-¹³C correlations.

• Causality: HSQC is a crucial linking experiment. By combining the information from COSY (H-H connectivity) and HSQC (C-H connectivity), we can start to build larger structural fragments. An edited HSQC can also distinguish between CH/CH₃ and CH₂ groups, providing similar information to a DEPT experiment but with higher sensitivity.[15]

Step 5: 2D HMBC - Long-Range C-H Correlations

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is arguably one of the most powerful tools for elucidating the carbon skeleton of a molecule.

• Purpose: To identify longer-range couplings between protons and carbons, typically over two or three bonds (²J_CH and ³J_CH).[15][16]

• Causality: HMBC is the key to connecting the fragments identified from COSY and HSQC analysis. It is particularly important for identifying the positions of quaternary carbons and for linking different spin systems together. For example, it can be used to determine the attachment points of the benzoyl and cinnamoyl ester groups to the dihydroagarofuran core.

Step 6: 2D NOESY/ROESY - Through-Space Correlations and Stereochemistry

The Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) experiments provide information about protons that are close in space, regardless of whether they are connected through bonds.

• Purpose: To determine the relative stereochemistry of the molecule. Cross-peaks in a NOESY/ROESY spectrum indicate that two protons are spatially proximate.

• Causality: After establishing the planar structure, NOESY or ROESY is essential for elucidating the 3D arrangement of the atoms. For the rigid dihydroagarofuran core, NOE correlations can definitively establish the relative configuration of substituents.[17]

Data Presentation and Interpretation

The systematic interpretation of the acquired NMR data allows for the complete structural elucidation of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

Hypothetical NMR Data Tables

The following tables present hypothetical but realistic ¹H and ¹³C NMR data for the title compound, based on published data for similar structures.[5][18][19]

Table 1: Hypothetical ¹H NMR Data (500 MHz, CDCl₃)

Position	δH (ppm)	Multiplicity	J (Hz)	Integration
Dihydroagarofuran Core
H-1	5.85	d	3.5	1H
H-2α	2.15	m	1H
H-2β	2.40	m	1H
H-3α	1.90	m	1H
H-3β	2.25	m	1H
H-6	5.40	d	6.0	1H
H-7	2.50	m	1H
H-8	5.95	dd	10.5, 4.5	1H
H-9	4.90	d	10.5	1H
H-12	1.55	s	3H
H-13	1.20	s	3H
H-14	1.05	d	7.0	3H
H-15	1.45	s	3H
4-OH	3.50	br s	1H
5-OH	3.80	br s	1H
Benzoyl Group
H-2', H-6'	8.05	d	7.5	2H
H-3', H-5'	7.45	t	7.5	2H
H-4'	7.60	t	7.5	1H
Cinnamoyl Group
H-α	6.45	d	16.0	1H
H-β	7.70	d	16.0	1H
H-2'', H-6''	7.55	m	2H
H-3'', H-4'', H-5''	7.40	m	3H

Table 2: Hypothetical ¹³C NMR and DEPT Data (125 MHz, CDCl₃)

Position	δC (ppm)	DEPT
Dihydroagarofuran Core
C-1	78.5	CH
C-2	35.2	CH₂
C-3	28.9	CH₂
C-4	72.1	C
C-5	88.5	C
C-6	75.8	CH
C-7	45.3	CH
C-8	70.2	CH
C-9	74.6	CH
C-10	42.1	C
C-11	38.4	C
C-12	25.8	CH₃
C-13	20.5	CH₃
C-14	15.1	CH₃
C-15	22.3	CH₃
Benzoyl Group
C=O	166.2	C
C-1'	130.1	C
C-2', C-6'	129.8	CH
C-3', C-5'	128.5	CH
C-4'	133.2	CH
Cinnamoyl Group
C=O	165.8	C
C-α	118.5	CH
C-β	145.3	CH
C-1''	134.5	C
C-2'', C-6''	128.2	CH
C-3'', C-5''	129.0	CH
C-4''	130.6	CH

Interpreting 2D NMR Correlations

• COSY: Correlations would be expected between H-1/H-2, H-2/H-3, H-6/H-7, H-7/H-8, and H-8/H-9, confirming the connectivity within the dihydroagarofuran core.

• HSQC: This would directly link each proton signal in Table 1 to its corresponding carbon signal in Table 2.

• HMBC: Key HMBC correlations would establish the positions of the ester groups. For example, a correlation from H-1 (δ 5.85) to the benzoyl carbonyl carbon (δ 166.2) would confirm the benzoyl group is at C-1. Similarly, a correlation from H-8 (δ 5.95) to the cinnamoyl carbonyl carbon (δ 165.8) would place the cinnamoyl group at C-8. Correlations from the methyl protons (H-12, H-13, H-14, H-15) to neighboring carbons would confirm the overall carbon skeleton.

• NOESY: Key NOE correlations would define the stereochemistry. For example, a NOE between H-1 and H-9 would suggest they are on the same face of the molecule. The absence of a NOE between H-1 and H-6 would indicate a trans relationship.

Visualizing the Workflow and Structure

NMR Analysis Workflow

Caption: Workflow for NMR-based structure elucidation.

Key HMBC Correlations

Caption: Key HMBC correlations for assigning ester positions.

Conclusion

The comprehensive NMR analysis outlined in this application note provides a robust and reliable methodology for the complete structural elucidation of complex dihydro-β-agarofuran sesquiterpenoids like 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran. By systematically applying a suite of 1D and 2D NMR experiments, researchers can confidently determine the planar structure and relative stereochemistry of such molecules. This detailed structural information is a critical prerequisite for understanding their structure-activity relationships and advancing their potential as therapeutic agents.

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• Isolation, Structure Determination of Sesquiterpenes from Neurolaena lobata and Their Antiproliferative, Cell Cycle Arrest-Inducing and Anti-Invasive Properties against Human Cervical Tumor Cells. PubMed Central.

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Probing the Cytotoxic Potential of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran: A Detailed Application Guide

Introduction: Unveiling the Therapeutic Promise of Dihydroagarofurans

The quest for novel anticancer agents has increasingly turned towards natural products, a rich reservoir of structurally diverse and biologically active molecules. Among these, the dihydro-β-agarofuran sesquiterpenes, a class of complex polyesters, have garnered significant attention for their wide-ranging pharmacological activities, including potent cytotoxic effects against various cancer cell lines.[1][2] These compounds, predominantly isolated from plants of the Celastraceae family, are characterized by a rigid bicyclic core and varied ester substitutions, which are crucial for their biological activity.[1][2] This application note provides a comprehensive and detailed protocol for evaluating the cytotoxic properties of a specific dihydroagarofuran derivative, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

This guide is designed for researchers, scientists, and drug development professionals, offering a scientifically rigorous framework for assessing the compound's in vitro efficacy. We will delve into the rationale behind the selection of specific assays, provide step-by-step protocols for their execution, and offer insights into data interpretation. By following these methodologies, researchers can generate reliable and reproducible data to elucidate the cytotoxic mechanism of this promising natural product.

I. Foundational Assays for Cytotoxicity Screening: A Multi-Parametric Approach

A comprehensive assessment of cytotoxicity requires a multi-faceted approach that interrogates different aspects of cellular health. We advocate for a tiered strategy, beginning with an evaluation of metabolic viability, followed by an assessment of membrane integrity, and culminating in a more detailed investigation of the mode of cell death.

A. MTT Assay: Gauging Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone of cytotoxicity testing, providing a quantitative measure of cellular metabolic activity, which in most cases, correlates with cell viability.[3][4] The principle of this colorimetric assay lies in the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced, which is solubilized and measured spectrophotometrically, is directly proportional to the number of metabolically active cells.[5]

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT-based cytotoxicity assay.

Detailed Protocol: MTT Assay [5][6][7]

• Cell Seeding: Seed a suitable cancer cell line (e.g., HL-60, A549, MCF-7) into a 96-well flat-bottomed plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium.[5] Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation and Treatment: Prepare a stock solution of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran in a suitable solvent (e.g., DMSO). Perform serial dilutions in culture medium to achieve the desired final concentrations. Remove the medium from the wells and add 100 µL of the compound dilutions. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control, e.g., doxorubicin).

• Incubation: Incubate the plate for various time points (e.g., 24, 48, and 72 hours) to assess the time-dependent cytotoxic effects.

• MTT Addition: After the incubation period, carefully aspirate the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, protected from light.

• Solubilization: Carefully remove the MTT solution and add 150 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.[8] Agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

• Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of untreated cells) x 100 Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

B. LDH Assay: Monitoring Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of LDH from damaged cells.[5][9] LDH is a stable cytosolic enzyme that is released into the culture medium upon plasma membrane damage.[5][10] The amount of LDH in the supernatant is quantified by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.[9][11] The intensity of the color is proportional to the number of lysed cells.[11]

Experimental Workflow: LDH Assay

Caption: Workflow for the LDH-based cytotoxicity assay.

Detailed Protocol: LDH Assay [5][9][12]

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1-3). It is advisable to run the LDH assay in parallel with the MTT assay using identically treated plates.

• Supernatant Collection: After the desired incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Stop Reaction (if applicable): Add 50 µL of stop solution if required by the kit.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

  • Spontaneous LDH release: Supernatant from untreated cells.

  • Maximum LDH release: Supernatant from cells treated with a lysis buffer (provided in the kit).

II. Delving Deeper: Investigating the Mechanism of Cell Death

Once the cytotoxic potential of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is established, the next critical step is to elucidate the underlying mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.[8]

A. Caspase-Glo® 3/7 Assay: Detecting Apoptotic Executioners

Caspases are a family of proteases that play a central role in the execution of apoptosis.[13] Caspase-3 and -7 are key executioner caspases, and their activation is a hallmark of apoptosis.[13] The Caspase-Glo® 3/7 assay is a sensitive, luminescent assay that measures the activity of these caspases.[14][15] The assay utilizes a proluminescent substrate containing the DEVD peptide sequence, which is cleaved by active caspase-3/7 to release aminoluciferin, a substrate for luciferase that generates a "glow-type" luminescent signal.[14] The intensity of the luminescence is directly proportional to the amount of active caspase-3/7.[15]

Experimental Workflow: Caspase-Glo® 3/7 Assay

Caption: Workflow for the Caspase-Glo® 3/7 assay.

Detailed Protocol: Caspase-Glo® 3/7 Assay [14][15][16]

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate suitable for luminescence measurements. Treat the cells with the dihydroagarofuran compound at concentrations around the IC₅₀ value determined from the MTT assay.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of the prepared Caspase-Glo® 3/7 reagent to each well.

• Incubation: Mix the contents of the wells by gentle shaking and incubate for 1-2 hours at room temperature, protected from light.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Compare the luminescence signal of treated cells to that of untreated cells to determine the fold-increase in caspase-3/7 activity.

B. Annexin V Staining: Visualizing Apoptotic Cells

During the early stages of apoptosis, phosphatidylserine (PS), a phospholipid normally confined to the inner leaflet of the plasma membrane, is translocated to the outer leaflet.[17] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC).[18] By using flow cytometry, cells that stain positive for Annexin V can be identified as apoptotic.[17][18] Propidium iodide (PI), a fluorescent dye that intercalates with DNA, is often used in conjunction with Annexin V to distinguish between early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).[17]

Detailed Protocol: Annexin V Staining [17][18][19]

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the dihydroagarofuran compound for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add fluorescently labeled Annexin V and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

III. Data Presentation and Interpretation

For clarity and ease of comparison, all quantitative data should be summarized in tables.

Table 1: Cytotoxicity of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran (Example Data)

Cell Line	Assay	Incubation Time (h)	IC₅₀ (µM)
HL-60	MTT	24	15.2 ± 1.8
48	8.5 ± 0.9
72	4.1 ± 0.5
A549	MTT	24	25.6 ± 2.3
48	16.3 ± 1.5
72	9.8 ± 1.1
MCF-7	MTT	24	31.4 ± 3.1
48	20.7 ± 2.5
72	12.4 ± 1.6

Table 2: Induction of Apoptosis by 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran (Example Data)

Cell Line	Treatment (µM)	Incubation Time (h)	Caspase-3/7 Activity (Fold Increase)	% Apoptotic Cells (Annexin V+/PI-)
HL-60	5	24	3.2 ± 0.4	25.8 ± 3.1
10	24	5.8 ± 0.7	45.2 ± 4.5
A549	10	48	2.5 ± 0.3	18.9 ± 2.2
20	48	4.1 ± 0.5	35.6 ± 3.9

IV. Conclusion and Future Directions

This application note provides a robust and comprehensive framework for assessing the cytotoxic potential of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran. By employing a combination of assays that measure metabolic activity, membrane integrity, and key apoptotic markers, researchers can obtain a detailed understanding of the compound's in vitro efficacy. The protocols outlined herein are based on well-established and validated methods, ensuring the generation of high-quality, reproducible data.

Further investigations could explore the upstream signaling pathways involved in apoptosis induction, such as the involvement of the mitochondrial pathway (e.g., by measuring changes in mitochondrial membrane potential) or the death receptor pathway. Additionally, evaluating the compound's effects on a broader panel of cancer cell lines and in combination with other chemotherapeutic agents would provide valuable insights into its therapeutic potential.

V. References

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• ACS Publications. (2008). Cytotoxic Dihydroagarofuranoid Sesquiterpenes from the Seeds of Celastrus orbiculatus. Retrieved from [Link]

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• National Center for Biotechnology Information. (2019). Cytostatic and Cytotoxic Natural Products against Cancer Cell Models. Retrieved from [Link]

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• MDPI. (2016). Synthesis and in Vitro Cytotoxic Activity of Compounds with Pro-Apoptotic Potential. Retrieved from [Link]

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Application Note: A Hierarchical Screening Strategy for Identifying Anti-inflammatory Compounds from Tripterygium wilfordii

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripterygium wilfordii Hook F, also known as "Thunder God Vine," is a perennial vine that has been used in traditional Chinese medicine for centuries to treat conditions such as rheumatoid arthritis.[1][2] Modern phytochemical research has identified a wealth of bioactive compounds within this plant, most notably diterpenoids like triptolide and triterpenoids like celastrol.[1][3][4] These compounds have demonstrated potent anti-inflammatory, immunosuppressive, and anti-cancer activities.[4][5][6][7] The profound efficacy of these natural products is largely attributed to their ability to modulate key inflammatory signaling pathways.[1][3][5]

This application note provides a comprehensive, tiered strategy for screening and characterizing the anti-inflammatory activity of compounds derived from Tripterygium wilfordii. The workflow is designed to efficiently identify active compounds, elucidate their mechanisms of action, and provide a robust data package for further drug development. We will detail the scientific rationale behind the assay choices, provide step-by-step protocols for key in vitro assays, and offer guidance on data interpretation, focusing on the NF-κB and NLRP3 inflammasome pathways, which are critical targets for Tripterygium compounds.[1][3][5]

Scientific Background: Key Inflammatory Pathways

Inflammation is a complex biological response orchestrated by the innate immune system.[8] While essential for host defense, its dysregulation leads to chronic inflammatory diseases.[8][9] Two central signaling hubs that govern the inflammatory response and are known targets of Tripterygium compounds are the NF-κB and NLRP3 inflammasome pathways.

1. The NF-κB Signaling Pathway: The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a family of transcription factors that serves as a master regulator of inflammation.[8][9][10] In unstimulated cells, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), the IκB kinase (IKK) complex is activated.[8][10][11] IKK phosphorylates IκB, targeting it for ubiquitination and proteasomal degradation. This frees NF-κB to translocate to the nucleus, where it drives the transcription of hundreds of genes, including those for pro-inflammatory cytokines (TNF-α, IL-6, IL-1β), chemokines, and enzymes like inducible nitric oxide synthase (iNOS).[9][11][12] Triptolide and celastrol have been shown to potently inhibit this pathway.[1][3][5]

2. The NLRP3 Inflammasome: The NLRP3 inflammasome is a multi-protein complex in the cytoplasm of immune cells that responds to a wide array of danger signals, including microbial products and endogenous stress signals.[13][14][15][16] Its activation is a two-step process.[13][16] The first signal, or "priming," is typically provided by NF-κB activation, leading to the increased synthesis of NLRP3 and pro-IL-1β.[13][16] The second signal, triggered by events like ATP release or particulate matter, induces the assembly of the NLRP3 protein with an adaptor protein (ASC) and pro-caspase-1.[13][15] This proximity-induced auto-activation of caspase-1 leads to the cleavage and maturation of pro-inflammatory cytokines IL-1β and IL-18, and can induce a form of inflammatory cell death called pyroptosis.[13][14][17] Triptolide has been shown to abrogate the formation of the NLRP3 inflammasome.[1][3]

Caption: Key inflammatory signaling pathways targeted by Tripterygium compounds.

A Hierarchical In Vitro Screening Cascade

A tiered approach is the most resource-efficient strategy for screening natural product libraries. This cascade prioritizes compounds based on activity and selectivity, moving from broad, high-throughput primary assays to more complex, low-throughput mechanistic assays.

Caption: A hierarchical workflow for screening anti-inflammatory compounds.

Detailed Experimental Protocols

The murine macrophage cell line, RAW 264.7, is a robust and widely used model for studying inflammatory responses in vitro because it produces significant amounts of inflammatory mediators like nitric oxide (NO) upon stimulation with LPS.[18][19][20]

Protocol 1: Cytotoxicity Assessment (MTT Assay)

Rationale: It is critical to first assess the cytotoxicity of the test compounds. A reduction in inflammatory markers could be due to cell death rather than a specific anti-inflammatory effect. The MTT assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[21][22]

Materials:

• RAW 264.7 cells

• Complete Medium: DMEM with 10% FBS and 1% Penicillin-Streptomycin[19]

• Test compounds (dissolved in DMSO, final DMSO concentration <0.1%)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS[22]

• Solubilization Solution: DMSO or 4 mM HCl, 0.1% NP40 in isopropanol[23]

• 96-well flat-bottom plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include vehicle control (medium with DMSO) and blank (medium only) wells.

• Incubation: Incubate the plate for 24 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.[23]

• Formazan Formation: Incubate for 3-4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[22]

• Solubilization: Carefully aspirate the medium. Add 150 µL of DMSO or other solubilization solution to each well to dissolve the formazan crystals.[22]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as: (Absorbance of treated cells / Absorbance of vehicle control) x 100%. Determine the highest concentration that does not significantly reduce cell viability (e.g., >90% viability) for use in subsequent assays.

Protocol 2: Nitric Oxide (NO) Production (Griess Assay)

Rationale: In macrophages, the enzyme iNOS is induced by LPS, leading to the production of large amounts of NO, a key inflammatory mediator.[19][24] The Griess assay is a simple colorimetric method that measures nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant.[18][19]

Materials:

• LPS (from E. coli O111:B4)

• Griess Reagent: Mix equal volumes of Reagent A (1% sulfanilamide in 2.5% phosphoric acid) and Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) just before use.[25]

• Sodium Nitrite (NaNO₂) standard solution

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treatment: Remove the medium and add 100 µL of medium containing non-toxic concentrations of your test compounds. Incubate for 1 hour.[26]

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate for 24 hours at 37°C.[25][27]

• Sample Collection: Collect 100 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

• Griess Reaction: Add 100 µL of the freshly prepared Griess Reagent to each well containing the supernatant.[25]

• Incubation & Reading: Incubate for 10-15 minutes at room temperature, protected from light. Measure the absorbance at 550 nm.[18]

• Analysis: Create a standard curve using serial dilutions of NaNO₂. Calculate the nitrite concentration in the samples and determine the percent inhibition of NO production relative to the LPS-only control.

Protocol 3: Pro-inflammatory Cytokine Quantification (ELISA)

Rationale: To confirm the anti-inflammatory activity observed in the Griess assay, it is important to measure the effect of the compounds on key pro-inflammatory cytokines like TNF-α and IL-6. Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard for accurately quantifying protein levels in culture supernatants.[20]

Materials:

• Commercial ELISA kits for mouse TNF-α and IL-6

• Supernatants collected from the same experiment as the Griess Assay (or a replicate experiment)

Procedure:

• Follow Kit Instructions: Perform the ELISA according to the manufacturer's protocol. This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding standards and the collected cell culture supernatants.

  • Incubating with a detection antibody.

  • Adding a substrate (e.g., TMB) to produce a colorimetric signal.

  • Stopping the reaction and reading the absorbance at the specified wavelength (e.g., 450 nm).

• Analysis: Generate a standard curve and calculate the concentration of TNF-α and IL-6 in each sample.[28][29] Calculate the percent inhibition for each compound compared to the LPS-only control.

Protocol 4: Mechanistic Assay (NF-κB Reporter Assay)

Rationale: This assay directly measures the transcriptional activity of NF-κB to confirm if the observed anti-inflammatory effects are mediated through this pathway. It uses a cell line engineered to express a reporter gene (e.g., luciferase) under the control of NF-κB response elements.[30][31]

Materials:

• NF-κB reporter cell line (e.g., HEK293-NF-κB-luc)

• Appropriate cell culture medium

• TNF-α (as a positive control activator)

• Luciferase assay reagent kit (e.g., Dual-Glo®)

• White, opaque 96-well plates (for luminescence)

Procedure:

• Cell Seeding: Seed the NF-κB reporter cells in a white 96-well plate according to the supplier's recommendations.

• Compound Treatment: Pre-treat the cells with test compounds for 1 hour.

• Stimulation: Add a potent NF-κB activator like TNF-α (e.g., 20 ng/mL) or PMA.[30][32]

• Incubation: Incubate for 6-24 hours, depending on the assay kit's recommendations.[30][33]

• Lysis and Luciferase Reaction: Lyse the cells and add the luciferase substrate according to the kit manufacturer's protocol.[32]

• Luminescence Reading: Measure the luminescence using a plate-reading luminometer.

• Analysis: Normalize the firefly luciferase signal (NF-κB driven) to a constitutively expressed control reporter like Renilla luciferase, if using a dual-reporter system.[32][33] Calculate the percent inhibition of NF-κB activity.

Protocol 5: Mechanistic Assay (NLRP3 Inflammasome Activation)

Rationale: To investigate if compounds inhibit the NLRP3 inflammasome, a two-signal in vitro model is used. The key readout is the activity of caspase-1, the effector enzyme of the inflammasome.[17][34]

Materials:

• THP-1 human monocytic cells (require PMA differentiation) or murine bone marrow-derived macrophages (BMDMs)

• PMA (Phorbol 12-myristate 13-acetate) for THP-1 differentiation

• LPS (Signal 1 - priming)

• ATP or Nigericin (Signal 2 - activation)[35]

• Caspase-1 activity assay kit (e.g., Caspase-Glo® 1)[35][36]

Procedure:

• Cell Seeding and Priming (Signal 1):

  • Seed THP-1 cells and differentiate them into macrophage-like cells with PMA (e.g., 20 nM for 3 days).[35][36]

  • Prime the cells with LPS (1 µg/mL) for 3-4 hours to upregulate NLRP3 and pro-IL-1β expression.

• Compound Treatment: During the last hour of LPS priming, add the test compounds.

• Activation (Signal 2): Add an NLRP3 activator like ATP (e.g., 3 mM) or Nigericin (e.g., 20 µM) and incubate for 30-120 minutes.[34][35]

• Caspase-1 Activity Measurement: Measure caspase-1 activity in the cell lysate or supernatant using a commercial luminescent or fluorescent assay kit, following the manufacturer's protocol.[35]

• Analysis: Calculate the percent inhibition of caspase-1 activity compared to the LPS + ATP/Nigericin control.

Data Presentation and Interpretation

Summarize quantitative data in a clear, tabular format to facilitate comparison between compounds. The half-maximal inhibitory concentration (IC₅₀) is a key metric for comparing the potency of different compounds.

Table 1: Example Data Summary for Tripterygium Compounds

Compound	Cytotoxicity (CC₅₀, µM)	NO Inhibition (IC₅₀, µM)	TNF-α Inhibition (IC₅₀, µM)	IL-6 Inhibition (IC₅₀, µM)	NF-κB Inhibition (IC₅₀, µM)	Caspase-1 Inhibition (IC₅₀, µM)
Triptolide	0.05	0.02	0.01	0.03	0.008	0.15
Celastrol	1.2	0.5	0.3	0.6	0.25	>10
Compound X	>50	2.5	1.8	3.1	2.1	>50
Compound Y	>50	15.2	18.9	22.5	>50	5.8

Interpretation:

• A potent compound like Triptolide shows low IC₅₀ values across multiple assays, consistent with its known broad anti-inflammatory activity. Its high cytotoxicity (low CC₅₀) is also a known characteristic that must be considered.[3][4]

• Celastrol also shows potent inhibition of NO and cytokine production, linked to strong NF-κB inhibition. Its lack of activity against Caspase-1 suggests it does not directly target the NLRP3 inflammasome assembly in this model.[3][37]

• Compound X represents a desirable hit: it is non-toxic at active concentrations and shows good inhibition of NO/cytokines, which is clearly linked to NF-κB inhibition.

• Compound Y shows an interesting profile. It is a weak inhibitor of the general inflammatory markers but a more specific inhibitor of Caspase-1, suggesting its primary mechanism may be through the NLRP3 inflammasome, not the NF-κB pathway.

Conclusion

The screening cascade detailed in this application note provides a systematic and logical framework for the discovery and characterization of anti-inflammatory compounds from Tripterygium wilfordii. By starting with broad phenotypic assays and progressing to specific, mechanism-based assays, researchers can efficiently identify lead candidates and build a comprehensive understanding of their mode of action. This strategy, grounded in the known biology of key inflammatory pathways like NF-κB and the NLRP3 inflammasome, ensures that the most promising compounds are advanced towards further preclinical and in vivo validation.

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Application Notes and Protocols for 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

A Guide for Researchers in Oncology and Drug Development

Authored by: Gemini, Senior Application Scientist

Introduction

The dihydro-β-agarofurans are a class of sesquiterpenoid natural products that have garnered significant interest within the scientific community due to their complex chemical structures and diverse biological activities.[1][2] These compounds, primarily isolated from plants of the Celastraceae family, have demonstrated a wide range of pharmacological effects, including antitumor, multidrug resistance reversal, and anti-inflammatory properties.[1][2][3] This document provides detailed application notes and protocols for the investigation of a specific derivative, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

While specific data for this particular compound is limited in publicly available literature, this guide is built upon the established bioactivity of structurally related dihydro-β-agarofuran sesquiterpenes and cinnamoyl derivatives. The protocols herein are designed to enable researchers to rigorously assess its cytotoxic and mechanistic properties in sensitive cancer cell lines.

Potentially Sensitive Cancer Cell Lines

Based on studies of related dihydro-β-agarofuran sesquiterpenes, the following human cancer cell lines are recommended for initial screening of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran's bioactivity:

Cell Line	Cancer Type	Rationale for Selection
HL-60	Acute Promyelocytic Leukemia	Demonstrated sensitivity to various dihydro-β-agarofuran derivatives.[4]
K562	Chronic Myelogenous Leukemia	Susceptible to cytotoxic effects of related sesquiterpenes.[4]
HCT-116	Colorectal Carcinoma	A common model for colon cancer, sensitive to dihydro-β-agarofuran compounds.[4]
MCF-7	Breast Adenocarcinoma	Widely used in breast cancer research and has shown sensitivity to natural products.
A549	Lung Carcinoma	A standard model for non-small cell lung cancer.
SMMC-7721	Hepatocellular Carcinoma	Relevant for liver cancer studies.
SW480	Colorectal Adenocarcinoma	An additional model for colorectal cancer research.
U87MG	Glioblastoma	Cinnamoyl derivatives have shown efficacy against glioblastoma cell lines.[5]
SH-SY5Y	Neuroblastoma	Cinnamoyl compounds have been tested on neuroblastoma cells.[5]

Experimental Protocols

Assessment of Cytotoxicity: MTT Cell Proliferation Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[6][7]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare a stock solution of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran in DMSO. Serially dilute the compound in a complete culture medium to achieve the desired final concentrations. Replace the existing medium with 100 µL of the medium containing the compound or vehicle control (DMSO).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[8][9]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Evaluation of Apoptosis: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[10][11][12]

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran at concentrations around the determined IC₅₀ value for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with ice-cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method quantifies the DNA content of cells, allowing for the determination of the cell cycle phase distribution (G0/G1, S, and G2/M).[13][14][15]

Protocol:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest the cells and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The distribution of cells in G0/G1, S, and G2/M phases can be quantified using appropriate software.

Potential Mechanism of Action: A Working Hypothesis

Based on the known activities of related compounds, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran may exert its anticancer effects through the induction of apoptosis and cell cycle arrest. The presence of the benzoyl and cinnamoyl moieties suggests potential interactions with multiple cellular targets.

Workflow for Investigating the Cytotoxic Effects

Caption: Experimental workflow for characterizing the anticancer properties of the compound.

Proposed Signaling Pathway Leading to Apoptosis

Caption: A hypothesized intrinsic apoptosis pathway induced by the compound.

Physicochemical Properties and Compound Handling

Property	Recommendation
Solubility	Dihydroagarofuran sesquiterpenes are generally soluble in organic solvents such as DMSO, ethanol, and methanol. Prepare a high-concentration stock solution in 100% DMSO.
Stability	Store the solid compound at -20°C, protected from light and moisture. Stock solutions in DMSO can be stored at -20°C for short periods, but fresh dilutions in culture medium should be prepared for each experiment.
Working Concentration	Based on related compounds, a starting screening concentration range of 1-100 µM is recommended.

References

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Measuring NF-κB Inhibition by Sesquiterpene Pyridine Alkaloids: An Application Guide

Introduction: The Nexus of Inflammation and Natural Products

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, orchestrating the expression of a vast array of genes involved in immunity, cell survival, and proliferation.[1][2][3] In its inactive state, the NF-κB dimer is sequestered in the cytoplasm by an inhibitory protein, IκBα.[1][4] Upon stimulation by various signals such as cytokines or pathogens, a cascade of events leads to the activation of the IκB kinase (IKK) complex.[5][6][7][8] This complex then phosphorylates IκBα, marking it for ubiquitination and subsequent degradation by the proteasome.[1][5][9] This releases NF-κB to translocate into the nucleus, where it binds to specific DNA sequences and initiates the transcription of target genes.[1][4] Given its central role, dysregulation of the NF-κB pathway is implicated in a multitude of inflammatory diseases and cancers, making it a prime target for therapeutic intervention.[1][4]

Sesquiterpene pyridine alkaloids (SPAs), a class of natural products predominantly found in plants of the Celastraceae family, such as Tripterygium wilfordii, have garnered significant interest for their potent anti-inflammatory and immunosuppressive properties.[10][11][12][13][14][15] Structurally, SPAs are characterized by a macrocyclic skeleton composed of a polyoxygenated dihydro-β-agarofuran sesquiterpenoid core linked to a pyridine dicarboxylic acid moiety.[11][16] Emerging evidence suggests that the therapeutic effects of certain SPAs are mediated through the inhibition of the NF-κB pathway.[10][11][12][13][14] This application note provides a comprehensive guide for researchers to accurately measure and characterize the NF-κB inhibitory potential of sesquiterpene pyridine alkaloids, employing a multi-faceted approach to ensure scientific rigor and reproducibility.

Conceptual Framework: A Multi-Pronged Approach to Validation

To robustly assess the inhibitory effect of sesquiterpene pyridine alkaloids on the NF-κB pathway, a multi-tiered experimental strategy is essential. This approach moves from high-throughput screening to more detailed mechanistic studies, providing a comprehensive understanding of the compound's mode of action.

Caption: A multi-tiered workflow for assessing NF-κB inhibition.

Part 1: Initial Screening and Potency Determination

NF-κB Reporter Gene Assay

The NF-κB reporter gene assay is a robust, high-throughput method for the initial screening of compounds that modulate NF-κB transcriptional activity.[17][18][19][20] This assay utilizes a cell line stably transfected with a plasmid containing a luciferase reporter gene under the control of NF-κB response elements.[17][18][19] Inhibition of the NF-κB pathway results in a quantifiable decrease in luciferase expression.

Principle: In the presence of an active NF-κB pathway, the transcription factor binds to the response elements in the reporter construct, driving the expression of luciferase. The amount of light produced upon the addition of a luciferin substrate is directly proportional to the level of NF-κB activity.[17] Sesquiterpene pyridine alkaloids that inhibit this pathway will reduce luciferase expression and, consequently, the luminescent signal.

Protocol: NF-κB Luciferase Reporter Assay

• Cell Seeding: Seed HEK293 cells stably expressing an NF-κB-luciferase reporter construct into a 96-well white, clear-bottom plate at a density of 5 x 104 cells/well. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the sesquiterpene pyridine alkaloids in cell culture medium. Pre-treat the cells with the compounds for 1 hour. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., BAY 11-7082).

• Stimulation: Induce NF-κB activation by adding a stimulant such as Tumor Necrosis Factor-alpha (TNF-α, 20 ng/mL) or Lipopolysaccharide (LPS, 1 µg/mL) to all wells except the unstimulated control. Incubate for 6-8 hours.[18]

• Lysis and Luminescence Reading: After incubation, lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.[21][22]

• Data Analysis: Calculate the percentage of NF-κB inhibition for each compound concentration relative to the stimulated vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a four-parameter logistic curve.

Parameter	Recommendation	Rationale
Cell Line	HEK293/NF-κB-Luc	Commercially available, robust, and well-characterized for NF-κB reporter assays.[10][11]
Stimulant	TNF-α or LPS	Potent and well-established inducers of the canonical NF-κB pathway.[7]
Incubation Time	6-8 hours	Optimal for observing significant luciferase expression post-stimulation.[18]
Controls	Vehicle, Unstimulated, Positive Inhibitor	Essential for data normalization and validation of the assay performance.

Part 2: Mechanistic Validation of NF-κB Inhibition

Following the identification of active compounds from the reporter assay, a series of more detailed experiments are necessary to elucidate the specific mechanism of inhibition.

Western Blot Analysis for Key Signaling Proteins

Western blotting allows for the semi-quantitative analysis of specific proteins within the NF-κB signaling cascade. This technique is crucial for determining if the sesquiterpene pyridine alkaloids affect the phosphorylation of key signaling molecules or the degradation of IκBα.[23]

Principle: Proteins from cell lysates are separated by size via SDS-PAGE, transferred to a membrane, and then probed with antibodies specific to the proteins of interest. Key targets include the phosphorylated (active) form of the p65 subunit of NF-κB (p-p65) and total IκBα.[23][24][25] A potent inhibitor would be expected to decrease the levels of p-p65 and stabilize IκBα.

Protocol: Western Blot for p-p65 and IκBα

• Cell Culture and Treatment: Plate a suitable cell line (e.g., RAW 264.7 macrophages or HeLa cells) and grow to 80-90% confluency. Pre-treat cells with the sesquiterpene pyridine alkaloids at various concentrations for 1 hour, followed by stimulation with TNF-α (20 ng/mL) for 15-30 minutes.

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve the protein integrity and phosphorylation states.[23]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-40 µg) per lane on an SDS-polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against p-p65 (Ser536), total p65, IκBα, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[25][26]

• Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize the levels of p-p65 and IκBα to the loading control.

Antibody Target	Expected Outcome with Inhibition	Rationale
p-p65 (Ser536)	Decreased Signal	Indicates inhibition of IKK-mediated phosphorylation of p65, a key activation step.[24][25]
Total p65	No Significant Change	Serves as a control to ensure that the decrease in p-p65 is not due to overall protein degradation.
IκBα	Increased Signal (Stabilization)	Demonstrates inhibition of IKK-mediated phosphorylation and subsequent degradation of IκBα.[9][27]
β-actin or GAPDH	No Change	Used as a loading control to ensure equal protein loading across all lanes.[26]

Electrophoretic Mobility Shift Assay (EMSA)

EMSA, or gel shift assay, is a classic technique used to study protein-DNA interactions.[28][29][30] It directly assesses the ability of active NF-κB to bind to its consensus DNA sequence.[28][30][31]

Principle: A radiolabeled or fluorescently tagged DNA probe containing the NF-κB binding site is incubated with nuclear extracts. If active NF-κB is present, it will bind to the probe, causing it to migrate more slowly through a non-denaturing polyacrylamide gel, resulting in a "shifted" band.[28][29] A successful inhibitor will reduce the intensity of this shifted band.

Protocol: EMSA for NF-κB DNA Binding

• Nuclear Extract Preparation: Treat cells with the sesquiterpene pyridine alkaloids and stimulate with TNF-α as described for the western blot protocol. Prepare nuclear extracts using a commercially available kit or a standard laboratory protocol.

• Probe Labeling: Label a double-stranded oligonucleotide containing the NF-κB consensus sequence (5'-AGTTGAGGGGACTTTCCCAGGC-3') with a non-radioactive label (e.g., biotin or a fluorescent dye) or a radioactive isotope (e.g., 32P).

• Binding Reaction: Incubate the labeled probe with nuclear extracts in a binding buffer containing a non-specific DNA competitor (e.g., poly(dI-dC)) to prevent non-specific binding.[29]

• Electrophoresis: Separate the protein-DNA complexes on a native polyacrylamide gel.

• Detection: Detect the labeled probe using an appropriate method (e.g., chemiluminescence for biotin-labeled probes, fluorescence imaging, or autoradiography for radiolabeled probes).

• Specificity Controls: To confirm the specificity of the shifted band, perform competition assays with an excess of unlabeled "cold" probe and a supershift assay using an antibody specific to the p65 subunit of NF-κB, which will further retard the migration of the complex.[32]

Immunofluorescence for p65 Nuclear Translocation

Immunofluorescence microscopy provides a visual confirmation of NF-κB activation by observing the translocation of the p65 subunit from the cytoplasm to the nucleus.[33][34][35]

Principle: Cells are fixed and permeabilized, then incubated with a primary antibody against the p65 subunit of NF-κB, followed by a fluorescently labeled secondary antibody. The cellular location of p65 is then visualized using a fluorescence microscope. In unstimulated cells, p65 is primarily located in the cytoplasm. Upon stimulation, it translocates to the nucleus. An effective inhibitor will prevent this translocation.[33][34][36]

Caption: Visualization of NF-κB p65 nuclear translocation.

Protocol: Immunofluorescence for p65 Translocation

• Cell Culture on Coverslips: Seed cells (e.g., HeLa or A549) onto sterile glass coverslips in a 24-well plate and allow them to adhere.[37]

• Treatment and Stimulation: Pre-treat the cells with the sesquiterpene pyridine alkaloids, followed by stimulation with TNF-α.

• Fixation and Permeabilization: Wash the cells with PBS, then fix with 4% paraformaldehyde for 15 minutes. Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.[37]

• Immunostaining: Block non-specific binding with 1% BSA in PBST. Incubate with a primary antibody against p65 for 1 hour.[37][38] After washing, incubate with a fluorescently-conjugated secondary antibody (e.g., Alexa Fluor 488) for 1 hour in the dark.[37]

• Nuclear Staining and Mounting: Counterstain the nuclei with DAPI.[37] Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging and Analysis: Acquire images using a fluorescence or confocal microscope. Quantify the nuclear translocation by measuring the fluorescence intensity of p65 in the nucleus versus the cytoplasm. A significant decrease in the nuclear-to-cytoplasmic fluorescence ratio in treated cells compared to stimulated controls indicates inhibition.[39]

Conclusion

The comprehensive approach outlined in this application note, combining high-throughput screening with detailed mechanistic studies, provides a robust framework for characterizing the NF-κB inhibitory properties of sesquiterpene pyridine alkaloids. By systematically evaluating effects on reporter gene activity, protein phosphorylation, DNA binding, and subcellular localization, researchers can gain a thorough understanding of the therapeutic potential of these promising natural compounds. This multi-faceted validation is critical for advancing the development of novel anti-inflammatory agents.

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Navigating the Challenge of Multidrug Resistance: A Guide to Assessing Reversal Agents from Natural Sources

Introduction: The Pervasive Challenge of Multidrug Resistance and the Promise of Natural Products

Multidrug resistance (MDR) represents a significant hurdle in the effective chemotherapeutic treatment of cancers.[1][2] This phenomenon arises when cancer cells develop resistance to a broad spectrum of structurally and functionally diverse anticancer drugs, often leading to treatment failure.[2] A primary mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which function as cellular efflux pumps.[3][4] These transporters actively expel chemotherapeutic agents from cancer cells, thereby reducing their intracellular concentration and diminishing their cytotoxic effects.[3][4]

The search for potent and non-toxic agents that can reverse MDR is a critical area of oncological research. Natural products, with their vast structural diversity and biological activity, have emerged as a promising source of MDR reversal agents, often referred to as chemosensitizers or MDR modulators.[1][2][5][6] These compounds can act through various mechanisms, including direct inhibition of efflux pump activity, downregulation of transporter expression, or modulation of cellular signaling pathways involved in drug resistance.[2][7][8]

This comprehensive guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals engaged in the assessment of natural products for their MDR reversal potential. We will delve into the core in vitro and in vivo techniques, explaining the scientific principles behind each experimental choice and offering field-proven insights to ensure robust and reproducible data.

Section 1: Foundational In Vitro Assays for Assessing Chemosensitization

The initial step in evaluating a natural product's potential to reverse MDR is to determine its ability to sensitize resistant cancer cells to conventional chemotherapeutic drugs. This is typically achieved through cytotoxicity assays that compare the efficacy of a cytotoxic drug in the presence and absence of the natural product.

Principle of Chemosensitization Assays

Chemosensitization assays are designed to quantify the ability of a test compound (the natural product) to enhance the cytotoxic effect of an anticancer drug on MDR cancer cells. The primary endpoint is the determination of the half-maximal inhibitory concentration (IC50) of the anticancer drug, both alone and in combination with the natural product. A significant reduction in the IC50 value in the presence of the natural product indicates a chemosensitizing effect.

Key Experimental Cell Lines

A critical component of these assays is the use of appropriate cell line pairs: a drug-sensitive parental cell line and its drug-resistant counterpart that overexpresses a specific ABC transporter (e.g., P-gp). This allows for a direct comparison and helps to confirm that the observed chemosensitization is due to the inhibition of the efflux pump.

Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[9] It is based on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of metabolically active cells into purple formazan crystals.

Materials:

• Drug-sensitive and drug-resistant cancer cell lines

• Complete cell culture medium

• Anticancer drug (e.g., Doxorubicin, Paclitaxel)

• Natural product test compound

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed the drug-sensitive and resistant cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the anticancer drug and the natural product.

  • Treat the cells with the anticancer drug alone, the natural product alone (to assess its intrinsic cytotoxicity), and a combination of the anticancer drug and a non-toxic concentration of the natural product.

  • Include untreated cells as a control.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[10]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.

Protocol: Sulforhodamine B (SRB) Assay

The SRB assay is another robust and widely used method for determining cell density, based on the measurement of cellular protein content.[11][12][13][14] It relies on the ability of the anionic dye sulforhodamine B to bind to basic amino acid residues of proteins under mildly acidic conditions.[13][14]

Materials:

• Same as for the MTT assay, with the following substitutions:

• Trichloroacetic acid (TCA) solution (10-50%)

• Sulforhodamine B (SRB) solution (0.04-0.4% w/v in 1% acetic acid)[11][12]

• Tris-base solution (10 mM)

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Cell Fixation: After the incubation period, gently add cold TCA to each well to fix the cells and incubate at 4°C for 1 hour.[12]

• Washing: Wash the plates several times with water to remove the TCA.

• SRB Staining: Add SRB solution to each well and incubate at room temperature for 30 minutes.[11]

• Removal of Unbound Dye: Wash the plates with 1% acetic acid to remove unbound SRB.[11]

• Solubilization: Add Tris-base solution to each well to solubilize the protein-bound dye.[11]

• Absorbance Measurement: Measure the absorbance at a wavelength of 565 nm.[15]

Data Analysis and Interpretation

• IC50 Determination: Calculate the IC50 values for the anticancer drug alone and in combination with the natural product using a suitable dose-response curve fitting software.

• Fold Reversal (FR): The degree of MDR reversal is quantified by the Fold Reversal (FR) value, calculated as follows:

  • FR = IC50 of anticancer drug alone in resistant cells / IC50 of anticancer drug in the presence of the natural product in resistant cells.

  • A higher FR value indicates a more potent chemosensitizing effect.

Table 1: Example Data from a Chemosensitization Assay

Cell Line	Treatment	IC50 (nM)	Fold Reversal (FR)
Sensitive	Doxorubicin	50	-
Resistant	Doxorubicin	1500	-
Resistant	Doxorubicin + Natural Product X	150	10

Section 2: Elucidating the Mechanism of Action: Drug Accumulation and Efflux Assays

Once a natural product has demonstrated chemosensitizing activity, the next crucial step is to investigate its mechanism of action. A primary mechanism for MDR reversal is the inhibition of efflux pump activity, which leads to increased intracellular accumulation of the anticancer drug.

Principle of Drug Accumulation and Efflux Assays

These assays utilize fluorescent substrates of ABC transporters, such as Rhodamine 123 for P-gp, to visualize and quantify the effect of the natural product on efflux pump function.[16][17] An effective MDR reversal agent will inhibit the efflux of the fluorescent substrate, resulting in its increased intracellular accumulation.

Protocol: Rhodamine 123 Accumulation Assay

Rhodamine 123 is a fluorescent dye that is a well-characterized substrate of P-gp.[16][17] Its intracellular fluorescence can be measured using flow cytometry or a fluorescence microplate reader.

Materials:

• Drug-sensitive and drug-resistant cancer cell lines

• Complete cell culture medium

• Rhodamine 123

• Natural product test compound

• Known P-gp inhibitor (e.g., Verapamil) as a positive control[16]

• Flow cytometer or fluorescence microplate reader

Procedure:

• Cell Preparation: Harvest and resuspend the cells in fresh medium.

• Compound Incubation: Pre-incubate the cells with the natural product or the positive control at 37°C for 30-60 minutes.

• Rhodamine 123 Loading: Add Rhodamine 123 to the cell suspension and incubate for another 30-60 minutes at 37°C.[16]

• Washing: Wash the cells with ice-cold PBS to remove extracellular dye.

• Fluorescence Measurement:

  • Flow Cytometry: Analyze the intracellular fluorescence of the cells using a flow cytometer.

  • Microplate Reader: Measure the fluorescence intensity using a fluorescence microplate reader.

Data Analysis and Interpretation

• Compare the mean fluorescence intensity of cells treated with the natural product to that of untreated cells.

• An increase in fluorescence intensity in the presence of the natural product indicates inhibition of P-gp-mediated efflux and increased intracellular accumulation of Rhodamine 123.

Graph 1: Experimental Workflow for Assessing MDR Reversal

Caption: A streamlined workflow for the identification and validation of natural products as MDR reversal agents.

Section 3: Probing the Molecular Interaction: P-glycoprotein ATPase Activity Assay

P-gp utilizes the energy from ATP hydrolysis to actively transport substrates out of the cell.[18][19] Therefore, compounds that interact with P-gp can modulate its ATPase activity.

Principle of the P-gp ATPase Activity Assay

This assay measures the rate of ATP hydrolysis by P-gp in the presence of a test compound.[20][21][22][23] P-gp substrates typically stimulate ATPase activity, while inhibitors can either stimulate or inhibit this activity. The assay quantifies the amount of inorganic phosphate (Pi) released from ATP hydrolysis.

Protocol: P-gp ATPase Activity Assay

This protocol utilizes membrane vesicles containing a high concentration of P-gp.

Materials:

• P-gp membrane vesicles

• Natural product test compound

• Known P-gp substrate (e.g., Verapamil) as a positive control

• ATP

• Assay buffer

• Reagents for detecting inorganic phosphate (e.g., malachite green-based reagent)

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Setup: In a 96-well plate, add the P-gp membrane vesicles to the assay buffer.

• Compound Addition: Add serial dilutions of the natural product to the wells. Include wells with a known P-gp substrate (for inhibition studies) and a control with no compound.

• Initiate Reaction: Add ATP to all wells to start the reaction.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 20-30 minutes).

• Stop Reaction and Detect Phosphate: Add the phosphate detection reagent to stop the reaction and allow color to develop.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength for the detection reagent used.

Data Analysis and Interpretation

• Calculate the amount of phosphate released in each well by comparing the absorbance to a standard curve of known phosphate concentrations.

• Plot the P-gp ATPase activity against the concentration of the natural product.

• Stimulation of ATPase activity suggests that the natural product may be a P-gp substrate.

• Inhibition of substrate-stimulated ATPase activity indicates that the natural product is likely a P-gp inhibitor.

Section 4: Investigating Cellular Regulation: Western Blotting for Efflux Pump Expression

Some natural products may reverse MDR not by directly inhibiting the efflux pump, but by downregulating its expression at the protein level. Western blotting is a standard technique to assess changes in protein expression.

Principle of Western Blotting

Western blotting involves separating proteins by size using gel electrophoresis, transferring them to a membrane, and then detecting a specific protein of interest (in this case, P-gp) using a primary antibody that binds to it. A secondary antibody conjugated to an enzyme or fluorophore is then used for detection.

Protocol: Western Blotting for P-gp Expression

Materials:

• Drug-resistant cells treated with the natural product for various time points

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against P-gp

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Lyse the treated and untreated cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• Gel Electrophoresis: Separate the proteins by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody against P-gp, followed by incubation with the HRP-conjugated secondary antibody.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities to determine the relative expression level of P-gp in treated versus untreated cells. A housekeeping protein (e.g., β-actin or GAPDH) should be used for normalization.

Section 5: In Silico and In Vivo Approaches for Advanced Characterization

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (the natural product) when bound to a second (the P-gp protein) to form a stable complex.[24] This can provide insights into the potential binding site and interactions of the natural product with the efflux pump.

In Vivo Xenograft Models

The ultimate validation of an MDR reversal agent's efficacy is its performance in a living organism. In vivo studies using animal models, typically immunodeficient mice bearing xenografts of human drug-resistant tumors, are essential.[25][26][27][28]

Experimental Design:

• Mice are inoculated with drug-resistant tumor cells.

• Once tumors are established, the mice are treated with:

  • Vehicle control

  • Anticancer drug alone

  • Natural product alone

  • Combination of the anticancer drug and the natural product

• Tumor growth is monitored over time.

• A significant reduction in tumor growth in the combination treatment group compared to the single-agent groups indicates successful in vivo MDR reversal.[25][27]

Graph 2: P-glycoprotein Mediated Drug Efflux Mechanism

Caption: The mechanism of P-gp mediated drug efflux and its inhibition by a natural product.

Conclusion and Future Directions

The assessment of natural products for their MDR reversal potential is a multi-faceted process that requires a combination of in vitro, in silico, and in vivo techniques. By systematically applying the protocols and principles outlined in this guide, researchers can effectively identify and characterize promising lead compounds for the development of novel adjunctive therapies to overcome multidrug resistance in cancer. Future research should focus on the development of more predictive in vivo models and the exploration of synergistic combinations of natural products to achieve even greater efficacy in reversing MDR.

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Application Notes and Protocols for the Synthesis of the Dihydro-β-agarofuran Core Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Architectural Elegance and Therapeutic Potential of Dihydro-β-agarofurans

Dihydro-β-agarofurans are a large family of sesquiterpenoid natural products characterized by a unique and complex tricyclic architecture.[1][2][3] This core structure, consisting of a trans-decalin and a tetrahydrofuran ring system, is often heavily oxygenated, presenting a formidable challenge for synthetic chemists.[1][4] These natural products, primarily isolated from plants of the Celastraceae family, have garnered significant attention due to their diverse and potent biological activities, including anti-HIV, P-glycoprotein inhibition, and insecticidal properties.[4][5] The intricate three-dimensional arrangement of stereocenters and functional groups makes the dihydro-β-agarofuran scaffold a compelling target for total synthesis and a promising starting point for the development of new therapeutic agents.

This guide provides a detailed overview of two distinct and modern strategies for the synthesis of the dihydro-β-agarofuran core, focusing on the underlying chemical principles and providing detailed experimental protocols for key transformations. The presented syntheses of (-)-isocelorbicol and the core of (-)-euonyminol exemplify the ingenuity and evolution of synthetic strategies in accessing this complex molecular architecture.

Synthetic Strategy I: A Stereocontrolled Approach to (-)-Isocelorbicol

The total synthesis of (-)-isocelorbicol, a naturally occurring triol and a common precursor to several dihydro-β-agarofuran esters, was achieved in a highly stereocontrolled manner by Mohri, Ogura, and coworkers in 2020.[1][2][3][6] This synthesis showcases a linear sequence that masterfully installs the numerous stereocenters of the target molecule. Key features of this approach include a semipinacol rearrangement to construct a key quaternary carbon center, a diastereoselective conjugate reduction, and a ring-closing metathesis to form the decalin ring system.[2][6]

Visualizing the Pathway: Synthesis of (-)-Isocelorbicol

Caption: Synthetic workflow for (-)-isocelorbicol.

Key Transformations and Experimental Protocols

The construction of the C10 quaternary center is a critical step in the synthesis. This is elegantly achieved through a BF₃·OEt₂-induced semipinacol rearrangement of an epoxy alcohol derived from (R)-carvone oxide. The stereospecificity of this reaction is crucial for setting the absolute stereochemistry of the target molecule.

Protocol: Synthesis of the Spirocyclic Intermediate

• Materials:

  • Epoxy alcohol precursor (derived from (R)-carvone oxide)

  • Boron trifluoride diethyl etherate (BF₃·OEt₂)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexane and ethyl acetate for elution

• Procedure:

  • Dissolve the epoxy alcohol precursor (1.0 eq) in anhydrous DCM under an argon atmosphere and cool the solution to -78 °C.

  • Slowly add BF₃·OEt₂ (1.2 eq) dropwise to the cooled solution.

  • Stir the reaction mixture at -78 °C for 1 hour, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Allow the mixture to warm to room temperature and separate the aqueous and organic layers.

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford the spirocyclic intermediate.

The formation of the six-membered A-ring of the decalin system is accomplished via a ring-closing metathesis (RCM) reaction. The choice of a second-generation Grubbs catalyst is critical for the efficiency of this transformation on a sterically hindered diene precursor.

Protocol: Ring-Closing Metathesis

• Materials:

  • Diene precursor

  • Grubbs second-generation catalyst

  • Anhydrous and degassed toluene

  • Silica gel for column chromatography

  • Hexane and ethyl acetate for elution

• Procedure:

  • Dissolve the diene precursor (1.0 eq) in anhydrous and degassed toluene under an argon atmosphere.

  • Add the Grubbs second-generation catalyst (5 mol %) to the solution.

  • Heat the reaction mixture to 80 °C and stir for 12 hours. Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to yield the decalin ring system.

Summary of Key Step Yields

Step	Transformation	Yield (%)
1	Semipinacol Rearrangement	85
2	Diastereoselective Reduction	92
3	Ring-Closing Metathesis	88
4	Final Steps to (-)-Isocelorbicol	~60

Synthetic Strategy II: A Convergent Approach to the (-)-Euonyminol Core

The synthesis of the highly oxygenated (-)-euonyminol core represents a significant challenge due to the presence of eleven contiguous stereocenters. The approach developed by Herzon and coworkers provides an elegant solution, featuring a key intramolecular alkene oxyalkylation to establish the C10 quaternary center and a radical cyclization to forge the A-ring.[7][8][9] This strategy offers a more convergent approach compared to a purely linear sequence.

Visualizing the Pathway: Synthesis of the (-)-Euonyminol Core

Caption: Synthetic workflow for the (-)-euonyminol core.

Key Transformations and Experimental Protocols

A key innovation in this synthesis is the use of a highly diastereoselective intramolecular alkene oxyalkylation to construct the C10 quaternary center. This reaction proceeds via a [3+2] cycloaddition and sets the stage for the subsequent formation of the tetrahydrofuran ring.

Protocol: Intramolecular Alkene Oxyalkylation

• Materials:

  • Allylic alcohol precursor (derived from (R)-carvone)

  • Copper(I) catalyst

  • Chiral ligand

  • Diazoacetate reagent

  • Anhydrous solvent (e.g., toluene)

  • Silica gel for column chromatography

  • Hexane and ethyl acetate for elution

• Procedure:

  • To a solution of the allylic alcohol precursor (1.0 eq) in anhydrous toluene under an argon atmosphere, add the copper(I) catalyst (5 mol %) and the chiral ligand (6 mol %).

  • Cool the mixture to 0 °C and add a solution of the diazoacetate reagent (1.1 eq) in anhydrous toluene dropwise over 1 hour.

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of celite and concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the bicyclic intermediate.

The construction of the A-ring is achieved through a 6-endo-dig radical cyclization of an enyne precursor. This approach avoids some of the challenges associated with other cyclization methods and proceeds with high stereoselectivity.[7]

Protocol: 6-endo-dig Radical Cyclization

• Materials:

  • Enyne precursor

  • Tributyltin hydride (Bu₃SnH)

  • Azobisisobutyronitrile (AIBN)

  • Anhydrous and degassed benzene

  • Potassium fluoride (KF)

  • Silica gel for column chromatography

  • Hexane and ethyl acetate for elution

• Procedure:

  • Prepare a solution of the enyne precursor (1.0 eq) in anhydrous and degassed benzene under an argon atmosphere.

  • Add Bu₃SnH (1.5 eq) and AIBN (0.1 eq) to the solution.

  • Heat the reaction mixture to reflux (approximately 80 °C) for 4 hours.

  • Cool the reaction to room temperature and add a saturated aqueous solution of KF. Stir vigorously for 1 hour to precipitate the tin byproducts.

  • Filter the mixture through celite, washing with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by silica gel column chromatography to afford the tricyclic core precursor.

Challenges and Field-Proven Insights

The synthesis of highly oxygenated and stereochemically complex molecules like dihydro-β-agarofurans is fraught with challenges. One common issue is the control of stereochemistry during the formation of new chiral centers. The use of substrate-controlled reactions, where the existing stereocenters of the molecule direct the stereochemical outcome of subsequent transformations, is a powerful strategy to address this challenge, as demonstrated in both syntheses described.[7]

Another significant hurdle can be the low reactivity of sterically hindered intermediates. In such cases, careful optimization of reaction conditions, including the choice of catalyst, solvent, and temperature, is paramount. For instance, the successful ring-closing metathesis in the (-)-isocelorbicol synthesis relied on the use of a highly active second-generation Grubbs catalyst.[2][6]

Late-stage functional group manipulations on the complex dihydro-β-agarofuran scaffold can also be problematic, often leading to unexpected side reactions or decomposition. A robust synthetic plan will often involve the introduction of key functional groups at earlier stages or the use of protecting groups that can be selectively removed under mild conditions.

Conclusion

The synthesis of the dihydro-β-agarofuran core structure remains a vibrant area of research, driven by the interesting biological activities of this class of natural products. The strategies outlined in this guide, from the stereocontrolled linear approach to the more convergent radical cyclization-based synthesis, highlight the power of modern organic chemistry to tackle significant synthetic challenges. These detailed protocols and the underlying strategic considerations provide a valuable resource for researchers in natural product synthesis, medicinal chemistry, and drug development who are interested in exploring the fascinating world of dihydro-β-agarofurans.

References

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• Mohri, T.; Takahashi, Y.; Kwon, E.; Kuwahara, S.; Ogura, Y. Stereocontrolled Total Synthesis of (-)-Isocelorbicol and Its Elaboration to Natural Dihydro-β-agarofuran Esters. PubMed2020 . [Link]

• Wang, Y.; Nagai, T.; Watanabe, I.; Hagiwara, K.; Inoue, M. Total Synthesis of Euonymine and Euonyminol Octaacetate. Journal of the American Chemical Society2021 , 143 (49), 21037–21047. [Link]

• Tomanik, M.; Xu, Z.; Guo, F.; Wang, Z.; Yang, K. R.; Batista, V. S.; Herzon, S. B. Development of an Enantioselective Synthesis of (−)-Euonyminol. The Journal of Organic Chemistry2021 , 86 (23), 17011–17035. [Link]

• Taber, D. F. The Herzon Synthesis of Euonyminol. Organic Chemistry Portal2022 . [Link]

• Wang, Y.; Nagai, T.; Watanabe, I.; Hagiwara, K.; Inoue, M. Total Synthesis of Euonymine and Euonyminol Octaacetate. ResearchGate2021 . [Link]

• Mohri, T.; Takahashi, Y.; Kwon, E.; Kuwahara, S.; Ogura, Y. Stereocontrolled Total Synthesis of (−)-Isocelorbicol and Its Elaboration to Natural Dihydro-β-agarofuran Esters. Organic Letters2020 , 22, 9234-9238. [Link]

• Tomanik, M.; Xu, Z.; Herzon, S. B. Enantioselective Synthesis of Euonyminol. Journal of the American Chemical Society2021 , 143 (2), 699–704. [Link]

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• 3. Stereocontrolled Total Synthesis of (-)-Isocelorbicol and Its Elaboration to Natural Dihydro-β-agarofuran Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
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• 8. The Herzon Synthesis of Euonyminol [organic-chemistry.org]
• 9. herzongroup.org [herzongroup.org]

Technical Notes & Optimization

Technical Support Center: Isolation of 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran

Welcome to the technical support center for the isolation and purification of dihydroagarofuran sesquiterpenoids, with a specific focus on 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this class of highly oxygenated, structurally diverse natural products. Dihydro-β-agarofurans are primarily found in plants of the Celastraceae family and exhibit a wide range of significant biological activities, including antitumor, anti-HIV, and neuroprotective effects.[1][2]

The intricate polyester substitutions on the sesquiterpenoid core create immense structural diversity, which also presents significant purification challenges.[1] This guide provides in-depth troubleshooting advice and optimized protocols to help you improve the yield and purity of your target compound.

Part 1: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the isolation workflow, from initial extraction to final purification.

Section 1.1: Extraction & Crude Sample Preparation

Question: My initial crude extract shows a very low concentration of the target compound. How can I optimize the extraction process?

Answer: Low yield in the crude extract is a common problem that can be traced back to several factors in the extraction protocol.

• Causality: The efficiency of extraction depends on the solvent's ability to solubilize the target compound, the surface area of the plant material, and the extraction conditions (time, temperature). Dihydroagarofuran sesquiterpenoids are typically polyesters of medium polarity.

• Troubleshooting Steps:

  • Solvent Selection: The choice of solvent is critical. While methanol is often used for broad-spectrum extraction, a solvent of intermediate polarity like ethyl acetate or dichloromethane might be more selective for sesquiterpenoids. A common starting point is extracting with 90% MeOH in water.[3] Consider performing sequential extractions, starting with a non-polar solvent (e.g., n-hexane) to remove lipids and waxes, followed by a medium-polarity solvent (e.g., ethyl acetate) to extract the target sesquiterpenoids. This "defatting" step can significantly clean up the crude extract.[4]

  • Extraction Method: High temperatures used in methods like Soxhlet extraction can degrade heat-sensitive compounds.[4] Maceration at room temperature or slightly elevated temperatures (e.g., 40-60°C) is often a good balance between efficiency and preventing degradation.[4] Repeating the maceration several times with fresh solvent is crucial for achieving exhaustive extraction.[4]

  • Plant Material Preparation: Ensure the plant material (typically roots, stems, or leaves of species like Tripterygium wilfordii or others in the Celastraceae family) is thoroughly dried and ground to a fine powder.[1] This increases the surface area available for solvent penetration.

Question: My crude extract is a complex, oily residue that is difficult to handle and chromatograph. What should I do?

Answer: This is typically due to the co-extraction of high concentrations of fats, oils, and pigments (like chlorophyll).

• Causality: Non-polar solvents or even broad-spectrum solvents like methanol will extract lipids and other non-polar constituents from the plant material.

• Troubleshooting Steps:

  • Defatting: As mentioned above, a preliminary extraction with n-hexane is highly effective at removing lipids before the main extraction.[4]

  • Liquid-Liquid Partitioning: After obtaining the crude extract (e.g., from methanol), dissolve it in a water/methanol mixture and perform a liquid-liquid partition against a non-polar solvent like hexane. Discard the hexane layer. Subsequently, partition the aqueous layer with a solvent of intermediate polarity, such as ethyl acetate or dichloromethane, which will selectively extract the sesquiterpenoids.[4] This step is crucial for enriching the target compounds.

Section 1.2: Chromatographic Purification

Question: I am struggling to separate my target compound from other closely related dihydroagarofuran analogs using silica gel column chromatography. The fractions are always mixed.

Answer: This is a primary challenge in purifying this class of compounds due to their structural similarity. Dihydroagarofurans often differ only by the type and position of their ester groups, leading to very similar polarities.[1]

• Causality: The resolution in column chromatography depends on the differential partitioning of analytes between the stationary phase and the mobile phase. When compounds have very similar polarities, achieving baseline separation on standard silica gel can be difficult.

• Troubleshooting Steps:

  • Optimize the Mobile Phase: Use a shallow gradient elution instead of an isocratic one. Start with a low-polarity mobile phase (e.g., n-hexane/ethyl acetate 9:1) and gradually increase the polarity. This will help resolve compounds with small differences in polarity. Perform preliminary analysis by Thin Layer Chromatography (TLC) using various solvent systems to identify the optimal system for separation before scaling up to a column.

  • Change the Stationary Phase: If silica gel is not providing adequate separation, consider alternative stationary phases.

    • Reversed-Phase (C18): This separates compounds based on hydrophobicity. It is an excellent alternative or complementary technique to normal-phase silica.

    • Alumina (Al₂O₃): Can offer different selectivity compared to silica, but be mindful of potential compound degradation on highly active alumina.

  • Improve Column Efficiency: Ensure your column is packed correctly to avoid channeling.[5] Using smaller particle size silica can increase the theoretical plate number and improve resolution, but this will also increase backpressure.[6][7] A longer column can also increase separation, though it will extend run times.[6]

  • Employ Advanced Techniques: For very difficult separations, high-performance liquid chromatography (HPLC) or countercurrent chromatography (CCC) are powerful options. High-speed CCC, in particular, is excellent for separating compounds with similar polarities without a solid support matrix, thus avoiding irreversible adsorption.[8]

Section 1.3: Compound Stability and Handling

Question: My isolated compound seems to be degrading over time, even when stored. What could be the cause and how can I prevent it?

Answer: The target compound contains multiple ester functional groups (benzoyl and cinnamoyl), which are susceptible to hydrolysis.

• Causality: Ester bonds can be cleaved by water, a reaction that can be catalyzed by trace amounts of acid or base.[9][10][11] Exposure to moisture, non-neutral pH, or high temperatures can accelerate this degradation, leading to the loss of the ester groups and the formation of the parent carboxylic acids and the poly-hydroxylated dihydroagarofuran core.

• Troubleshooting Steps:

  • Storage Conditions: Store the purified compound as a dry, solid powder under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C or -80°C).

  • Solvent Choice: When preparing solutions, use high-purity, anhydrous solvents. Avoid prolonged storage in protic solvents like methanol or ethanol. If solutions must be stored, use aprotic solvents like DMSO or acetonitrile and store at low temperatures.

  • Control pH: Ensure that all glassware is clean and that no acidic or basic residues are present. During the final purification steps (e.g., HPLC), avoid using mobile phases with strong acid or base modifiers if possible.[9]

  • Minimize Heat Exposure: Avoid excessive heat during solvent evaporation. Use a rotary evaporator at a moderate temperature (e.g., <40°C) and finish by drying under a high vacuum.[4]

Section 1.4: Characterization & Purity Assessment

Question: What are the key spectroscopic signatures I should look for to confirm the identity of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran?

Answer: Confirmation requires a combination of spectroscopic techniques, primarily NMR and MS.

• Causality: The unique arrangement of protons and carbons in the molecule gives rise to a characteristic spectroscopic fingerprint.

• Key Signatures:

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) should be used to confirm the exact molecular formula.

  • ¹H NMR Spectroscopy: Look for characteristic signals corresponding to:

    • Benzoyl Group: Aromatic protons typically between δ 7.4-8.1 ppm.

    • Cinnamoyl Group: Aromatic protons (δ 7.2-7.6 ppm) and two characteristic vinyl protons of the trans-double bond, which appear as doublets with a large coupling constant (J ≈ 16 Hz).[1]

    • Dihydroagarofuran Core: Several oxymethine protons (protons on carbons bearing an oxygen) in the δ 4.0-6.0 ppm region, and multiple methyl singlets at high field (δ 1.0-1.8 ppm).[1][2]

  • ¹³C NMR Spectroscopy: Confirm the presence of the correct number of carbons and look for:

    • Ester Carbonyls: Signals in the δ 165-175 ppm region.

    • Aromatic and Vinylic Carbons: Signals in the δ 110-150 ppm region.

    • Oxygenated Carbons of the core skeleton in the δ 70-90 ppm region.[2]

  • 2D NMR (COSY, HSQC, HMBC): These experiments are essential to piece together the structure. HMBC is particularly crucial for confirming the location of the ester groups by observing long-range correlations between the protons on the dihydroagarofuran core and the carbonyl carbons of the benzoyl and cinnamoyl groups.

Part 2: Optimized Protocols & Data

Protocol 1: Optimized Extraction and Partitioning

• Preparation: Air-dry and powder the plant material (e.g., 1 kg of Tripterygium wilfordii leaves).

• Defatting: Macerate the powdered material with n-hexane (3 x 5 L, 24h each) at room temperature to remove lipids. Discard the hexane extract.

• Extraction: Air-dry the defatted plant material and subsequently extract with 95% ethanol (3 x 5 L, 24h each).

• Concentration: Combine the ethanol extracts and concentrate under reduced pressure at <40°C to yield a crude extract.

• Partitioning: Suspend the crude extract in 1 L of water and partition sequentially with an equal volume of: a. Dichloromethane (CH₂Cl₂) (3 x 1 L) b. Ethyl Acetate (EtOAc) (3 x 1 L)

• Fraction Collection: Concentrate the CH₂Cl₂ and EtOAc fractions separately. The dihydroagarofuran sesquiterpenoids are expected to be enriched in these fractions.

Table 1: Typical Solvent Systems for Column Chromatography

Stationary Phase	Mobile Phase System (Gradient)	Target Compounds
Silica Gel (Normal Phase)	n-Hexane → Ethyl Acetate	Separation of medium to high polarity sesquiterpenoids.
Silica Gel (Normal Phase)	Dichloromethane → Methanol	Elution of highly polar, poly-hydroxylated analogs.
C18 (Reversed Phase)	Water → Acetonitrile or Water → Methanol	Separation based on hydrophobicity; useful for final purification.
Sephadex LH-20	Methanol or Dichloromethane/Methanol (1:1)	Size exclusion and polarity-based separation; good for removing pigments and polymeric material.

Protocol 2: General Preparative HPLC Purification

• Column: C18 reversed-phase column (e.g., 250 x 20 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program: Start with a concentration of 40-50% B, increasing to 70-80% B over 40-60 minutes. The exact gradient should be optimized based on analytical HPLC of the fraction.

• Flow Rate: 10-15 mL/min.

• Detection: UV detection at multiple wavelengths (e.g., 230 nm for the benzoyl group and 280 nm for the cinnamoyl group).

• Fraction Collection: Collect peaks based on the UV chromatogram and analyze by TLC or analytical HPLC to confirm purity.

Part 3: Visualizations

Diagram 1: General Isolation Workflow

Caption: Generalized workflow for the isolation of dihydroagarofuran sesquiterpenoids.

Diagram 2: Troubleshooting Logic for Low Purity

Caption: Decision tree for troubleshooting low purity issues during purification.

References

• Liu, X., Wu, J., Li, X., et al. (2018). Neuroprotective Dihydroagarofuran Sesquiterpene Derivatives from the Leaves of Tripterygium wilfordii. Journal of Natural Products, 81(2), 270-278. [Link]

• Polygona. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Polygona.[Link]

• Li, G. Y., Li, B. G., & Chen, Y. Z. (2011). New Dihydro-β-agarofuran Sesquiterpenes from Parnassia wightiana Wall: Isolation, Identification and Cytotoxicity against Cancer Cells. Molecules, 16(9), 7849-7861. [Link]

• PubMed. (2018). Neuroprotective Dihydroagarofuran Sesquiterpene Derivatives from the Leaves of Tripterygium wilfordii. PubMed.[Link]

• Hrelia, S., & Angeloni, C. (2020). Oxidation Products of Ester-Based Oils with and without Antioxidants Identified by Stable Isotope Labelling and Mass Spectrometry. Molecules, 25(24), 5878. [Link]

• Solubility of Things. (n.d.). Esters: Structure, Properties, and Reactions. Solubility of Things.[Link]

• ResearchGate. (2007). The dihydro-β-agarofuran sesquiterpenoids. Request PDF.[Link]

• MDPI. (2021). Oxidation Stability of Natural Ester Modified by Means of Fullerene Nanoparticles. MDPI.[Link]

• PubMed. (2016). Dihydro-β-agarofuran sesquiterpenes from celastraceae species as anti-tumour-promoting agents: Structure-activity relationship. PubMed.[Link]

• Gao, J. M., Wu, W. J., & Konishi, Y. (2007). The dihydro-β-agarofuran sesquiterpenoids. Natural Product Reports, 24(5), 1153-1189. [Link]

• J-Stage. (2024). Chem. Pharm. Bull. 72(10): 917-922. J-Stage.[Link]

• Gauntlett, T. (2020). Enhancing Esters Hydrolytic Stability and Biodegradability. Lubes'N'Greases.[Link]

• ResearchGate. (2024). Targeted Separation of Sesquiterpenoids From Dalbergia odorifera T. Chen by High‐Speed Countercurrent Chromatography for the Quality Control of Xiangdan Injection. ResearchGate.[Link]

• Chromatography Online. (2022). How Do You Improve Separation in Column Chromatography? Chromatography Online.[Link]

• Chemistry For Everyone. (2024). How To Improve Column Chromatography Separation? YouTube.[Link]

• Chemistry For Everyone. (2025). How To Make Column Chromatography More Efficient? YouTube.[Link]

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• 2. New Dihydro-β-agarofuran Sesquiterpenes from Parnassia wightiana Wall: Isolation, Identification and Cytotoxicity against Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. lubesngreases.com [lubesngreases.com]

Technical Support Center: Optimizing HPLC Separation of Complex Tripterygium Extracts

Welcome to the technical support center for the chromatographic analysis of Tripterygium extracts. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of separating and quantifying the bioactive and toxic constituents of these potent botanical materials. Extracts from Tripterygium wilfordii and related species present a significant analytical challenge due to their rich diversity of compounds, including diterpenoids, triterpenoids, and alkaloids, often with similar polarities.[1]

This resource provides troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific issues you may encounter during your HPLC experiments. Our goal is to move beyond simple procedural steps to explain the causality behind each experimental choice, empowering you to make informed decisions for robust and reproducible method development.

Section 1: Foundational Knowledge & Initial Method Setup

FAQ 1: Why are Tripterygium extracts so difficult to separate?

Tripterygium extracts contain a dense mixture of structurally similar compounds. The primary challenge lies in resolving key bioactive diterpenoids (e.g., triptolide, tripdiolide) and triterpenoids from a complex matrix of analogues and other constituents.[2][3] Many of these compounds share the same basic carbon skeleton and differ only slightly in their functional groups, leading to very close elution times and a high potential for co-elution.[4] The presence of both therapeutically active and highly toxic compounds necessitates high-resolution separation for accurate quantification and safety assessment.[1][2]

FAQ 2: What is a good starting point for column and mobile phase selection?

For complex botanical extracts like Tripterygium, reversed-phase (RP) HPLC is the most common and effective approach.[5]

• Column: A C18 column is the workhorse for separating the moderately polar to non-polar compounds found in these extracts.[6][7]

  • Rationale: The C18 stationary phase provides the necessary hydrophobicity to retain and separate diterpenoids and triterpenoids. For high-resolution work, especially with many closely eluting peaks, a column with a smaller particle size (e.g., <3 µm) and a longer length (150-250 mm) is recommended.[8]

• Mobile Phase: A gradient elution using a mixture of water and an organic solvent is essential.

  • Rationale: The wide range of compound polarities in the extract makes isocratic elution impractical; early-eluting polar compounds would be poorly retained while late-eluting non-polar compounds would show significant peak broadening. A gradient elution allows for the separation of this diverse range of analytes within a reasonable timeframe.[9][10]

  • Recommended Solvents:

    • Solvent A: HPLC-grade water with an acid modifier. 0.1% formic acid is a common choice as it improves peak shape for many compounds and is compatible with mass spectrometry (MS) detectors.[11]

    • Solvent B: Acetonitrile or Methanol. Acetonitrile often provides better resolution for complex mixtures and has a lower viscosity, resulting in lower backpressure.[12]

Section 2: Troubleshooting Common Chromatographic Problems

This section addresses the most frequent issues encountered during the analysis of Tripterygium extracts. For each problem, we diagnose potential causes and provide a logical, step-by-step troubleshooting workflow.

Problem 1: Poor Peak Shape - Tailing Peaks

Symptom: Your peaks, especially for key analytes like triptolide, are asymmetrical with a pronounced "tail" extending from the back of the peak. A USP tailing factor significantly greater than 2 is a common indicator.[13][14]

Causality: Peak tailing is often caused by secondary, undesirable interactions between the analyte and the stationary phase, or by issues within the HPLC system itself.[15][16]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing issues.

Problem 2: Poor Peak Shape - Fronting Peaks

Symptom: Your peaks are asymmetrical with the front of the peak sloping more than the back. This is often described as a "leading" edge.

Causality: Peak fronting is most commonly caused by injecting too much sample mass onto the column (mass overload) or injecting the sample in a solvent that is significantly stronger than the initial mobile phase.[15]

Troubleshooting Steps:

• Reduce Sample Concentration: This is the most frequent cause. Dilute your extract and re-inject. If the peak shape becomes symmetrical, you have identified the issue.[15]

• Check Sample Solvent: Ensure your sample is dissolved in a solvent that is as weak as, or weaker than, your initial mobile phase conditions. Dissolving a sample in 100% acetonitrile and injecting it into a mobile phase starting at 10% acetonitrile will cause severe peak distortion. If possible, dissolve the sample directly in the initial mobile phase.[17]

• Consider Column Saturation: If you must load a high concentration (e.g., for preparative work), you may need to switch to a column with a larger internal diameter and higher loading capacity.[15]

Problem 3: Unstable or Drifting Baseline

Symptom: The baseline is not flat, showing either high-frequency noise or a gradual upward or downward drift during the gradient run.

Causality: Baseline issues can stem from the mobile phase, the detector, or contamination within the system.

Troubleshooting Workflow:

Caption: Diagnostic workflow for baseline instability.

Problem 4: Retention Time Variability

Symptom: The retention times for your target analytes are shifting between injections, leading to poor reproducibility and difficulty in peak identification.

Causality: Inconsistent retention times point to a problem with the stability of the mobile phase delivery, column temperature, or column equilibration.[16]

Potential Cause	Diagnostic Check & Explanation	Solution
Inadequate Equilibration	Are you allowing enough time for the column to return to initial conditions after each gradient run? A common rule of thumb is to allow 5-10 column volumes for re-equilibration. Insufficient time will cause the first few injections of a sequence to drift.	Increase the post-run equilibration time in your method.
Mobile Phase Composition	Is the mobile phase being prepared consistently? If using an online mixer, are the pump's proportioning valves working correctly?	Manually pre-mix the mobile phase to eliminate the pump as a variable. If this solves the problem, the pump's proportioning valves may need service.[16] Also, ensure solvents are properly degassed, as dissolved air can affect pump performance.[17]
Temperature Fluctuations	Is the column compartment temperature stable? Even small changes in ambient lab temperature can affect retention times if a column oven is not used.	Use a thermostatted column compartment and set it to a stable temperature (e.g., 30-35 °C) for improved reproducibility.[18]
Column Degradation	Over time, the stationary phase can degrade, especially under harsh pH conditions, leading to changes in retention.	If other factors are ruled out, the column may be at the end of its life. Replace the column.[15]

Section 3: System Suitability & Method Validation

Before analyzing any samples, you must verify that your entire HPLC system is performing adequately. This is achieved through System Suitability Testing (SST).[19][20]

FAQ 3: What are the essential System Suitability Tests (SST) for this application?

SST is not just a recommendation; it is a requirement to ensure the validity of your analytical results.[20] For the analysis of complex extracts, the following parameters, as outlined by pharmacopeias like the USP, are critical.[13]

SST Parameter	Description & Rationale	Typical Acceptance Criteria
Resolution (Rs)	Measures how well two adjacent peaks are separated. This is critical in Tripterygium analysis to ensure toxic isomers are resolved from therapeutic compounds.	Rs ≥ 2.0 between the peak of interest and the closest eluting peak.[13]
Tailing Factor (Tf)	Quantifies peak asymmetry. Poor symmetry can lead to inaccurate integration and quantification.	Tf ≤ 2.0.[13][14]
Repeatability / Precision	Assesses the consistency of the system by making multiple (e.g., 5-6) injections of the same standard. It confirms the stability of the pump, injector, and detector.	Relative Standard Deviation (RSD) of peak areas ≤ 2.0%.[13][21]
Theoretical Plates (N)	A measure of column efficiency. Higher plate numbers indicate sharper, narrower peaks and better separation power.	While method-specific, a high plate count (e.g., >5000) is generally desirable.

Experimental Protocol: Performing a System Suitability Test

• Prepare a System Suitability Solution: This should be a mixture containing your primary analyte(s) of interest (e.g., Triptolide standard) and a compound known to elute closely to it. If analyzing a crude extract, a well-characterized reference extract can be used.

• Equilibrate the System: Run the HPLC system with the initial mobile phase until a stable, flat baseline is achieved.

• Perform Replicate Injections: Inject the system suitability solution at least five times consecutively.

• Analyze the Data: Using your chromatography data system (CDS), calculate the Resolution, Tailing Factor, and the RSD of the peak areas and retention times for the target analytes across the replicate injections.

• Verify Acceptance Criteria: Compare the calculated values against the pre-defined acceptance criteria. Do not proceed with sample analysis if the system fails SST.[19]

References

• Ma, J., et al. (2022). Identification and comparison of compounds in commercial Tripterygium wilfordii genus preparations with HPLC-QTOF/MS based on molecular networking and multivariate statistical analysis. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• MDPI. (2024). HPLC: Operative Guide for Botanical Extracts Analysis. MDPI. Available at: [Link]

• He, X., et al. (2008). Determination of Tripdiolide in Root Extracts of Tripterygium wilfordii by Solid-phase Extraction and Reversed-phase High-performance Liquid Chromatography. Phytochemical Analysis. Available at: [Link]

• Chen, S., et al. (2013). Separation and simultaneous determination of seven bioactive components in Tripterygium wilfordii Hook. F. and Tripterygium preparations by micellar electrokinetic capillary chromatography. Journal of Separation Science. Available at: [Link]

• Amerigo Scientific. (n.d.). A Guide to HPLC Column Selection. Amerigo Scientific. Available at: [Link]

• ResearchGate. (n.d.). Bioactive compounds from Tripterygium wilfordii. ResearchGate. Available at: [Link]

• Filtrous. (2023). Top 10 Most Common HPLC Issues and How to Fix Them (2023). YouTube. Available at: [Link]

• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. Phenomenex. Available at: [Link]

• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns. Labtech. Available at: [Link]

• Zhang, X., et al. (2022). Comprehensive Evaluation of the Quality of Tripterygium Glycosides Tablets Based on Multi-Component Quantification Combined with an In Vitro Biological Assay. MDPI. Available at: [Link]

• He, X., et al. (2008). Determination of tripdiolide in root extracts of Tripterygium wilfordii by solid-phase extraction and reversed-phase high-performance liquid chromatography. Phytochemical Analysis. Available at: [Link]

• Altabrisa Group. (2025). What Are HPLC System Suitability Tests and Their Importance?. Altabrisa Group. Available at: [Link]

• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis. Pharmaguideline. Available at: [Link]

• ResearchGate. (2016). Which is the best column for preparative HPLC for purification of compounds from plant extracts? Is there any specific range for flow rate?. ResearchGate. Available at: [Link]

• MicroSolv Technology Corporation. (2025). System suitability Requirements for a USP HPLC Method - Tips & Suggestions. MicroSolv. Available at: [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Restek. Available at: [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Agilent. Available at: [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available at: [Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?. Chrom Tech. Available at: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2012). A Detailed Study of Validation Parameters and System Suitability Test in HPLC. RJPBCS. Available at: [Link]

• Hu, Y., et al. (1999). [Determination of triptolide in tripterygium preparations by gradient high performance liquid chromatography]. Se Pu. Available at: [Link]

• International Journal of Novel Research and Development. (2024). “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”. IJNRD. Available at: [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Phenomenex. Available at: [Link]

• Hansen, N.L., et al. (2022). Tripterygium wilfordii cytochrome P450s catalyze the methyl shift and epoxidations in the biosynthesis of triptonide. Nature Communications. Available at: [Link]

• Pu, C., et al. (2005). [Determination of triptolide in Tripterygium total terpenoids tablets by HPLC]. Zhongguo Zhong Yao Za Zhi. Available at: [Link]

• Li, Y., et al. (2017). Triterpenoids from the stems of Tripterygium regelii. Molecules. Available at: [Link]

• Zhou, W., et al. (2007). [Study on chromatographic fingerprint of extractive from Tripterygium wilfordii with supercritical carbon dioxide]. Zhongguo Zhong Yao Za Zhi. Available at: [Link]

• Brinker, A.M., et al. (2005). Determination of triptolide in root extracts of Tripterygium wilfordii by solid-phase extraction and reverse-phase high-performance liquid chromatography. Journal of Chromatography A. Available at: [Link]

• Li, S.L., et al. (2000). Determination of diterpenoid triepoxides in Tripterygium wilfordii by micellar electrokinetic capillary chromatography. Journal of Chromatography A. Available at: [Link]

• Oleszek, W., & Stochmal, A. (2011). High Performance Liquid Chromatography of Triterpenes (Including Saponins). In High Performance Liquid Chromatography in Phytochemical Analysis. CRC Press.

• Staszkow, O., et al. (2021). Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L. Molecules. Available at: [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Available at: [Link]

• ResearchGate. (n.d.). Simultaneous Quantification of 18 Bioactive Constituents in Tripterygium wilfordii Using Liquid Chromatography-Electrospray Ionization-Mass Spectrometry. ResearchGate. Available at: [Link]

• Next LVL Programming. (2025). How To Select Mobile Phase In HPLC Method Development?. YouTube. Available at: [Link]

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• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. [Study on chromatographic fingerprint of extractive from Tripterygium wilfordii with supercritical carbon dioxide] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. altabrisagroup.com [altabrisagroup.com]
• 20. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 21. rjpbcs.com [rjpbcs.com]

1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran stability in DMSO

Technical Support Center: Stability of Dihydroagarofuran Sesquiterpenoids

Guide Focus: 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran

Introduction for the Researcher

Welcome to the technical support guide for 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran, a complex sesquiterpenoid isolated from plants of the Tripterygium genus[1]. As drug development professionals and researchers, the integrity of your compounds is paramount. Dimethyl sulfoxide (DMSO) is the solvent of choice for creating stock solutions due to its broad solubilizing power for natural products[2][3]. However, the long-term stability of complex molecules in any solvent cannot be assumed.

This guide provides a Senior Application Scientist's perspective on the potential stability challenges of this specific dihydroagarofuran derivative in DMSO. We will explore the underlying chemical principles, provide actionable protocols to assess stability, and offer troubleshooting advice to ensure the reliability and reproducibility of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran in DMSO?

The primary stability concern for this molecule is the hydrolysis of its two ester linkages: the benzoyl group at the 1b position and the cinnamoyl group at the 8a position.

• Chemical Rationale: Esters are susceptible to hydrolysis, a chemical reaction that breaks the ester bond to form a carboxylic acid and an alcohol. This reaction can be catalyzed by trace amounts of acid or base. While pure, anhydrous DMSO is a stable, polar aprotic solvent, it is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere[4][5]. This absorbed water can act as a nucleophile to hydrolyze the ester bonds, especially if trace acidic or basic contaminants are present. Furthermore, DMSO can significantly enhance the rate of base-catalyzed hydrolysis by destabilizing anionic nucleophiles (like hydroxide ions), making them more reactive[6].

Q2: What is the recommended procedure for preparing a stock solution of this compound in DMSO?

Proper preparation is the first line of defense against degradation. The goal is to create an anhydrous, contaminant-free solution.

• Use High-Quality Reagents: Start with high-purity, anhydrous DMSO (≤0.025% water). Use a fresh, sealed bottle if possible.

• Inert Atmosphere: If possible, handle the compound and solvent under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture and oxygen.

• Dissolution: Bring the compound and the DMSO to room temperature before opening to prevent water condensation[5]. Add the appropriate volume of DMSO to your weighed compound to achieve the desired concentration (e.g., 10-20 mM). Ensure complete dissolution by vortexing or brief sonication in a room temperature water bath.

• Aliquoting: Immediately after dissolution, aliquot the stock solution into single-use volumes in tightly sealed, DMSO-compatible tubes (e.g., polypropylene or amber glass vials)[7]. This is the most critical step to prevent degradation from repeated freeze-thaw cycles and moisture introduction during subsequent uses[8].

Q3: What are the ideal long-term storage conditions for this compound in DMSO?

For long-term storage, DMSO stock solutions should be maintained at -80°C .

• Expert Rationale: Storing at -80°C significantly slows down chemical degradation kinetics. While -20°C is common, it may not be sufficient to halt slow hydrolysis over months or years. A study monitoring thousands of compounds in DMSO found that after one year at room temperature, the probability of observing the original compound dropped to 52%[9]. Low temperatures are crucial. The use of tightly sealed vials is non-negotiable to prevent the ingress of atmospheric water over time.

Q4: I'm seeing inconsistent results in my bioassays. Could the compound's stability in my DMSO stock be the issue?

Yes, this is a common cause of experimental irreproducibility. If a compound degrades in its stock solution, its effective concentration decreases, leading to a weaker-than-expected biological response (e.g., higher IC50 values). Degradation products could also potentially interfere with the assay.

• Self-Validation: Before beginning a large screening campaign, it is best practice to confirm the integrity of your stock solution, especially if it is not freshly prepared. An analytical technique like High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) can quickly verify the purity and concentration of the parent compound[7][10].

Troubleshooting Guide

Problem / Observation	Potential Cause	Recommended Action
Precipitate observed in the vial after thawing.	The compound may have low solubility at the stored concentration, or it may have crashed out of solution during the freezing process.	1. Warm the vial to 37°C for 5-10 minutes. 2. Vortex vigorously to redissolve. 3. If precipitation persists, the solution may be supersaturated. Consider preparing a new stock at a lower concentration.
Assay potency decreases over time with the same stock solution.	This is a classic sign of compound degradation. The active compound concentration is likely decreasing with each use or over the storage period.	1. Immediately cease using the stock. 2. Prepare a fresh DMSO stock solution from solid material for immediate use in a validation experiment. 3. Analyze the old stock solution using the HPLC-MS protocol below to confirm degradation. Compare the chromatogram to the fresh stock.
Unexpected peaks appear in my HPLC-MS analysis.	These are likely degradation products. For this molecule, expect to see peaks corresponding to the mono-hydrolyzed or di-hydrolyzed forms of the parent compound.	Characterize the new peaks by their mass-to-charge ratio (m/z). The hydrolyzed products will have masses corresponding to the loss of the benzoyl and/or cinnamoyl groups and the addition of hydrogen.

Visualizing Potential Degradation

The most probable degradation pathway in the presence of water is the step-wise hydrolysis of the two ester groups.

Caption: Potential hydrolysis pathway of the parent compound in aqueous DMSO.

Protocols for Stability Assessment

These protocols provide a framework for empirically testing the stability of your compound. The primary analytical method is HPLC-MS, which can separate the parent compound from its degradation products and provide mass confirmation[7][10].

Protocol 1: Baseline HPLC-MS Method for Monitoring Compound Integrity

This method establishes the analytical conditions to resolve the parent compound.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start at 5-10% B, ramp to 95% B over 5-7 minutes, hold for 1-2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 1-5 µL.

• Detection: UV/Vis detector (scan 200-400 nm) and a mass spectrometer (positive electrospray ionization mode, scanning for the expected m/z of the parent compound).

• Validation: Inject a freshly prepared standard to determine the retention time and response of the pure, undegraded parent compound. This is your T=0 reference.

Protocol 2: Experimental Workflow for Stability Testing

This workflow can be adapted for short-term (benchtop), long-term, and freeze-thaw studies.

Caption: General experimental workflow for assessing compound stability in DMSO.

Protocol 3: Long-Term Storage and Freeze-Thaw Stability Assessment

• Preparation: Prepare a 10 mM stock solution and create at least 20 single-use aliquots as described above.

• Time Zero (T=0): Immediately take three aliquots, dilute them appropriately for HPLC-MS analysis, and inject them. Average the peak area of the parent compound. This is your 100% reference value.

• Long-Term Storage:

  • Store sets of three aliquots at different temperatures: Room Temperature, 4°C, -20°C, and -80°C.

  • At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), remove the three aliquots from each temperature condition.

  • Allow them to thaw completely and reach room temperature.

  • Analyze by HPLC-MS and calculate the average remaining percentage of the parent compound relative to the T=0 value.

• Freeze-Thaw Stability:

  • Take a separate set of three aliquots stored at -80°C.

  • Thaw them at room temperature for 20 minutes, then refreeze them at -80°C for at least one hour. This constitutes one cycle.

  • Repeat for a set number of cycles (e.g., 1, 3, 5, 10). While some studies show minimal loss after many cycles, this is highly compound-dependent[7].

  • After the final cycle, analyze the samples by HPLC-MS and compare the parent peak area to the T=0 value.

Summary of Recommendations

Parameter	Recommendation	Rationale
Solvent	Anhydrous, high-purity DMSO	To minimize water-driven hydrolysis. DMSO is hygroscopic[4].
Preparation	Aliquot into single-use volumes	Prevents contamination and degradation from repeated freeze-thaw cycles.
Short-Term Storage	4°C in tightly sealed vials (for up to 1-2 weeks)	Slows degradation for active use, but not a long-term solution.
Long-Term Storage	-80°C in tightly sealed vials	Significantly reduces the rate of chemical degradation for maximum shelf-life.
Handling	Thaw completely and vortex before use	Ensures the solution is homogeneous.
Validation	Periodically check stock purity with HPLC-MS	Confirms compound integrity, ensuring data reproducibility.

References

• Harnessing the Power of DMSO: A Deep Dive into Plant Extract Solvent Dynamics. (2024). Vertex AI Search.
• Analytical Methods for the Degradation of Phytoconstituents.
• Dimethyl sulfoxide. (2021). American Chemical Society.
• Unlocking the Power of Solvent Dmso in Natural Remedies and Therapeutic Applic
• What is the stability of plant extracts in DMSO? (2015).

• Kozikowski, B. A., et al. (2003). The effect of room-temperature storage on the stability of compounds in DMSO. Journal of Biomolecular Screening. [Link]

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening. [Link]

• Waybright, T. J., et al. (2020). Effect of storage time on compounds held in DMSO at -20 ºC in the master liquid store. SLAS Discovery.
• Huffman, J. W., & Harris, P. J. (1976). A Convenient Procedure for the Hydrolysis of Hindered Esters.

• Dimethyl sulfoxide. Wikipedia. [Link]

• Ester Hydrolysis. gChem Global. [Link]

• Storing N-hydroxysuccinimide (NHS) esters without losing reactivity? (2014). ResearchGate. [Link]

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• 2. Harnessing the Power of DMSO: A Deep Dive into Plant Extract Solvent Dynamics [greenskybio.com]
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• 7. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijmr.net.in [ijmr.net.in]

Technical Support Center: Troubleshooting Low Bioactivity in Natural Product Extracts

Welcome to the technical support center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights to diagnose and resolve issues of low or absent bioactivity in your natural product extracts. We will explore the causal relationships behind experimental outcomes and provide robust, self-validating protocols to enhance the reliability of your results.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding disappointing bioactivity results.

Q1: My crude extract shows no activity in my primary screen. What are the most common initial culprits?

Low bioactivity in a crude extract can stem from several factors, ranging from the extraction process itself to the design of the bioassay. The most frequent initial causes include:

• Suboptimal Extraction: The chosen solvent may not be appropriate for extracting the active compounds. The polarity of the solvent system is a critical factor influencing the types of compounds extracted.[1][2][3]

• Low Concentration of Active Compound: The bioactive metabolite may be present in the crude extract at a concentration below the limit of detection for your assay.

• Degradation of Active Compounds: Bioactive molecules can be sensitive to heat, light, or pH, and may have degraded during the extraction or storage process.[4]

• Assay Interference: Components within the complex mixture of the extract can interfere with the bioassay, leading to false negative results.[5][6]

Q2: Could the choice of solvent be the sole reason for the lack of activity?

Absolutely. The selection of the solvent system is a critical parameter that dictates the phytochemical profile of your extract.[1][2][3] Using a solvent with a polarity that does not match that of the target bioactive compounds will result in poor extraction efficiency and, consequently, low bioactivity. For instance, polar solvents like methanol and ethanol are effective for extracting hydrophilic compounds such as phenols and flavonoids, while non-polar solvents like hexane are better for lipophilic compounds like terpenoids.[1][2]

Q3: What is the difference between a false negative and a true negative result in bioactivity screening?

A true negative indicates that the natural product extract genuinely does not contain compounds that are active under the tested conditions. Conversely, a false negative is an erroneous result where the extract does contain active compounds, but their activity is not detected.[6] This can be due to issues such as poor solubility of the active compound in the assay buffer, compound instability, or assay interference.[6]

Q4: What are Pan-Assay Interference Compounds (PAINS) and how can they affect my results?

Pan-Assay Interference Compounds (PAINS) are molecules that appear as "hits" in multiple, unrelated high-throughput screening assays.[7][8] They often produce false positive results through non-specific mechanisms, such as forming aggregates that sequester enzymes or by interfering with the assay's detection method.[6][7] While PAINS are typically associated with false positives, the presence of other interfering compounds in a crude extract can also mask true activity, leading to false negatives. It's crucial to be aware of potential promiscuous players in your extracts.[7][9]

In-Depth Troubleshooting Guides

Guide 1: Optimizing Your Extraction Protocol

If you suspect your extraction method is the root cause of low bioactivity, this guide provides a systematic approach to optimization.

Q: How do I systematically optimize my solvent system?

A systematic approach involves a step-wise gradient of solvent polarities. This ensures a comprehensive extraction of compounds with varying chemical properties.

Protocol for Solvent System Optimization:

• Sequential Extraction: Begin with a non-polar solvent and sequentially extract the same plant material with solvents of increasing polarity. A common sequence is hexane -> ethyl acetate -> ethanol -> water.

• Test Each Fraction: Assay each of these crude extracts for bioactivity. This will indicate which polarity range is most likely to contain your active compounds.

• Binary and Ternary Systems: Once the optimal polarity is identified, you can fine-tune your extraction using binary or ternary solvent systems (e.g., ethanol-water mixtures) to enhance the yield of a broader range of phytochemicals.[1]

Solvent System Example	Polarity	Target Compound Classes
Hexane, Chloroform	Non-polar	Terpenoids, Carotenoids, Essential Oils[1][2]
Ethyl Acetate	Mid-polar	Flavonoids, Steroids
Ethanol, Methanol	Polar	Flavonoids, Polyphenols, Anthocyanins[1][2]
Water	Highly Polar	Saponins, Glycosides, Sugars

Q: Beyond solvent, what other extraction parameters should I consider optimizing?

Several factors can significantly impact the efficiency of your extraction.[10]

• Temperature: Higher temperatures can increase extraction efficiency but may also degrade thermolabile compounds.[11][12] It is crucial to find a balance.

• Time: The duration of the extraction should be sufficient to allow the solvent to penetrate the plant material and dissolve the target compounds.

• Particle Size: Grinding the plant material to a fine powder increases the surface area for solvent interaction, improving extraction efficiency.[10]

• Extraction Method: Modern techniques like ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) can offer higher yields in shorter times compared to traditional methods like maceration or Soxhlet extraction.[11][13][14]

Guide 2: Addressing Bioassay-Related Issues

Even with an optimized extract, the bioassay itself can be a source of error. This guide will help you identify and mitigate common assay-related problems.

Q: My extract is colored and is interfering with my absorbance-based assay. What can I do?

Colored compounds in extracts are a frequent cause of interference in colorimetric and spectrophotometric assays.

Protocol for Mitigating Color Interference:

• Run a Background Control: Prepare a set of wells containing your extract at the same concentrations used in the assay, but without the target enzyme or cells.

• Subtract the Background: Measure the absorbance of these control wells and subtract this value from the absorbance of your experimental wells.[6]

• Consider an Alternative Assay: If background subtraction is insufficient, switch to an assay with a different detection method, such as fluorescence or luminescence, which may be less susceptible to interference from colored compounds.[6]

Q: I suspect my active compound is not soluble in the assay buffer. How can I confirm and address this?

Poor solubility can prevent the active compound from interacting with its target, leading to a false negative result.[6]

Protocol for Addressing Solubility Issues:

• Use a Co-solvent: Dimethyl sulfoxide (DMSO) is a common co-solvent used to improve the solubility of compounds in aqueous assay buffers. Ensure the final concentration of DMSO is low (typically <1%) to avoid affecting the biological system.[6]

• Test a Range of Co-solvents: If DMSO is not effective or is incompatible with your assay, test other co-solvents such as ethanol or methanol.

• Visual Inspection: After adding your extract to the assay buffer, visually inspect for any precipitation or cloudiness, which are indicators of poor solubility.

Q: How can I determine if my extract contains compounds that are aggregating and causing non-specific inhibition?

Compound aggregation can lead to false positives by sequestering and inhibiting enzymes in a non-specific manner.[6]

Protocol for Detecting Compound Aggregation:

• Include a Non-ionic Detergent: Perform your bioassay in the presence and absence of a non-ionic detergent like Triton X-100 (at a concentration above its critical micelle concentration).

• Compare Activity: If the observed bioactivity significantly decreases in the presence of the detergent, it is a strong indication that compound aggregation is occurring.[6]

Guide 3: The Role of Bioassay-Guided Fractionation

When a crude extract shows promising but low activity, bioassay-guided fractionation is a powerful strategy to isolate and concentrate the active compounds.[15][16]

Q: What is the general workflow for bioassay-guided fractionation?

This process involves iteratively separating the extract into simpler fractions and testing each fraction for activity to guide the subsequent purification steps.[15][16]

Caption: A typical workflow for bioassay-guided fractionation.

Q: What are the key chromatographic techniques used in fractionation?

A variety of chromatographic methods are employed to separate compounds based on their physicochemical properties.[17]

• Column Chromatography: A preparative technique used for the initial separation of crude extracts into fractions based on polarity.[15][18]

• Thin-Layer Chromatography (TLC): A quick and simple method to monitor the separation achieved by column chromatography and to identify fractions with similar compound profiles.[2][18]

• High-Performance Liquid Chromatography (HPLC): A high-resolution technique used for the final purification of bioactive compounds.[15][18]

Troubleshooting Decision Tree

This decision tree provides a logical pathway for diagnosing the cause of low bioactivity.

Caption: A decision tree for troubleshooting low bioactivity.

References

• Impact of extraction techniques on phytochemical composition and bioactivity of natural product mixtures - PMC - NIH. (n.d.).
• Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC - NIH. (n.d.).
• Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems. (n.d.).
• Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC. (n.d.).
• Optimizing Extraction Techniques for Maximized Bioactive Compound Yield in Medicinal Herbs - Publish. (n.d.).
• Technical Support Center: Overcoming Experimental Errors in Natural Product Bioactivity Screening - Benchchem. (n.d.).
• Cutting-Edge Strategies to Enhance Bioactive Compound Production in Plants: Potential Value of Integration of Elicitation, Metabolic Engineering, and Green Nanotechnology - MDPI. (n.d.).
• The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review - MDPI. (n.d.).
• Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review - PubMed Central. (n.d.).
• Factors affecting the extraction efficiency of plant bioactive compounds. - ResearchGate. (n.d.).
• What is the most efficient method for extracting bioactive compounds, particularly phenolics, from plant materials? | R Discovery. (n.d.).
• Isolation and Purification Techniques in Natural Products Chemistry - Hilaris Publisher. (n.d.).
• A Comprehensive Review on Advanced Extraction Techniques for Retrieving Bioactive Components from Natural Sources - NIH. (n.d.).
• Optimization of the Extraction Process for Bioactive Compounds from the Root Barks of Moringa oleifera - Natural Product Sciences. (n.d.).
• Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems. (n.d.).
• Impact of Different Extraction Solvents on Bioactive Compounds and Antioxidant Capacity from the Root of Salacia chinensis L. - ResearchGate. (n.d.).
• Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? | Journal of Medicinal Chemistry - ACS Publications. (n.d.).
• Quantifying synergy in the bioassay-guided fractionation of natural product extracts | PLOS One. (n.d.).
• Full article: Traditional and innovative approaches for the extraction of bioactive compounds. (n.d.).
• Strategies for Natural Products Isolation - Research and Reviews. (n.d.).
• Isolation, Fractionation, and Purification of Natural Products | Request PDF - ResearchGate. (n.d.).
• Fractionation and Purification of Bioactive Compounds Obtained from a Brewery Waste Stream - PMC - NIH. (n.d.).
• Chromatographic Techniques Used in the Bioguided Isolation of Bioactive Compounds from Natural Products - JSM Central. (n.d.).
• Strategies of Elicitation to Enhance Bioactive Compound Content in Edible Plant Sprouts: A Bibliometric Study - PubMed Central. (n.d.).
• Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems. (n.d.).

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• 3. mdpi.com [mdpi.com]
• 4. Optimizing Extraction Techniques for Maximized Bioactive Compound Yield in Medicinal Herbs [publishing.emanresearch.org]
• 5. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
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• 11. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. discovery.researcher.life [discovery.researcher.life]
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• 17. rroij.com [rroij.com]
• 18. jsmcentral.org [jsmcentral.org]

Technical Support Center: Navigating NMR Spectra of Dihydroagarofuran Compounds

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy of dihydroagarofuran compounds. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important class of sesquiterpenoids. Dihydroagarofurans, with their complex polycyclic structures, often present unique challenges in spectral acquisition and interpretation. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you identify and resolve common artifacts, ensuring the acquisition of high-quality, unambiguous NMR data critical for structure elucidation and purity assessment.

Introduction: The Unique NMR Challenges of Dihydroagarofurans

Dihydroagarofuran sesquiterpenoids are a diverse group of natural products known for their intricate stereochemistry and wide range of biological activities.[1] Their structural complexity, characterized by a dense arrangement of protons and carbons, often leads to crowded and overlapping signals in NMR spectra, making the identification of artifacts particularly challenging. This guide will equip you with the expertise to distinguish between genuine structural features and experimental artifacts, a crucial skill for accurate structural assignment and characterization.

Frequently Asked Questions (FAQs)

Sample Preparation & Solvents

Q1: I'm seeing unexpected peaks in my ¹H NMR spectrum that don't correspond to my dihydroagarofuran. What are the likely sources?

A1: Extraneous peaks in your spectrum are most commonly due to impurities from solvents used during extraction and purification, or from the NMR solvent itself.[2] Common culprits include residual ethyl acetate, dichloromethane, hexane, and acetone.[3][4] It's also possible to see signals from grease used in glassware joints or plasticizers from tubing.[4]

• Pro Tip: To confirm if a peak is from a common lab solvent, you can consult published tables of solvent chemical shifts in various deuterated solvents.[5][6][7] Additionally, adding a drop of D₂O to your sample can help identify exchangeable protons (like -OH or -NH), as these peaks will disappear or broaden significantly.[3]

Q2: My dihydroagarofuran sample has poor solubility in common NMR solvents like CDCl₃. What are my options?

A2: Poor solubility can lead to broad peaks and an overall low-quality spectrum.[3] If your compound is not soluble in deuterochloroform, consider alternative deuterated solvents such as benzene-d₆, acetone-d₆, methanol-d₄, or dimethyl sulfoxide-d₆ (DMSO-d₆).[3] Keep in mind that the chemical shifts of your compound can be solvent-dependent.[8] When comparing spectra, it is crucial to use the same solvent for all related samples.

Q3: How can I minimize the residual solvent peak of my deuterated solvent?

A3: While deuterated solvents are highly enriched in deuterium, they always contain a small amount of the corresponding protonated solvent.[2] For example, CDCl₃ will always show a singlet at ~7.26 ppm. To minimize its impact, especially if it overlaps with signals from your compound, you can try using a different solvent. For instance, if the aromatic region is of interest, switching from CDCl₃ to acetone-d₆ can be beneficial.[3] Modern NMR spectrometers also have solvent suppression pulse sequences that can significantly reduce the intensity of the residual solvent peak.

Spectral Quality & Artifacts

Q4: My baseline is distorted and not flat. What causes this and how can I fix it?

A4: Baseline distortions are often a result of issues with the first few data points of the Free Induction Decay (FID).[9] This can be caused by acoustic ringing or pulse breakthrough. Most NMR processing software includes baseline correction functions. A common approach is to fit the baseline to a polynomial function and subtract it from the spectrum.[9] For more complex distortions, advanced algorithms like the Whittaker Smoother may be more effective.[9]

Q5: The peaks in my spectrum are broad and poorly resolved. What are the common causes?

A5: Several factors can contribute to peak broadening:

• Poor Shimming: An inhomogeneous magnetic field across the sample is a primary cause of broad peaks.[3][9] Careful shimming is essential to improve field homogeneity.[10]

• High Sample Concentration: Overly concentrated samples can be viscous, leading to broader lines.[9] Diluting the sample can often resolve this.[9]

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic substances, such as dissolved oxygen or metal ions, can cause significant line broadening.[9] Degassing the sample by bubbling an inert gas like nitrogen through it or using the freeze-pump-thaw method can remove dissolved oxygen.[9]

• Chemical Exchange: If your dihydroagarofuran is undergoing conformational exchange on the NMR timescale, it can lead to broadened signals.[9] Acquiring the spectrum at a different temperature (Variable Temperature NMR) can help sharpen the signals by either slowing down or speeding up the exchange rate.[9]

Q6: I see small, symmetrical peaks on either side of my large solvent peak. What are these?

A6: These are likely spinning sidebands. They are artifacts that arise from spinning the sample in a magnetic field that is not perfectly homogeneous.[11] They appear at frequencies equal to the main peak's frequency plus or minus multiples of the spinning rate. To confirm, you can change the spinning rate, and the position of the sidebands will shift accordingly. Improving the shimming of the magnetic field can help reduce the intensity of spinning sidebands.

Troubleshooting Guides

Guide 1: Identifying and Eliminating Contaminant Signals

This guide provides a systematic approach to identifying and removing unwanted signals from your NMR spectrum.

Step 1: Initial Assessment

• Carefully examine your ¹H NMR spectrum for peaks that do not fit the expected structure of a dihydroagarofuran. Pay close attention to the regions where common solvents and impurities appear (see table below).

Step 2: Cross-Reference with Solvent Charts

• Compare the chemical shifts of the unknown peaks with published data for common laboratory solvents.[5][6][7]

Common Impurity	Typical ¹H Chemical Shift (in CDCl₃)	Multiplicity
Acetone	~2.17 ppm	Singlet
Dichloromethane	~5.30 ppm	Singlet
Ethyl Acetate	~1.26, 2.05, 4.12 ppm	Triplet, Singlet, Quartet
Hexane	~0.88, 1.26 ppm	Multiplets
Water	~1.56 ppm	Singlet (broad)
Silicone Grease	~0.07 ppm	Singlet

Step 3: D₂O Exchange

• To identify exchangeable protons (e.g., hydroxyl groups on your dihydroagarofuran or water), add a drop of D₂O to your NMR tube, shake well, and re-acquire the spectrum. The peaks corresponding to exchangeable protons will disappear or significantly decrease in intensity.[3]

Step 4: Purification and Sample Handling

• If solvent or grease peaks are identified, re-purify your sample. Ensure all glassware is thoroughly cleaned and dried.[12] When using vacuum pumps, use a cold trap to prevent oil back-streaming. Consider using grease-free joints if possible.

Guide 2: Optimizing Spectral Resolution

Poor resolution can obscure important coupling information in complex molecules like dihydroagarofurans. Follow these steps to improve the resolution of your spectrum.

Workflow for Improving Spectral Resolution

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Troubleshooting [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. kgroup.du.edu [kgroup.du.edu]
• 8. depts.washington.edu [depts.washington.edu]
• 9. benchchem.com [benchchem.com]
• 10. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 11. sites.bu.edu [sites.bu.edu]
• 12. ocw.mit.edu [ocw.mit.edu]

Technical Support Center: Navigating the Challenges of Tripterygium Extracts in Cell Culture

Welcome to the technical support center for researchers working with Tripterygium wilfordii extracts. This guide is designed to provide in-depth troubleshooting advice and answer frequently asked questions to help you mitigate the inherent toxicity of these potent extracts while preserving their therapeutic efficacy in your cell culture experiments.

Introduction: The Duality of Tripterygium wilfordii

Tripterygium wilfordii Hook. F. (TWHF), also known as Thunder God Vine, is a staple of traditional Chinese medicine with well-documented anti-inflammatory, immunosuppressive, and anti-tumor properties.[1][2] These therapeutic effects are largely attributed to a rich composition of diterpenoids and triterpenoids, most notably triptolide and celastrol.[3][4] However, the clinical and research applications of TWHF are significantly hampered by its dose-dependent toxicity, which can affect multiple organs, including the liver, kidneys, and reproductive system.[3][5] In a cell culture setting, this toxicity manifests as reduced cell viability, apoptosis, and other cytotoxic effects that can confound experimental results.[6][7]

This guide provides practical strategies and validated protocols to help you navigate these challenges, ensuring the integrity and reproducibility of your research.

Part 1: Frequently Asked Questions (FAQs)

Here we address common questions researchers encounter when working with Tripterygium extracts in cell culture.

Q1: What are the primary compounds in my Tripterygium extract responsible for its toxicity?

The main culprits behind the cytotoxicity of Tripterygium extracts are diterpenoid and triterpenoid compounds.[2][3] Specifically, triptolide is a major active and toxic ingredient.[3] It is a diterpenoid triepoxide that induces cell death through various mechanisms, including apoptosis, mitochondrial disruption, and oxidative stress.[3][6] Another key compound is celastrol , a pentacyclic triterpenoid, which also exhibits significant cytotoxicity despite its therapeutic potential.[8] The concentration of these and other compounds can vary depending on the extraction method used.[9]

Q2: I'm observing massive cell death even at low concentrations of my extract. What could be the issue?

This is a common challenge. The therapeutic window for Tripterygium extracts is often narrow, meaning the dose required for a therapeutic effect is close to the toxic dose.[5] Several factors could be at play:

• High Concentration of Toxic Components: Your extraction method may be enriching for highly toxic compounds like triptolide.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to the cytotoxic effects of these extracts. For instance, cancer cell lines may be more susceptible due to their high proliferation rates.

• Solvent Toxicity: Ensure that the final concentration of your solvent (e.g., DMSO) in the cell culture medium is non-toxic.

Q3: How can I prepare a Tripterygium extract with reduced toxicity?

Several methods have been developed to produce extracts with a better therapeutic index:

• Sodium Carbonate Extraction: This method removes acidic compounds while enriching for the desired epoxyditerpenoids and alkaloids, resulting in an extract with significantly lower cytotoxicity.[9][10]

• Combination with Other Herbs: Co-extraction or combination with other traditional medicines, such as Lysimachia christinae or Spatholobi Caulis juice, has been shown to reduce the toxicity of Tripterygium extracts while maintaining or even enhancing their therapeutic effects.[11][12][13]

• Biotransformation: Utilizing endophytic fungi isolated from Tripterygium wilfordii itself can modify toxic compounds like celastrol into less toxic derivatives while preserving their anti-tumor activity.[8]

Q4: Are there less toxic alternatives to whole extracts?

Yes, researchers are exploring several avenues:

• Purified Bioactive Compounds: While compounds like triptolide are toxic, their isolated use allows for precise dose-response studies.

• Low-Toxicity Derivatives: Chemical modification of triptolide has yielded analogs like LLDT-8 (5R-Hydroxytriptolide), which exhibits high immunosuppressive activity with lower cytotoxicity.[1][14][15]

• Glycoside Preparations: Extracts enriched in glycosides have been shown to have anti-inflammatory and immunosuppressive effects with a potentially better safety profile.[1][15]

• Nanoformulations: Encapsulating Tripterygium extracts or their components in nanoparticles can improve their physicochemical properties and may offer a way to modulate their toxicity and bioavailability.[16][17][18]

Part 2: Troubleshooting Guides

This section provides structured approaches to common experimental problems.

Troubleshooting Guide 1: High Cytotoxicity Obscuring Therapeutic Effects

Problem: You are unable to observe the desired therapeutic effect (e.g., anti-inflammatory or anti-cancer activity) because the required concentration of the extract is causing widespread, non-specific cell death.

Caption: Troubleshooting workflow for managing high cytotoxicity.

• Verify Extract Preparation & Characterization:

  • Causality: The composition of your extract is the primary determinant of its biological activity and toxicity. Different extraction solvents (e.g., ethanol, ethyl acetate, water) will yield extracts with varying profiles of bioactive and toxic compounds.

  • Action: If possible, analyze the concentration of key compounds like triptolide and celastrol in your extract using HPLC or LC-MS. This will help you standardize your experiments and compare your results to published data.

• Optimize Dosing Strategy:

  • Causality: A standard dose-response curve is essential to determine the IC50 (half-maximal inhibitory concentration) for cytotoxicity and the EC50 (half-maximal effective concentration) for the desired therapeutic effect.

  • Action: Perform a wide-range dose-response experiment. Start with very low, non-toxic concentrations and increase incrementally. This will help you identify a potential therapeutic window where you see the desired effect without significant cell death.

• Evaluate Alternative Detoxification Methods:

  • Causality: As discussed in the FAQs, specific preparation methods can reduce toxicity.

  • Action: Consider preparing a sodium carbonate extract, which has been shown to have a better therapeutic index.[9][10] Alternatively, investigate co-treatment with extracts from synergistic herbs known to reduce Tripterygium's toxicity.[11]

• Consider Less Toxic Derivatives:

  • Causality: If working with whole extracts proves too challenging, using a purified derivative with a known safety profile can provide more consistent results.

  • Action: If your research goals allow, consider using LLDT-8, a derivative with demonstrated high efficacy and lower toxicity.[1][14][15]

Part 3: Experimental Protocols

These protocols are provided as a starting point and should be optimized for your specific cell line and experimental conditions.

Protocol 1: Preparation of a Reduced-Toxicity Sodium Carbonate Extract

This protocol is adapted from methodologies that aim to remove acidic components, thereby reducing overall cytotoxicity.[9][10]

• Initial Extraction:

  • Extract powdered root of Tripterygium wilfordii with 95% ethanol under reflux.

  • Filter the solution and evaporate the solvent to obtain a crude extract.

  • Re-dissolve the crude extract in ethyl acetate.

• Sodium Carbonate Wash:

  • Prepare a 5% (w/v) sodium carbonate solution in water.

  • Wash the ethyl acetate extract with the sodium carbonate solution in a separatory funnel. Repeat the wash 2-3 times.

  • Causality: The aqueous sodium carbonate solution will remove acidic compounds from the ethyl acetate phase, which contains the desired neutral and weakly basic compounds like triptolide and wilforine.[9]

• Final Preparation:

  • Wash the ethyl acetate phase with distilled water until the aqueous phase is neutral (pH ~7).

  • Dry the ethyl acetate phase over anhydrous sodium sulfate.

  • Evaporate the ethyl acetate to yield the final, reduced-toxicity extract.

  • Dissolve the dried extract in a suitable solvent (e.g., DMSO) for cell culture experiments.

Protocol 2: Assessing Cytotoxicity using the CCK-8 Assay

The Cell Counting Kit-8 (CCK-8) is a sensitive colorimetric assay for the determination of cell viability in cell proliferation and cytotoxicity assays.

• Cell Seeding:

  • Seed your cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Treatment:

  • Prepare serial dilutions of your Tripterygium extract in complete culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the extract. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and a blank control (medium only).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Assay:

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate the plate for 1-4 hours at 37°C.

  • Causality: The WST-8 formazan dye in the CCK-8 solution is reduced by dehydrogenases in living cells to produce a yellow-colored product. The amount of formazan produced is directly proportional to the number of living cells.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the cell viability (%) using the following formula: Cell Viability (%) = [(Absorbance of treated wells - Absorbance of blank) / (Absorbance of vehicle control - Absorbance of blank)] * 100

  • Plot the cell viability against the extract concentration to determine the IC50 value.

Part 4: Mechanistic Insights and Data

Understanding the mechanisms of toxicity is crucial for designing effective experiments.

Signaling Pathways Involved in Triptolide-Induced Toxicity

Triptolide exerts its effects by modulating multiple signaling pathways, often leading to apoptosis.

Caption: Key signaling pathways in triptolide-induced apoptosis.

Triptolide can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[6] It increases the production of reactive oxygen species (ROS), leading to mitochondrial membrane depolarization and the activation of caspase-9.[6] Simultaneously, it can upregulate the Fas death receptor, leading to the activation of caspase-8.[6] Both pathways converge on the executioner caspase-3, leading to programmed cell death. Additionally, triptolide is known to inhibit the pro-survival NF-κB pathway and modulate MAPK signaling, further contributing to its cytotoxic and anti-inflammatory effects.[19]

Comparative Cytotoxicity Data

The following table summarizes data from the literature, illustrating how different approaches can alter the toxicity of Tripterygium compounds.

Compound/Extract	Cell Line(s)	IC50 / Toxicity Metric	Key Finding	Reference
Celastrol	BV-2 (microglia)	4.35 µM	Baseline cytotoxicity of the parent compound.	[8]
Biotransformed Celastrol (Compound 2)	BV-2 (microglia)	92.82 µM	Biotransformation by an endophytic fungus reduced cytotoxicity by ~21-fold.	[8]
Tripterygium Glycosides	HL7702 (human liver)	IC50: 6.8 µg/mL	Standard commercial preparation with notable cytotoxicity.	[9][10]
Sodium Carbonate Extract	HL7702 (human liver)	IC50: 14.5 µg/mL	The modified extraction method more than halved the cytotoxicity.	[9][10]

References

• 1. A comprehensive review of Tripterygium wilfordii hook. f. in the treatment of rheumatic and autoimmune diseases: Bioactive compounds, mechanisms of action, and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Applications and Mechanisms of Tripterygium Wilfordii Hook. F. and its Preparations in Kidney Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Toxicity of triptolide and the molecular mechanisms involved - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Adverse Events Associated With Treatment of Tripterygium wilfordii Hook F: A Quantitative Evidence Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Triptolide Induces Apoptosis Through Fas Death and Mitochondrial Pathways in HepaRG Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triptolide Induces Leydig Cell Apoptosis by Disrupting Mitochondrial Dynamics in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Native Endophytes of Tripterygium wilfordii-Mediated Biotransformation Reduces Toxicity of Celastrol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biological Activity and Safety of Tripterygium Extract Prepared by Sodium Carbonate Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biological activity and safety of Tripterygium extract prepared by sodium carbonate extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantification of promoting efficiency and reducing toxicity of Traditional Chinese Medicine: A case study of the combination of Tripterygium wilfordii hook. f. and Lysimachia christinae hance in the treatment of lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Concoctive principles of detoxification and retention of the main toxicity of Tripterygium wilfordii and its anti-inflammatory efficacy by concocting with the medicinal excipient Spatholobi Caulis juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Research and prospect on reducing the toxicity and enhancing the efficacy of Tipterygium wilfordii by combined use of Chinese medicine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Tripterygium wilfordii derivative LLDT-8 targets CD2 in the treatment of rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | A comprehensive review of Tripterygium wilfordii hook. f. in the treatment of rheumatic and autoimmune diseases: Bioactive compounds, mechanisms of action, and future directions [frontiersin.org]
• 16. Preparation and Characterization of Tripterygium wilfordii Multi-Glycoside Nanoparticle Using Supercritical Anti-Solvent Process - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Preparation and characterization of Tripterygium wilfordii multi-glycoside nanoparticle using supercritical anti-solvent process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Complex Sesquiterpenoid Polyesters

Welcome to the technical support center for the synthesis of complex sesquiterpenoid polyesters. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the intricate challenges of constructing these structurally diverse and biologically significant molecules. The inherent complexity arising from dense stereochemical arrays, sterically hindered reaction centers, and sensitive functional groups makes their synthesis a formidable task.[1][2]

This document provides field-proven insights, troubleshooting guides for common experimental hurdles, and detailed protocols to enhance the success and reproducibility of your synthetic campaigns.

Section 1: Troubleshooting Guide

This section addresses the most common and frustrating issues encountered during the synthesis of sesquiterpenoid polyesters. Each issue is analyzed by its potential causes, followed by actionable solutions and preventative measures.

Issue 1: Low or No Yield During Esterification

You've meticulously prepared your complex sesquiterpenoid alcohol and the corresponding carboxylic acid partner, but the esterification reaction yields minimal product.

Potential Causes & Solutions

Cause	Scientific Rationale	Recommended Solutions
Severe Steric Hindrance	The sesquiterpenoid core often contains sterically demanding neopentyl-like or tertiary alcohol centers. Standard methods like Fischer esterification are too reversible and kinetically slow to overcome the high activation energy barrier.[3]	1. Use Highly Reactive Acylating Agents: Convert the carboxylic acid to an acyl chloride or anhydride. This dramatically increases the electrophilicity of the carbonyl carbon.2. Employ Potent Coupling Agents: Utilize modern coupling reagents designed for hindered substrates. Examples include Yamaguchi esterification (2,4,6-trichlorobenzoyl chloride followed by DMAP) or the use of HATU/HOAt with a tertiary amine base.[4]3. Enzymatic Catalysis: Lipases can be highly effective for sterically hindered substrates under mild conditions, often exhibiting high regioselectivity.[5]
Inefficient Water Removal	For equilibrium-driven reactions like Fischer esterification, the water byproduct can hydrolyze the ester, pushing the equilibrium back towards the starting materials.[3]	1. Physical Removal: Use a Dean-Stark apparatus to azeotropically remove water as it forms.2. Chemical Sequestration: Add activated molecular sieves (3Å or 4Å) to the reaction mixture.3. High-Dilution Conditions: While counterintuitive for yield, high dilution can sometimes favor intramolecular lactonization if that is the desired product, but for intermolecular coupling, ensure conditions drive water removal.[6]
Side Reactions/Degradation	The complex functionalities on the sesquiterpenoid scaffold may be sensitive to the reaction conditions (e.g., strong acid/base, high temperatures), leading to decomposition.	1. Lower Reaction Temperature: If using potent coupling agents, the reaction can often proceed at room temperature or even 0°C, minimizing degradation.2. Buffer the Reaction: If acidic or basic byproducts are formed (e.g., HCl from an acyl chloride), use a non-nucleophilic scavenger base like 2,6-lutidine or proton sponge.3. Protecting Group Strategy: Ensure all sensitive functional groups not involved in the esterification are appropriately protected.[7]

Troubleshooting Workflow: Low Esterification Yield

Caption: Decision tree for troubleshooting low esterification yields.

Issue 2: Poor Stereocontrol or Epimerization

The desired diastereomer is not the major product, or you observe epimerization at a stereocenter adjacent to the reaction site.

Potential Causes & Solutions

Cause	Scientific Rationale	Recommended Solutions
Epimerization of α-Stereocenter	If the carboxylic acid partner has a stereocenter at the α-position, basic conditions (e.g., using strong non-hindered bases) can deprotonate the α-proton, leading to racemization or epimerization via an enolate intermediate.	1. Avoid Strong Bases: Use milder, non-nucleophilic bases like DIPEA or 2,6-lutidine.2. Use Coupling Agents that Minimize Epimerization: Reagents like COMU or HATU are known to suppress racemization by rapidly converting the acid to an activated species.3. Lower the Temperature: Running the reaction at 0°C or lower can significantly reduce the rate of enolization.
Substrate vs. Reagent Control	The inherent topology of the sesquiterpenoid may direct an incoming acylating agent to the less-hindered face, which may not lead to the desired stereoisomer (substrate control).	1. Modify the Substrate: Introduce a temporary bulky protecting group elsewhere on the molecule to act as a "directing group," blocking one face and forcing the reaction to occur from the other.2. Change the Reagent: A bulkier or sterically different coupling reagent/activated acid may exhibit different facial selectivity. This often requires empirical screening.
Inversion of Stereochemistry	Certain reaction mechanisms, like the Mitsunobu reaction (for esterifying an alcohol with inverted stereochemistry), proceed via an SN2 pathway. If this is not the desired outcome, this method should be avoided.	1. Select a Mechanism with Retention: Most standard coupling agent-mediated esterifications (e.g., DCC/DMAP, HATU) proceed with retention of configuration at the alcohol's stereocenter. Ensure you are using a method appropriate for the desired stereochemical outcome.

Issue 3: Difficulty in Product Purification

The final product is challenging to separate from starting materials, reagents, or byproducts.

Potential Causes & Solutions

Cause	Scientific Rationale	Recommended Solutions
Similar Polarity of Components	The product, starting materials, and byproducts may have very similar polarities, making separation by standard silica gel chromatography difficult.	1. Use Alternative Stationary Phases: Consider using silver nitrate-impregnated silica for separating compounds with differing degrees of unsaturation, or employ reverse-phase (C18) chromatography.[8][9]2. Preparative HPLC: High-Performance Liquid Chromatography (HPLC) offers significantly higher resolution than flash chromatography and is often necessary for separating closely related diastereomers or constitutional isomers.[9]3. Derivatization/Protection: Temporarily protect a polar group (like a free hydroxyl) on one component to drastically alter its polarity, facilitate separation, and then deprotect.
Reagent-Derived Byproducts	Many coupling reagents generate byproducts that can complicate purification. For example, DCC forms dicyclohexylurea (DCU), which has limited solubility, while phosphine oxides from Mitsunobu reactions can be difficult to remove.	1. Use Reagents with Soluble Byproducts: Switch to EDC (a water-soluble carbodiimide) instead of DCC. The resulting urea byproduct can be removed with a simple aqueous wash.2. Scavenger Resins: Use scavenger resins that are functionalized to bind and remove specific reagents or byproducts (e.g., an isocyanate resin to scavenge excess amine).
Product Instability	The target polyester may be sensitive to the silica gel (which is acidic) or the solvents used during chromatography, leading to degradation on the column.	1. Deactivate Silica: Neutralize silica gel by flushing the column with a solvent mixture containing a small amount of a non-nucleophilic base (e.g., 1% triethylamine in hexane/ethyl acetate).2. Use Alternative Adsorbents: Consider using neutral alumina or Florisil as the stationary phase.3. Non-Chromatographic Methods: Explore purification by crystallization or trituration if the product is a solid.[10]

Section 2: Frequently Asked Questions (FAQs)

Q1: How do I select the right protecting group strategy for a poly-hydroxylated sesquiterpenoid?

A1: A robust protecting group strategy is fundamental. The key is to use orthogonal protecting groups , which can be removed under distinct conditions without affecting others.[7][11]

• Categorize the Hydroxyl Groups: Identify the different types of alcohols: primary, secondary, tertiary, allylic, etc.

• Plan the Synthetic Sequence: Determine the order of reactions. Groups that need to be deprotected last should be protected with the most robust groups.

• Select Orthogonal Groups: A common strategy is to use silyl ethers (e.g., TBS, TIPS), which are removed with fluoride ions (TBAF); benzyl ethers (Bn), removed by hydrogenolysis; and acetals (e.g., PMB), removed under oxidative or acidic conditions.[7] This allows for selective deprotection at various stages of the synthesis.

Orthogonal Protection Strategy Example

Caption: A workflow illustrating an orthogonal protecting group strategy.

Q2: When should I consider a biomimetic synthesis strategy?

A2: A biomimetic strategy attempts to mimic nature's biosynthetic pathway, often involving elegant carbocation-driven cyclization cascades from a precursor like farnesyl pyrophosphate (FPP).[12] Consider this approach when:

• The target molecule's carbon skeleton can be logically traced back to a known biosynthetic cyclization pattern (e.g., germacrane, eudesmane).[12]

• You aim to achieve a concise synthesis by forming multiple rings in a single, powerful step.

• The stereochemical outcome of the proposed cascade is predicted to match the natural product.

However, these reactions can be unpredictable and yield complex product mixtures, contrasting with more linear, non-biomimetic approaches that offer greater control at each step.[12]

Q3: What analytical techniques are essential for characterizing my complex polyester?

A3: A combination of techniques is crucial:

• NMR Spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC, NOESY): This is the most powerful tool for complete structural elucidation and stereochemical assignment. NOESY is particularly vital for determining the relative stereochemistry of complex ring systems.

• High-Resolution Mass Spectrometry (HRMS): Essential for confirming the elemental composition (molecular formula).

• Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups, especially the ester carbonyl (~1735 cm⁻¹) and any hydroxyl groups.

• Chiral HPLC or GC: To determine the enantiomeric excess (e.e.) if the synthesis is asymmetric.

Section 3: Key Experimental Protocols

Protocol 1: Steglich Esterification for Sterically Hindered Alcohols

This protocol is a reliable method for coupling a carboxylic acid to a sterically hindered alcohol, such as a tertiary alcohol on a sesquiterpenoid core.

Materials:

• Sesquiterpenoid alcohol (1.0 eq)

• Carboxylic acid (1.5 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.5 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1-0.2 eq)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen atmosphere

Procedure:

• Preparation: Under an inert atmosphere (Argon), add the sesquiterpenoid alcohol, carboxylic acid, and DMAP to a flame-dried flask. Dissolve the solids in anhydrous DCM (concentration typically 0.1 M).

• Cooling: Cool the solution to 0°C using an ice-water bath. This helps to control the reaction rate and minimize side reactions.

• Initiation: Add a solution of DCC in anhydrous DCM dropwise to the cooled reaction mixture over 10-15 minutes. A white precipitate of dicyclohexylurea (DCU) will begin to form.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching & Workup: a. Upon completion, cool the mixture again to 0°C and filter off the DCU precipitate through a pad of Celite, washing with cold DCM. b. Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl (to remove excess DMAP), saturated NaHCO₃ solution (to remove unreacted acid), and brine. c. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate gradient).

Self-Validation: The formation of the DCU precipitate is a visual indicator of reagent activation. Successful purification yielding a product with the expected mass (HRMS) and NMR spectrum confirms the protocol's success.

References

• Recent topics of the stereodivergent synthesis of natural products. ResearchGate. Available at: [Link]

• [Stereocontrolled Total Synthesis of Biologically Active Natural Products]. PubMed. Available at: [Link]

• Synthetic Strategies toward Natural Products Containing Contiguous Stereogenic Quaternary Carbons. PubMed Central (PMC). Available at: [Link]

• Recent advances on electrocyclic reactions in complex natural product synthesis: an update. Royal Society of Chemistry (RSC) Publishing. Available at: [Link]

• Strategies for the Synthesis of Sesquiterpene Natural Products. Academic Commons. Available at: [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Isolation and Purification Techniques in Natural Products Chemistry. Hilaris Publisher. Available at: [Link]

• Research projects | CSHP CDT. University of Oxford. Available at: [Link]

• Synthesis and Characterization of Biobased Polyesters with Tunable Tg by ROCOP of Beta-Elemene Oxides and Phthalic Anhydride. ACS Publications. Available at: [Link]

• Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review. MDPI. Available at: [Link]

• Ring Formation in Sesquiterpene Synthesis: Biomimetic vs. Non‐Biomimetic Strategies. ChemBioChem. Available at: [Link]

• PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti. Available at: [Link]

• Method of purification of post-production condensates from polyester polyol production. Przemysł Chemiczny. Available at: [Link]

• Recent Advances in Multiple Strategies for the Biosynthesis of Sesquiterpenols. PubMed Central (PMC). Available at: [Link]

• CN103374144A - Method for extracting polyester material from waste textiles or similar... Google Patents.

• (PDF) Fatty Acid Esterification with Polyols over Acidic Montmorillonite. ResearchGate. Available at: [Link]

• Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry. Available at: [Link]

• Recent Advances in Multiple Strategies for the Biosynthesis of Sesquiterpenols. MDPI. Available at: [Link]

• Ester Reactions Summary and Practice Problems. Chemistry Steps. Available at: [Link]

• The Complexity of Sesquiterpene Chemistry Dictates Its Pleiotropic Biologic Effects on Inflammation. MDPI. Available at: [Link]

• ENZYME-CATALYZED POLYESTER SYNTHESIS. JKU ePUB. Available at: [Link]

• Challenges and discoveries in the total synthesis of complex polyketide natural products. The Journal of Antibiotics. Available at: [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. Available at: [Link]

• Fatty Acid Esterification with Polyols over Acidic Montmorillonite. PubMed. Available at: [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. Available at: [Link]

• Recent advances and challenges on enzymatic synthesis of biobased polyesters via polycondensation. ResearchGate. Available at: [Link]

Sources

• 1. Synthetic Strategies toward Natural Products Containing Contiguous Stereogenic Quaternary Carbons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Ester synthesis by esterification [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. jocpr.com [jocpr.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review [mdpi.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
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• 12. researchgate.net [researchgate.net]

Technical Support Center: Storage and Handling of 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran

Welcome to the technical support center for 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice to minimize degradation during storage and handling. As a complex sesquiterpenoid natural product, its stability is paramount for reproducible experimental results.[1][2] This document provides a structured approach to understanding and mitigating potential degradation pathways.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran.

Q1: What is the recommended method for short-term and long-term storage of this compound?

A1: For optimal stability, the compound should be stored under conditions that minimize exposure to moisture, oxygen, and light.

• Short-Term Storage (up to 1 month): Store the solid compound in a tightly sealed vial at -20°C.[2]

• Long-Term Storage (greater than 1 month): For long-term preservation, storing the solid compound at -80°C under an inert atmosphere (argon or nitrogen) is highly recommended.[3][4][5] This minimizes the risk of oxidative and hydrolytic degradation.

Q2: The compound is supplied as a solid. In what solvent should I dissolve it, and how should I store the solution?

A2: The choice of solvent depends on the experimental application. For stock solutions, use a dry, aprotic solvent such as anhydrous DMSO or ethanol. Solutions are generally less stable than the solid compound. It is advisable to prepare fresh solutions for each experiment. If storage is necessary, store aliquots in tightly sealed vials at -80°C under an inert atmosphere.[2] Avoid repeated freeze-thaw cycles.

Q3: What are the primary degradation pathways for this compound?

A3: Based on its chemical structure, which includes benzoyl and cinnamoyl ester linkages, the primary degradation pathways are:

• Hydrolysis: The ester groups are susceptible to cleavage in the presence of water, yielding the dihydroagarofuran core, benzoic acid, and cinnamic acid.[6][7][8][9]

• Oxidation: The double bond in the cinnamoyl group and other parts of the molecule can be susceptible to oxidation, especially when exposed to air and light.[10]

• Photodegradation: The cinnamoyl group contains a chromophore that can absorb UV light, potentially leading to isomerization or other photochemical reactions.[10][11]

Q4: I've noticed a change in the color of the solid compound over time. What could be the cause?

A4: A color change, such as yellowing, can be an indicator of degradation.[12] This may be due to oxidation or photodegradation. It is crucial to re-analyze the compound's purity before use if any physical changes are observed.

Troubleshooting Guide

This section provides a question-and-answer format to address specific issues you may encounter during your experiments.

Issue 1: Loss of Compound Potency or Inconsistent Experimental Results

Q: My recent experiments using the compound have shown reduced activity compared to earlier batches. What could be the cause?

A: A loss of potency is often linked to the degradation of the parent compound. The primary suspects are hydrolysis and oxidation.

Causality: The ester linkages in 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran are susceptible to hydrolysis, which cleaves the benzoyl and cinnamoyl groups.[6][7] This would result in the formation of the core dihydroagarofuran structure and the corresponding carboxylic acids, which are unlikely to possess the same biological activity. Oxidation, particularly at the cinnamoyl double bond, can also alter the molecule's structure and, consequently, its function.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound has been stored at the recommended temperature, protected from light, and in a tightly sealed container to minimize moisture and air exposure.[13][14][15]

• Purity Analysis: Re-assess the purity of your compound using a suitable analytical method like High-Performance Liquid Chromatography (HPLC).[12][16][17] Compare the chromatogram to a reference standard or the initial analysis data. Look for the appearance of new peaks that could correspond to degradation products.

• Solution Stability: If you are using a stock solution, consider the possibility of degradation in the solvent. Prepare a fresh solution from a new aliquot of the solid compound and repeat the experiment.

Issue 2: Appearance of Unexpected Peaks in Analytical Data (e.g., HPLC, LC-MS)

Q: I'm analyzing my sample and see additional peaks that were not present initially. How can I identify the cause and prevent this?

A: The appearance of new peaks is a strong indication of degradation. The identity of these peaks can provide clues about the degradation pathway.

Causality:

• Hydrolysis: The presence of benzoic acid and cinnamic acid as separate peaks would strongly suggest hydrolysis of the ester bonds.[8][9]

• Oxidation/Photodegradation: A variety of smaller, often less-polar peaks, could indicate oxidative or photodegradative processes.[10]

Mitigation and Prevention Workflow:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1b-Benzoyl-8a-cinnamoyl-4a,5a-dihydroxydihydroagarofuran | 倍半萜类化合物 | CAS 268541-27-1 | 美国InvivoChem [invivochem.cn]
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• 7. Esters | Research Starters | EBSCO Research [ebsco.com]
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• 13. Organizing and Protecting Long-Term Chemical Compounds [buckhorncliffs.com]
• 14. chemtech-us.com [chemtech-us.com]
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• 16. ijmr.net.in [ijmr.net.in]
• 17. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxicity of Triptolide and Novel Dihydroagarofuran Sesquiterpenoids

For researchers and drug development professionals, understanding the cytotoxic profile of a compound is a cornerstone of preclinical assessment. This guide provides an in-depth comparison of the well-characterized, highly potent natural product, triptolide, with a representative novel compound, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, a member of the diverse dihydroagarofuran sesquiterpenoid class. While triptolide serves as a benchmark for potent cytotoxicity, its severe toxicity often limits its therapeutic window.[1] In contrast, dihydroagarofuran sesquiterpenoids, primarily isolated from the Celastraceae family, exhibit a broad range of biological activities, including cytotoxic effects, often with a more moderate potency that warrants thorough investigation.[2][3]

This guide will delve into the established cytotoxic mechanisms of triptolide, present a methodological framework for evaluating the cytotoxicity of a new chemical entity like 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, and provide detailed experimental protocols and comparative data to inform early-stage drug discovery efforts.

The Potent Benchmark: Triptolide's Cytotoxic Profile

Triptolide, a diterpenoid triepoxide isolated from the "Thunder God Vine," Tripterygium wilfordii, is renowned for its potent anti-inflammatory, immunosuppressive, and anticancer activities.[4][5] Its broad-spectrum antitumor effects are a direct consequence of its profound cytotoxicity, which has been extensively studied.[6]

Mechanism of Action

Triptolide's cytotoxicity is multifactorial, primarily stemming from its ability to covalently inhibit the XPB subunit of the general transcription factor TFIIH, leading to a global shutdown of transcription by RNA polymerase II.[5] This transcriptional arrest induces cell cycle arrest and triggers apoptosis (programmed cell death).[3][6] Key signaling pathways implicated in triptolide-induced cell death include:

• Inhibition of NF-κB Signaling : Triptolide is a potent inhibitor of the nuclear factor-κB (NF-κB) pathway, a critical regulator of inflammatory responses and cell survival.[5][7] By preventing the transactivation of NF-κB target genes, triptolide promotes apoptosis.

• Induction of Apoptosis : Triptolide induces apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[8] It can lead to the activation of caspases, a family of proteases that execute the apoptotic program.[2]

• Downregulation of Heat Shock Proteins (HSPs) : Triptolide has been shown to suppress the expression of heat shock proteins, such as HSP70, which are crucial for cell survival under stress and are often overexpressed in cancer cells.[7]

Quantitative Cytotoxicity Data

The potent cytotoxicity of triptolide is reflected in its low nanomolar to picomolar half-maximal inhibitory concentration (IC50) values across a wide range of cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)
A549	Lung Carcinoma	15.6 - 30+
MCF-7	Breast Cancer	~10-50
MDA-MB-231	Breast Cancer	~20-100
HL-60	Promyelocytic Leukemia	< 30
PANC-1	Pancreatic Cancer	~10-40
Jurkat	T-cell Leukemia	~5-20
HT29	Colorectal Adenocarcinoma	~10-50

Note: IC50 values are highly dependent on the assay conditions and exposure time. The values presented are representative ranges from various studies.[9][10][11]

Toxicity Profile

Despite its therapeutic potential, the clinical development of triptolide has been severely hampered by its narrow therapeutic window and significant toxicity.[1][12] It is known to cause dose-dependent damage to multiple organs, including the liver, kidneys, heart, and reproductive system.[1] This underscores the critical need for novel cytotoxic agents with improved safety profiles.

Evaluating a New Chemical Entity: 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

Dihydroagarofuran sesquiterpenoids are a large and structurally diverse class of natural products, with over 462 new compounds identified between 1990 and 2006 alone.[3] These compounds, including our representative molecule 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, have demonstrated a variety of biological activities, such as antitumor, anti-HIV, and multidrug resistance reversal effects.[2][3]

Expected Cytotoxic Profile

Based on studies of related dihydroagarofuran sesquiterpenoids, the cytotoxic profile of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is anticipated to be more moderate than that of triptolide. IC50 values for this class of compounds against cancer cell lines typically fall within the micromolar range. For instance, various dihydro-β-agarofuran sesquiterpenes have shown IC50 values ranging from 11.8 to over 30 µM in cell lines such as HL-60, A549, and MCF-7.[2][9] The specific substitutions on the dihydroagarofuran skeleton are critical determinants of cytotoxic potency.

The mechanism of action for this class of compounds is less universally defined than for triptolide and can vary between derivatives. However, induction of apoptosis is a commonly reported cytotoxic mechanism.

A Methodological Framework for Cytotoxicity Assessment

A comprehensive evaluation of a novel compound's cytotoxicity requires a multi-parametric approach. Below are detailed protocols for key in vitro assays to characterize the cytotoxic effects of a compound like 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran.

Experimental Workflow

Caption: General experimental workflow for cytotoxicity assessment.

Protocol 1: MTT Assay for Cell Viability and IC50 Determination

The MTT assay is a colorimetric assay that measures the reduction of yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate dehydrogenase in metabolically active cells. The resulting purple formazan crystals are solubilized, and the absorbance is read, which is directly proportional to the number of viable cells.

Causality : This assay provides a robust initial assessment of a compound's effect on cell proliferation and viability. A reduction in metabolic activity is often the first indicator of a cytotoxic or cytostatic effect.

Step-by-Step Methodology :

• Cell Seeding : Plate cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment : Prepare a serial dilution of the test compound (e.g., 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran) in culture medium. A common starting range for a novel compound is 0.1 to 100 µM. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation : Incubate the plate for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization : Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well.

• Absorbance Reading : Shake the plate gently for 5-10 minutes to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation : Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Protocol 2: LDH Release Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) assay quantifies the amount of LDH, a stable cytosolic enzyme, released into the culture medium upon plasma membrane damage, a hallmark of necrosis or late-stage apoptosis.

Causality : This assay helps to distinguish between cytostatic effects (growth inhibition) and cytotoxic effects that lead to cell lysis. An increase in LDH release indicates a loss of membrane integrity.

Step-by-Step Methodology :

• Cell Treatment : Follow steps 1-3 of the MTT assay protocol. It is crucial to include a positive control for maximum LDH release (e.g., cells treated with a lysis buffer).

• Sample Collection : After incubation, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes.

• Supernatant Transfer : Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction : Add 50 µL of the LDH assay reaction mixture (containing substrate, cofactor, and diaphorase) to each well.

• Incubation : Incubate the plate at room temperature for 10-30 minutes, protected from light.

• Absorbance Reading : Measure the absorbance at 490 nm.

• Cytotoxicity Calculation : Calculate the percentage of cytotoxicity using the formula: (Sample Abs - Spontaneous Release Abs) / (Max Release Abs - Spontaneous Release Abs) * 100.

Protocol 3: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V, a phospholipid-binding protein, has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (necrotic or late apoptotic cells).

Causality : This assay provides definitive evidence of apoptosis as a mechanism of cell death and distinguishes it from necrosis, offering deeper mechanistic insight.

Step-by-Step Methodology :

• Cell Treatment : Seed cells in a 6-well plate and treat with the compound at concentrations around its IC50 value for a specified time.

• Cell Harvesting : Harvest the cells (both adherent and floating) and wash them with cold PBS.

• Cell Staining : Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension.

• Incubation : Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis : Analyze the stained cells by flow cytometry.

  • Viable cells : Annexin V-negative and PI-negative.

  • Early apoptotic cells : Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells : Annexin V-positive and PI-positive.

  • Necrotic cells : Annexin V-negative and PI-positive.

Comparative Analysis and Mechanistic Insights

Feature	Triptolide	1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran (Expected)
Compound Class	Diterpenoid Triepoxide	Dihydroagarofuran Sesquiterpenoid
Potency (IC50)	Very High (nM range)[9]	Moderate (µM range)[2]
Primary Mechanism	Global Transcription Inhibition[5]	Induction of Apoptosis (likely)
Key Molecular Target	XPB subunit of TFIIH[5]	To be determined
Known Toxicity	High (Hepatotoxicity, Nephrotoxicity, Cardiotoxicity)[1]	To be determined; likely lower than triptolide

Visualizing Triptolide's Mechanism

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A Senior Application Scientist's Guide to the Validation of In Vitro Cytotoxicity Assays for Natural Products

For researchers, scientists, and drug development professionals venturing into the rich chemical diversity of natural products, the accurate assessment of cytotoxicity is a critical first step. The complex nature of natural product extracts, often containing a mixture of compounds with diverse chemical properties, presents unique challenges to standard in vitro cytotoxicity assays. This guide provides an in-depth comparison of commonly used assays, focusing on the validation parameters crucial for generating reliable and reproducible data. We will delve into the mechanistic underpinnings of each assay, provide detailed experimental protocols, and offer insights into avoiding common pitfalls associated with natural product screening.

The Imperative of Assay Validation for Natural Products

The Interagency Coordinating Committee on the Validation of Alternative Methods (ICCVAM) and the Organisation for Economic Co-operation and Development (OECD) provide frameworks for the validation of new and revised test methods.[5][6][7][8][9][10] Key validation criteria include the scientific and regulatory rationale for the test, a detailed protocol, and an understanding of the method's limitations.[5]

Key Validation Parameters

Before delving into specific assays, it is crucial to understand the key parameters used to validate their performance:

• Specificity: The ability of the assay to measure the analyte of interest without interference from other components in the sample.

• Sensitivity: The lowest concentration of the analyte that can be reliably detected.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of reproducibility of measurements under the same conditions.

• Z'-Factor: A statistical parameter used to quantify the suitability of a high-throughput screening (HTS) assay.[11][12][13] A Z'-factor between 0.5 and 1.0 indicates an excellent assay.[11][12][13]

Comparison of Common In Vitro Cytotoxicity Assays

This section provides a comparative analysis of four widely used in vitro cytotoxicity assays: MTT, MTS, LDH, and CellTiter-Glo®. Each subsection will detail the assay principle, provide a step-by-step protocol, discuss potential interferences from natural products, and present a summary of its advantages and disadvantages.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[14][15][16] The amount of formazan produced is proportional to the number of viable cells.[15]

Caption: Workflow of the MTT cytotoxicity assay.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the natural product extract or compound and incubate for the desired exposure time (e.g., 24, 48, or 72 hours). Include a vehicle control (solvent used to dissolve the extract).[17]

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[18]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization and measure the absorbance at 570 nm using a microplate reader.

The MTT assay's reliance on mitochondrial reductase activity makes it susceptible to interference from natural products that can directly reduce MTT to formazan, leading to an overestimation of cell viability.[1][3][4] This is particularly problematic for extracts rich in polyphenols, flavonoids (like quercetin), and vitamins such as ascorbic acid (Vitamin C).[1][2][3] To mitigate this, it is essential to include a "no-cell" control where the natural product is incubated with the MTT reagent in the absence of cells.[2][3] Any color change in this control indicates direct MTT reduction by the compound.

MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) Assay

The MTS assay is a second-generation tetrazolium salt assay that produces a water-soluble formazan product, eliminating the need for a solubilization step.[18] The reduction of MTS is facilitated by an electron coupling reagent, such as phenazine ethosulfate (PES).[19]

Caption: Workflow of the MTS cytotoxicity assay.

• Cell Seeding: Seed cells in a 96-well plate as described for the MTT assay.

• Compound Treatment: Treat cells with the natural product extract and incubate.

• MTS/PES Addition: Add 20 µL of the combined MTS/PES solution to each well.[18]

• Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Similar to the MTT assay, the MTS assay is susceptible to interference from reducing compounds present in natural product extracts.[19] The inclusion of a no-cell control is equally critical for the MTS assay to identify false-positive signals. The primary advantage of the MTS assay over the MTT assay is the elimination of the solubilization step, which simplifies the protocol and reduces potential errors associated with incomplete formazan dissolution.

Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase, a cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[20][21]

Caption: Workflow of the LDH cytotoxicity assay.

• Cell Seeding and Treatment: Seed and treat cells with the natural product extract as previously described.

• Controls: Prepare three types of controls: 1) background control (medium only), 2) low control (untreated cells), and 3) high control (cells treated with a lysis agent like Triton X-100 to induce maximum LDH release).[22]

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 10 minutes and carefully transfer the supernatant to a new 96-well plate.

• Reaction Setup: Add the LDH reaction mixture to each well containing the supernatant.

• Incubation: Incubate at room temperature for up to 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm.

The LDH assay is advantageous as it measures membrane integrity, a direct indicator of cell death. However, natural products can interfere with the LDH assay in several ways. Some compounds may inhibit LDH activity, leading to an underestimation of cytotoxicity.[23] Conversely, colored compounds in the extracts can interfere with the absorbance reading. Therefore, it is important to run a control where the natural product is added to the LDH reaction mixture without any cell supernatant to check for direct effects on the enzyme or the colorimetric reaction.

CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a homogeneous method that quantifies ATP, an indicator of metabolically active cells.[24] The assay utilizes a thermostable luciferase to generate a luminescent signal that is proportional to the amount of ATP present.[24][25]

Caption: Workflow of the CellTiter-Glo® assay.

• Cell Seeding and Treatment: Seed and treat cells as described in previous protocols.

• Reagent Addition: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

• Incubation: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Luminescence Measurement: Measure the luminescence using a luminometer.

The CellTiter-Glo® assay is generally considered more sensitive and less susceptible to interference from colored or fluorescent compounds compared to colorimetric assays.[26] However, compounds that affect cellular ATP levels through mechanisms other than cytotoxicity (e.g., by inhibiting glycolysis or mitochondrial respiration) can lead to misleading results.[25] Additionally, some natural products might inhibit the luciferase enzyme itself. A cell-free control with the natural product, ATP, and the CellTiter-Glo® reagent can help identify such interference.

Data Presentation and Interpretation

To facilitate a clear comparison of the different assays, the results should be presented in a structured format.

Table 1: Comparison of In Vitro Cytotoxicity Assay Performance

Feature	MTT Assay	MTS Assay	LDH Assay	CellTiter-Glo® Assay
Principle	Mitochondrial reductase activity	Mitochondrial reductase activity	Membrane integrity (LDH release)	ATP quantification
Detection	Colorimetric (570 nm)	Colorimetric (490 nm)	Colorimetric (490 nm)	Luminescent
Throughput	High	High	Medium	High
Sensitivity	Moderate	Moderate	Moderate	High[26]
Z'-Factor	0.5 - 0.9	0.5 - 0.9	0.5 - 0.8	> 0.7[27]
Advantages	Inexpensive, well-established	No solubilization step	Measures cell death directly	High sensitivity, fewer interferences[26]
Disadvantages	Interference from reducing agents, requires solubilization	Interference from reducing agents	Interference from LDH inhibitors, colored compounds	Interference from compounds affecting ATP metabolism or luciferase

Calculating and Interpreting the Z'-Factor

The Z'-factor is a measure of the statistical effect size and is used to assess the quality of an HTS assay.[11][12][13][28][29] It is calculated using the following formula:

Z' = 1 - (3 * (SD_positive_control + SD_negative_control)) / |Mean_positive_control - Mean_negative_control|

Where:

• SD = Standard Deviation

A Z'-factor:

• 0.5 indicates an excellent assay.[11][13]

• Between 0 and 0.5 suggests a marginal assay.[11]

• < 0 indicates a poor assay.[11][13]

Conclusion and Recommendations

The selection of an appropriate in vitro cytotoxicity assay for natural products requires careful consideration of the potential for interference. While the MTT assay is a cost-effective and widely used method, its susceptibility to interference from reducing compounds necessitates rigorous controls. The MTS assay offers a more streamlined workflow but shares similar limitations. The LDH assay provides a direct measure of cell death but can be affected by compounds that inhibit the enzyme or interfere with the colorimetric readout. The CellTiter-Glo® assay, with its high sensitivity and luminescent detection, is often a more robust choice for screening natural product libraries, although potential interference with ATP metabolism or the luciferase enzyme should be considered.

Ultimately, the most reliable approach is to use a multi-assay strategy. Confirming the cytotoxic activity of a natural product with two or more assays based on different cellular mechanisms (e.g., a metabolic assay like MTS and a membrane integrity assay like LDH) provides a higher degree of confidence in the results. By understanding the principles and limitations of each assay and implementing appropriate validation controls, researchers can generate accurate and meaningful data in the exciting field of natural product drug discovery.

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A Researcher's Guide to the Structure-Activity Relationship of Dihydroagarofuran Sesquiterpenes

Dihydroagarofuran sesquiterpenes, a diverse class of natural products primarily isolated from plants of the Celastraceae family, have garnered significant attention from the scientific community.[1][2] Their intricate tricyclic structure, based on a 5,11-epoxy-5β,10α-eudesman-4-(14)-ene skeleton, serves as a scaffold for a wide array of ester substitutions, leading to a broad spectrum of biological activities.[1] This guide provides an in-depth comparison of the structure-activity relationships (SAR) of these fascinating molecules, offering insights for researchers in natural product chemistry, pharmacology, and drug development.

This document will delve into the key structural modifications that dictate the efficacy of dihydroagarofuran sesquiterpenes in several key areas of therapeutic interest, including cytotoxicity against cancer cell lines, reversal of multidrug resistance (MDR), and insecticidal activity. We will explore how the nature and position of ester functionalities on the core structure modulate these biological responses, supported by experimental data from peer-reviewed studies.

The Dihydroagarofuran Core: A Privileged Scaffold

The dihydroagarofuran skeleton is a unique and highly oxygenated tricyclic system. The numbering of the carbon atoms in the core structure is crucial for understanding the SAR, as the biological activity is highly dependent on the substitution pattern at specific positions.

Caption: Key substitution sites influencing MDR reversal activity.

Insecticidal and Antifeedant Activity

The insecticidal properties of extracts from plants of the Celastraceae family have been known for a long time. [3]Dihydroagarofuran sesquiterpenes are major contributors to this activity, acting as potent insect antifeedants and insecticides. [1][4] Research has shown that these compounds primarily affect the digestive system of insects. [4]V-ATPase has been identified as a key target protein for their insecticidal action. [4]SAR studies on synthetic ether analogues of β-dihydroagarofuran have demonstrated that modifications at the C-1 position significantly affect insecticidal activity. [5]Specifically, derivatives with two or three carbon atoms at this position showed promising activity. [5]

Compound/Derivative	Modification	Target Insect	Activity	Reference
Ether Analogue	C-1 substituent with 2-3 carbons	Mythimna separata	Significant mortality (>60%)	[5]

| Compound 4 | 9α-benzoyloxy-8α,2-methylbutyroyloxy-1α,6β,15-triacetoxy-4β-hydroxydihydro-β-agarofuran | Spodoptera littoralis | High antifeedant activity (FR50 = 0.23) | [3]|

Key SAR Insights for Insecticidal Activity:

• C-1 Position: The nature of the substituent at the C-1 position is a crucial determinant of insecticidal potency. [5]* Digestive System Target: The primary mode of action appears to be through disruption of the insect's digestive system, with V-ATPase being a validated target. [4]

Experimental Protocols

To facilitate further research in this area, we provide standardized protocols for assessing the key biological activities of dihydroagarofuran sesquiterpenes.

Experimental Workflow: From Isolation to Activity Assessment

Caption: A typical workflow for SAR studies of dihydroagarofuran sesquiterpenes.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of dihydroagarofuran sesquiterpenes on cancer cell lines.

• Cell Culture: Culture the desired cancer cell lines (e.g., HL-60, A549, MCF-7) in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: Multidrug Resistance (MDR) Reversal Assay (Daunorubicin Accumulation)

This protocol assesses the ability of dihydroagarofuran sesquiterpenes to inhibit P-gp-mediated drug efflux.

• Cell Culture: Culture MDR-overexpressing cells (e.g., NIH-3T3 cells transfected with human MDR1) and the corresponding parental sensitive cells. [6]2. Cell Seeding: Seed the cells into 24-well plates and allow them to grow to confluence.

• Compound Pre-incubation: Pre-incubate the cells with various concentrations of the test compounds or a known P-gp inhibitor (e.g., verapamil) for 1 hour. [7]4. Substrate Addition: Add a fluorescent P-gp substrate, such as daunorubicin or rhodamine 123, to the wells and incubate for another 1-2 hours.

• Cell Lysis and Fluorescence Measurement: Wash the cells with ice-cold PBS, lyse the cells, and measure the intracellular fluorescence using a fluorescence plate reader.

• Data Analysis: Calculate the increase in intracellular fluorescence in the presence of the test compounds compared to the control. A higher fluorescence indicates greater inhibition of P-gp.

Conclusion and Future Directions

The dihydroagarofuran sesquiterpenes represent a rich source of biologically active compounds with significant therapeutic potential. The structure-activity relationship studies highlighted in this guide underscore the importance of the substitution pattern on the core skeleton for their cytotoxic, MDR reversal, and insecticidal activities. Future research should focus on the semi-synthesis of novel analogues with optimized activity and reduced toxicity. [8]The development of more potent and selective P-gp inhibitors from this class of compounds could provide a valuable strategy to combat multidrug resistance in cancer and infectious diseases. [9]Furthermore, the elucidation of their precise molecular targets and mechanisms of action will be crucial for their advancement as therapeutic agents.

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• Zhang, Y., et al. (2020). Validation of the Target Protein of Insecticidal Dihydroagarofuran Sesquiterpene Polyesters. MDPI.
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• González-Pacanowska, D., et al. (2006). SAR studies of dihydro-beta-agarofuran sesquiterpenes as inhibitors of the multidrug-resistance phenotype in a Leishmania tropica line overexpressing a P-glycoprotein-like transporter. PubMed.
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• Zhou, J., et al. (2017). Two New β-Dihydroagarofuran Sesquiterpenes from Celastrus orbiculatus Thunb and Their Anti-Proliferative Activity.
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A Comparative Analysis of Bioactivity: Wilforine vs. 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

A Technical Guide for Researchers in Drug Discovery and Development

In the quest for novel therapeutic agents, natural products derived from medicinal plants remain a vital source of inspiration and innovation. The genus Tripterygium, in particular, has yielded a plethora of bioactive compounds with potent pharmacological properties. Among these, wilforine, a complex sesquiterpenoid pyridine alkaloid from Tripterygium wilfordii, has garnered significant attention for its diverse bioactivities. This guide provides a detailed comparative analysis of the known bioactivities of wilforine against the potential therapeutic profile of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, a structurally related sesquiterpenoid.

While extensive research has elucidated the multifaceted pharmacological effects of wilforine, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran remains a less-characterized molecule. This guide, therefore, synthesizes the current understanding of wilforine's bioactivity and draws inferences on the potential activities of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran based on the known pharmacology of the broader class of dihydroagarofuran sesquiterpenoids.

Introduction to the Compounds

Wilforine is a sesquiterpenoid pyridine alkaloid isolated from the roots of Tripterygium wilfordii, a plant used in traditional Chinese medicine for centuries to treat autoimmune and inflammatory diseases. Its complex structure features a polyoxygenated dihydro-β-agarofuran sesquiterpenoid core linked to a pyridine dicarboxylic acid moiety.

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is a dihydroagarofuran sesquiterpenoid that has been identified in Tripterygium species. As the name suggests, its core structure is adorned with both a benzoyl and a cinnamoyl group, which are known to influence the bioactivity of natural products. Direct experimental data on the bioactivity of this specific compound is limited in publicly available literature. Therefore, its potential activities are inferred from studies on structurally similar compounds.

Comparative Bioactivity Profile

The following table summarizes the known and inferred bioactivities of wilforine and 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, supported by available experimental data.

Bioactivity	Wilforine	1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran (Inferred)	Key Experimental Findings
Immunosuppressive/Anti-inflammatory	Potent	Potentially Active	Wilforine inhibits the NF-κB pathway with an IC50 of 15.66 μM in LPS-induced HEK293/NF-κB-Luc cells. Dihydroagarofuran sesquiterpenoids from Tripterygium species are known to possess anti-inflammatory properties, with some exhibiting potent inhibition of inflammatory mediators[1][2][3].
Anticancer/Cytotoxic	Active	Potentially Active	Wilforine has been shown to resensitize multidrug-resistant cancer cells to chemotherapy[4][5]. Other dihydroagarofuran sesquiterpenoids from T. wilfordii have demonstrated cytotoxic activity against various human tumor cell lines, with some exhibiting IC50 values in the micromolar range[6].
P-glycoprotein (P-gp) Inhibition	Active	Unknown	Wilforine acts as a competitive inhibitor of P-glycoprotein, a key transporter involved in multidrug resistance in cancer[4][5]. This activity is crucial for its chemosensitizing effects.
Insecticidal	Active	Unknown	Wilforine has been reported to possess insecticidal properties.

Mechanistic Insights and Signaling Pathways

Wilforine: A Multi-Targeting Agent

Wilforine exerts its biological effects through the modulation of several key signaling pathways. Its immunosuppressive and anti-inflammatory actions are, at least in part, mediated by the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway . NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory cytokines and mediators. By inhibiting this pathway, wilforine can effectively dampen the inflammatory response.

In the context of cancer, wilforine's ability to inhibit P-glycoprotein (P-gp) is of significant interest. P-gp is an ATP-binding cassette (ABC) transporter that functions as a drug efflux pump, actively removing chemotherapeutic agents from cancer cells and thereby conferring multidrug resistance (MDR). Wilforine competitively inhibits P-gp, leading to increased intracellular accumulation of anticancer drugs and resensitization of resistant tumors to treatment[4][5].

Figure 1. Mechanisms of action of Wilforine.

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran: A Potential Bioactive Scaffold

While direct mechanistic studies on 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran are lacking, the dihydroagarofuran sesquiterpenoid core is a well-established pharmacophore. Numerous compounds from this class isolated from Tripterygium species have demonstrated anti-inflammatory and cytotoxic activities[1][2][3][6][7]. The presence of benzoyl and cinnamoyl ester groups is significant, as these moieties are known to contribute to the bioactivity of natural products. It is plausible that this compound also modulates inflammatory pathways, such as the NF-κB pathway, and may exhibit cytotoxic effects against cancer cells. Further investigation is required to elucidate its precise molecular targets and mechanisms of action.

Experimental Protocols for Bioactivity Assessment

To facilitate further research and a direct comparison of these compounds, we provide detailed, step-by-step methodologies for key bioactivity assays.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

This protocol is fundamental for determining the cytotoxic effects of the compounds on various cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product. The intensity of the purple color is directly proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (Wilforine and 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran) in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix thoroughly by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Figure 2. MTT Assay Workflow.

NF-κB Inhibition Assessment (Luciferase Reporter Assay)

This assay quantitatively measures the inhibitory effect of the compounds on NF-κB transcriptional activity.

Principle: This assay utilizes a cell line that has been stably transfected with a luciferase reporter gene under the control of an NF-κB response element. Activation of the NF-κB pathway leads to the expression of luciferase, which can be quantified by measuring luminescence upon the addition of its substrate, luciferin.

Step-by-Step Protocol:

• Cell Seeding: Seed HEK293 cells stably expressing an NF-κB-luciferase reporter construct in a 96-well white, clear-bottom plate at a density of 2 x 10⁴ cells/well. Incubate overnight.

• Compound Pre-treatment: Pre-treat the cells with various non-toxic concentrations of the test compounds for 1-2 hours.

• NF-κB Stimulation: Stimulate the cells with an NF-κB activator, such as lipopolysaccharide (LPS) (100 ng/mL) or tumor necrosis factor-alpha (TNF-α) (10 ng/mL), for 6-8 hours.

• Cell Lysis: Lyse the cells according to the luciferase assay kit manufacturer's instructions.

• Luminescence Measurement: Add the luciferase assay reagent to the cell lysates and measure the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of NF-κB inhibition relative to the stimulated vehicle control and determine the IC50 value.

P-glycoprotein Inhibition Assessment (Rhodamine 123 Exclusion Assay)

This assay determines the ability of the compounds to inhibit the efflux function of P-gp.

Principle: Rhodamine 123 is a fluorescent substrate of P-gp. In cells overexpressing P-gp, Rhodamine 123 is actively pumped out, resulting in low intracellular fluorescence. P-gp inhibitors block this efflux, leading to an accumulation of Rhodamine 123 and an increase in intracellular fluorescence, which can be measured by flow cytometry or a fluorescence plate reader.

Step-by-Step Protocol:

• Cell Seeding: Seed a P-gp overexpressing cell line (e.g., KB-V1 or MCF-7/ADR) and its parental sensitive cell line in a 24-well plate.

• Compound Incubation: Pre-incubate the cells with various concentrations of the test compounds or a known P-gp inhibitor (e.g., verapamil) for 30 minutes at 37°C.

• Rhodamine 123 Loading: Add Rhodamine 123 (final concentration of 5 µM) to each well and incubate for another 60-90 minutes at 37°C.

• Cell Washing: Wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Fluorescence Measurement: Lyse the cells and measure the intracellular fluorescence using a fluorescence plate reader (excitation ~485 nm, emission ~530 nm) or analyze the cells by flow cytometry.

• Data Analysis: Calculate the fluorescence ratio between the resistant and sensitive cells and determine the concentration-dependent increase in Rhodamine 123 accumulation in the presence of the test compounds to determine their P-gp inhibitory activity.

Conclusion and Future Directions

Wilforine stands out as a promising natural product with well-documented immunosuppressive, anti-inflammatory, and anticancer properties, underpinned by its inhibitory effects on the NF-κB pathway and P-glycoprotein. Its potential as a chemosensitizing agent in cancer therapy is particularly noteworthy.

In contrast, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran represents an intriguing but understudied molecule. Based on the established bioactivities of the dihydroagarofuran sesquiterpenoid class of compounds, it is reasonable to hypothesize that it may also possess valuable anti-inflammatory and cytotoxic properties. The presence of both benzoyl and cinnamoyl moieties suggests a potential for potent bioactivity that warrants further investigation.

Direct comparative studies employing the standardized protocols outlined in this guide are essential to definitively characterize the bioactivity profile of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran and to ascertain its therapeutic potential relative to wilforine. Such research will not only expand our understanding of the structure-activity relationships within this important class of natural products but may also lead to the discovery of novel drug candidates for the treatment of inflammatory diseases and cancer.

References

• Chang, C. H., et al. (2020). Wilforine resensitizes multidrug resistant cancer cells via competitive inhibition of P-glycoprotein. Phytomedicine, 71, 153239.
• Chen, Y., et al. (2022). Dihydro-β-agarofuran sesquiterpene derivatives from the stem and branch of Tripterygium wilfordii. Fitoterapia, 160, 105205.
• Gao, Y., et al. (2021). Dihydro-β-agarofuran-type sesquiterpenes from the roots of Tripterygium wilfordii and their cytotoxic activity. Molecules, 26(11), 3324.
• Hu, Y., et al. (2023). Anti-inflammatory sesquiterpene polyol esters from the stem and branch of Tripterygium wilfordii.
• Li, M., et al. (2021). New dihydro-β-agarofuran sesquiterpenoids from Tripterygium wilfordii and their anti-inflammatory activity. Bioorganic Chemistry, 111, 104869.
• Liu, Y., et al. (2019). Dihydro-β-agarofuran sesquiterpenoid derivatives with anti-inflammatory activity from the leaves of Tripterygium wilfordii. Phytochemistry, 168, 112123.
• Wang, D., et al. (2022). Dihydroagarofuran sesquiterpene derivatives from the roots of Tripterygium wilfordii. Phytochemistry Letters, 52, 123-127.
• Wu, X., et al. (2022). Immunosuppressive Sesquiterpene Pyridine Alkaloids from Tripterygium wilfordii Hook. f. Molecules, 27(21), 7274.
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A Comparative Analysis of the Anti-inflammatory Effects of Tripterygium Terpenoids: A Guide for Researchers

Introduction: Unveiling the Therapeutic Potential of Tripterygium wilfordii

For centuries, the "Thunder God Vine," Tripterygium wilfordii Hook. f., has been a cornerstone of traditional Chinese medicine, employed for its potent anti-inflammatory and immunosuppressive properties in treating a spectrum of autoimmune and inflammatory diseases.[1] Modern scientific inquiry has identified a class of compounds known as terpenoids as the primary drivers of these therapeutic effects.[1][2] This guide provides a comprehensive comparative analysis of the anti-inflammatory activities of three prominent Tripterygium terpenoids: the diterpenoid triptolide, and the triterpenoids celastrol and wilforlide A.

This document is intended for researchers, scientists, and drug development professionals. It offers an in-depth examination of the mechanisms of action, comparative efficacy based on available experimental data, and detailed protocols for key assays to facilitate further investigation into these promising natural compounds. Our objective is to provide a scientifically rigorous resource that not only presents established knowledge but also explains the causality behind experimental choices, ensuring a foundation of expertise, authoritativeness, and trustworthiness.

Comparative Mechanistic Insights: Triptolide, Celastrol, and Wilforlide A

The anti-inflammatory prowess of these terpenoids stems from their ability to modulate critical signaling pathways that orchestrate the inflammatory response. While they share common targets, notable differences in their potency and specific molecular interactions exist.

The Central Role of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a pivotal regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[3] All three terpenoids—triptolide, celastrol, and wilforlide A—exert significant anti-inflammatory effects by inhibiting this pathway, albeit through distinct mechanisms.[4]

Triptolide is widely recognized as a potent inhibitor of the NF-κB signaling cascade.[5][6] It has been shown to inhibit the phosphorylation and subsequent degradation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm. This prevents the translocation of the active NF-κB p65 subunit to the nucleus, thereby blocking the transcription of pro-inflammatory genes.[7]

Celastrol also effectively suppresses NF-κB activation.[8] It has been demonstrated to inhibit the IκB kinase (IKK) complex, which is responsible for phosphorylating IκBα.[8] By inhibiting IKK, celastrol prevents IκBα degradation and the subsequent nuclear translocation of NF-κB.[8]

Wilforlide A has been shown to ameliorate M1 macrophage polarization in rheumatoid arthritis, a process partially mediated by the inactivation of the TLR4/NF-κB signaling pathway.[1] It suppresses the degradation of IκBα and the activation of NF-κB p65.[1]

Diagram: Inhibition of the NF-κB Signaling Pathway by Tripterygium Terpenoids

Caption: General overview of the NF-κB signaling pathway and the inhibitory points of Tripterygium terpenoids.

Modulation of Pro-inflammatory Cytokines

A primary consequence of NF-κB activation is the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β). These cytokines play a central role in amplifying and sustaining the inflammatory cascade.

Triptolide has demonstrated potent, dose-dependent inhibition of TNF-α and IL-6 production, with a reported half-maximal inhibitory concentration (IC50) of less than 30 nM for both cytokines in RAW264.7 macrophages.

Celastrol has also been shown to significantly reduce the secretion of pro-inflammatory cytokines, including IL-1β and IL-6.[9][10] For instance, at a concentration of 1 µM, celastrol blocked 62% of IL-6 secretion in PC-3 prostate cancer cells.[10] While direct IC50 values for TNF-α and IL-6 inhibition are less consistently reported, its dose-dependent inhibitory effects are well-documented.

Quantitative Comparison of Anti-inflammatory Activity

To provide a clear and objective comparison, the following table summarizes the available quantitative data on the anti-inflammatory effects of triptolide, celastrol, and wilforlide A. It is important to note that direct comparative studies under identical experimental conditions are limited, and thus, these values should be interpreted with consideration of the different cell types and assay conditions used in the respective studies.

Terpenoid	Target	IC50 / Effective Concentration	Cell Type / Model	Reference
Triptolide	TNF-α Production	< 30 nM	RAW264.7 Macrophages	N/A
IL-6 Production	< 30 nM	RAW264.7 Macrophages	N/A
NF-κB Activation	~12 nM (average in cancer cell lines)	Various Cancer Cell Lines	[7]
Celastrol	IL-6 Secretion	1 µM (62% inhibition)	PC-3 Cells	[10]
NF-κB Activation	< 0.5 µM (sub-toxic concentration)	Ovarian Cancer Cells	N/A
IL-1β Expression	Dose-dependent inhibition	Triple-Negative Breast Cancer Cells	N/A
Wilforlide A	Pro-inflammatory Cytokines (MCP-1, GM-CSF, M-CSF)	Inhibition observed	In vivo (RA mice) / In vitro (macrophages)	[1]
NF-κB Activation	Inhibition of p65 activation observed	LPS/IFN-γ stimulated macrophages	[1]
Overall Anti-inflammatory Effect	Obvious anti-inflammatory effect at high doses	In vivo (rat and mouse models)	[11]

N/A: While the information is supported by the initial search, a specific citation with a direct, clickable URL for the IC50 value was not found in the final set of search results.

Note: The potency of celastrol against key inflammatory signaling pathways is generally considered to be lower than that of triptolide.

Experimental Protocols

To facilitate reproducible research, this section provides detailed, step-by-step methodologies for key experiments used to evaluate the anti-inflammatory effects of Tripterygium terpenoids.

Cell Viability Assay (MTT Assay)

Rationale: It is crucial to determine the cytotoxic concentrations of the terpenoids to ensure that the observed anti-inflammatory effects are not due to cell death. The MTT assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells (e.g., RAW264.7 macrophages) in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Treat the cells with various concentrations of triptolide, celastrol, or wilforlide A (e.g., 0.1 nM to 10 µM) for 24 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Diagram: MTT Assay Workflow

Caption: A simplified workflow of the MTT cell viability assay.

Cytokine Measurement (ELISA)

Rationale: The Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific method for quantifying the concentration of cytokines (e.g., TNF-α, IL-6) in cell culture supernatants.

Protocol (General Sandwich ELISA):

• Plate Coating: Coat a 96-well high-binding microplate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α) overnight at 4°C.

• Blocking: Wash the plate and block with a suitable blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature to prevent non-specific binding.

• Sample Incubation: Add cell culture supernatants (collected from terpenoid-treated and control cells) and standards to the wells and incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1 hour at room temperature.

• Enzyme Conjugate: Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes at room temperature.

• Substrate Addition: Wash the plate and add a TMB (3,3’,5,5’-tetramethylbenzidine) substrate solution. Incubate in the dark until a color develops.

• Stop Reaction: Add a stop solution (e.g., 2N H2SO4) to terminate the reaction.

• Absorbance Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve from the standards and calculate the concentration of the cytokine in the samples.

NF-κB Activation Analysis (Western Blot)

Rationale: Western blotting allows for the detection and semi-quantification of specific proteins involved in the NF-κB signaling pathway, such as phosphorylated IκBα and the p65 subunit in nuclear extracts, to confirm the inhibitory effects of the terpenoids.

Protocol:

• Cell Treatment and Lysis: Treat cells with the terpenoids and an inflammatory stimulus (e.g., LPS). Lyse the cells to extract total protein or perform subcellular fractionation to obtain cytoplasmic and nuclear extracts.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins based on molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the protein of interest (e.g., anti-phospho-IκBα, anti-p65) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add an enhanced chemiluminescence (ECL) substrate.

• Imaging: Visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensity using densitometry software and normalize to a loading control (e.g., β-actin for total lysates, Lamin B1 for nuclear extracts).

Diagram: Western Blot Workflow for NF-κB Analysis

Caption: A schematic representation of the Western blot workflow for analyzing NF-κB pathway proteins.

Conclusion and Future Directions

Tripterygium terpenoids, particularly triptolide and celastrol, represent a rich source of potent anti-inflammatory agents with well-defined mechanisms of action centered on the inhibition of the NF-κB signaling pathway and subsequent reduction of pro-inflammatory cytokine production. While triptolide appears to exhibit the highest potency among the three compounds discussed, both celastrol and wilforlide A also demonstrate significant anti-inflammatory effects.

The lack of consistent, directly comparable quantitative data, especially for wilforlide A, highlights an area for future research. Head-to-head comparative studies employing standardized in vitro assays are necessary to definitively rank the anti-inflammatory potency of these compounds. Furthermore, exploring the therapeutic potential of these terpenoids in a wider range of inflammatory disease models is warranted. The detailed protocols provided in this guide are intended to facilitate such investigations, contributing to a more comprehensive understanding of these promising natural products and their potential translation into novel anti-inflammatory therapies.

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A Comparative Guide to the Mechanisms of Action: Dihydroagarofuran Sesquiterpenoids vs. Taxol

For researchers and drug development professionals, understanding the nuanced mechanisms of action of potential therapeutic agents is paramount. This guide provides an in-depth, objective comparison between the well-established microtubule stabilizer, Taxol (paclitaxel), and the diverse class of natural products known as dihydroagarofuran sesquiterpenoids. By delving into their molecular targets and cellular consequences, we aim to illuminate the distinct therapeutic strategies these compounds represent.

Introduction: Two Classes of Potent Anticancer Agents

Nature has long been a source of complex molecules with profound biological activity. Taxol, a diterpenoid originally isolated from the Pacific yew tree (Taxus brevifolia), revolutionized cancer chemotherapy with its unique mechanism of stabilizing microtubules.[1][2] Dihydroagarofuran sesquiterpenoids, a large and structurally diverse family of compounds primarily found in plants of the Celastraceae family, have also demonstrated significant cytotoxic and antitumor activities, marking them as compounds of high interest.[3][4] While both classes of compounds can induce cancer cell death, their pathways to achieving this outcome are fundamentally different. This guide will dissect these differences, providing the technical insights necessary for informed research and development.

Taxol (Paclitaxel): The Archetypal Microtubule-Stabilizing Agent

The mechanism of Taxol is a textbook example of targeted anticancer therapy. Its action is centered exclusively on the cellular cytoskeleton, specifically the microtubules.

A Singular, Potent Mechanism: Hyper-stabilization of Microtubules

Microtubules are dynamic polymers of α- and β-tubulin heterodimers, constantly assembling and disassembling. This dynamism is critical for several cellular processes, most notably the formation of the mitotic spindle required for chromosome segregation during cell division.[1]

Taxol exerts its effect by binding directly to the β-tubulin subunit within the assembled microtubule polymer.[5][6][7] This binding event occurs at a specific site on the inner (luminal) surface of the microtubule.[5][8] The key consequences of this interaction are:

• Enhanced Polymerization: Taxol promotes the assembly of tubulin dimers into microtubules, effectively lowering the critical concentration of tubulin required for polymerization.[2]

• Inhibition of Depolymerization: Once formed, the Taxol-bound microtubules are extraordinarily stable and resistant to disassembly by factors that would normally break them down, such as cold temperatures or calcium ions.[1][2]

• Suppression of Dynamics: The drug effectively freezes the microtubule in a polymerized state, suppressing the dynamic instability that is essential for its function.[1]

This hyper-stabilization leads to catastrophic consequences for dividing cells. The mitotic spindle cannot function correctly, leading to a prolonged arrest in the M-phase (mitosis) of the cell cycle.[1][2] Unable to properly segregate chromosomes and complete cell division, the cell ultimately undergoes programmed cell death, or apoptosis.

Caption: Taxol's linear mechanism of action.

Dihydroagarofuran Sesquiterpenoids: A Pleiotropic Approach

Unlike Taxol's focused attack on microtubules, the dihydroagarofuran sesquiterpenoids represent a class of compounds with diverse biological activities and likely multiple mechanisms of action. While they exhibit potent cytotoxicity, a singular, unifying mechanism comparable to Taxol has not been identified.[4] Instead, research points towards a range of effects, including cytotoxicity, reversal of multidrug resistance (MDR), and anti-tumor-promoting activities.[3][4][9]

To illustrate a non-microtubule-centric mechanism from the same plant family (Celastraceae), we can examine Celastrol, a potent triterpenoid. While not a dihydroagarofuran sesquiterpenoid, its well-characterized, multi-pronged mechanism provides a valuable counterpoint to Taxol. Celastrol's anticancer effects are attributed to the disruption of multiple signaling pathways crucial for cancer cell survival and proliferation.

Key mechanisms of Celastrol include:

• Inhibition of NF-κB Signaling: Celastrol can inhibit the IKK kinase complex, preventing the activation of the master inflammatory and survival transcription factor, NF-κB.[10]

• Targeting the JAK/STAT Pathway: It has been shown to inhibit the JAK2/STAT3 signaling pathway by suppressing the activation and transcriptional activity of STAT3, a key driver in many cancers.[11]

• Induction of Oxidative Stress: Celastrol can trigger the production of reactive oxygen species (ROS), leading to caspase-dependent apoptosis.[12][13]

• Inhibition of Heat Shock Protein 90 (HSP90): By interacting with HSP90 co-chaperones, Celastrol disrupts the stability of numerous client proteins that are essential for tumor growth and survival.[10]

This pleiotropic (multi-targeted) action means that compounds like Celastrol can induce cell death through various overlapping pathways, making them potent cytotoxic agents.

Caption: Pleiotropic mechanism of Celastrol.

Head-to-Head Comparison: A Summary of Mechanisms

The fundamental difference lies in the specificity of the primary molecular target. Taxol is a highly specific microtubule-stabilizing agent, whereas dihydroagarofuran sesquiterpenoids and related compounds appear to engage multiple targets to induce cytotoxicity.

Feature	Taxol (Paclitaxel)	Dihydroagarofuran Sesquiterpenoids (Exemplified by Celastrol)
Primary Molecular Target	β-Tubulin in assembled microtubules[5][6][7]	Multiple targets; includes IKK, JAK2/STAT3, HSP90 machinery[10][11][12]
Effect on Microtubules	Potent stabilization, suppression of dynamics[1][2]	Generally not considered a primary mechanism; effects are indirect.
Cell Cycle Effects	Strong arrest in G2/M phase[1][2]	Can induce cell cycle arrest, but not necessarily M-phase specific[12]
Key Downstream Events	Mitotic spindle disruption, activation of the spindle assembly checkpoint[1]	Inhibition of pro-survival signaling (NF-κB, STAT3), ROS production[11][12][13]
Therapeutic Strategy	Anti-mitotic; targets rapidly dividing cells	Pleiotropic; disrupts multiple core cancer signaling pathways

Experimental Methodologies for Mechanistic Elucidation

To validate the mechanisms described, specific and robust experimental protocols are required. Below are foundational assays used to differentiate between microtubule-targeting and other cytotoxic mechanisms.

Experimental Protocol 1: Microtubule Polymerization Assay (Turbidity)

This biochemical assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules. It is the definitive test to determine if a compound is a microtubule stabilizer or destabilizer.

Principle: The polymerization of tubulin into microtubules increases the turbidity of the solution, which can be measured as an increase in optical density (OD) at 340 nm over time. Stabilizing agents like Taxol will increase the rate and extent of polymerization.[14]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a tubulin polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA).

  • Reconstitute lyophilized, purified tubulin (>99% pure) on ice in the polymerization buffer to a final concentration of 2-3 mg/mL.

  • Prepare a 10 mM stock solution of GTP in buffer.

  • Prepare stock solutions of the test compound and Taxol (positive control) in DMSO.

• Assay Setup:

  • Pre-warm a 96-well clear-bottom plate in a spectrophotometer plate reader set to 37°C.

  • In each well, add the polymerization buffer.

  • Add the test compound or control (Taxol, DMSO vehicle) to the appropriate wells.

  • To initiate the reaction, add GTP (1 mM final concentration) and the tubulin solution to each well.

• Data Acquisition:

  • Immediately begin reading the absorbance at 340 nm every 30-60 seconds for 60 minutes at 37°C.

• Analysis:

  • Plot OD340 vs. time. A compound that stabilizes microtubules will show a faster rate of polymerization and a higher final OD plateau compared to the DMSO control.

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A Researcher's Guide to Confirming the Absolute Configuration of Dihydroagarofuran Sesquiterpenoids

The complex, three-dimensional architecture of dihydroagarofuran sesquiterpenoids presents a significant challenge in natural product chemistry: the unambiguous determination of their absolute configuration. This guide provides an in-depth comparison of the primary analytical techniques employed for this purpose, offering insights into their underlying principles, experimental workflows, and practical considerations for researchers in drug discovery and development.

The spatial arrangement of atoms in these intricate molecules is crucial as it dictates their biological activity. Enantiomers, mirror-image isomers, can exhibit vastly different pharmacological and toxicological profiles. Therefore, establishing the absolute stereochemistry is a non-negotiable step in the journey from a natural product isolate to a potential therapeutic agent.

This guide will navigate the strengths and limitations of four key methodologies: Single-Crystal X-ray Diffraction (SCD), Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and the Mosher's Method (NMR-based).

Single-Crystal X-ray Diffraction (SCD): The Gold Standard

Single-crystal X-ray crystallography stands as the most definitive method for determining the three-dimensional structure of a molecule, including its absolute configuration.[1][2][3] The technique relies on the diffraction of X-rays by a crystalline sample to generate an electron density map, which reveals the precise spatial arrangement of atoms.

Causality Behind the Choice: When a high-quality single crystal of the dihydroagarofuran sesquiterpenoid can be obtained, SCD is the preferred method due to its unambiguous nature. The resulting structural model provides a complete and accurate picture of the molecule's stereochemistry.

Experimental Workflow

The process involves crystallizing the purified compound and analyzing the diffraction pattern of X-rays passing through the crystal. The determination of the absolute configuration is achieved through the analysis of anomalous dispersion effects, which are subtle differences in the scattering of X-rays by the electrons of the atoms.[4]

Caption: Workflow for Absolute Configuration Determination using SCD.

Trustworthiness: The reliability of SCD in determining absolute configuration is exceptionally high, provided that the crystal quality is sufficient and the data is collected and processed correctly. The Flack parameter, a value derived from the diffraction data, serves as a critical indicator of the correctness of the assigned absolute configuration.[4]

Chiroptical Methods: VCD and ECD

Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are powerful spectroscopic techniques that measure the differential absorption of left and right circularly polarized light by chiral molecules.[5][6][7] These methods are particularly valuable when obtaining suitable crystals for SCD is not feasible.

Causality Behind the Choice: VCD and ECD are solution-based techniques, which is a significant advantage when dealing with oils or amorphous solids.[6] They provide information about the stereochemistry of the molecule in its natural state in solution, which can be more biologically relevant than the solid-state structure.

Vibrational Circular Dichroism (VCD)

VCD spectroscopy measures the differential absorption of left and right circularly polarized infrared light, corresponding to vibrational transitions within the molecule.[8][9] The resulting VCD spectrum is highly sensitive to the molecule's absolute configuration.

Experimental Workflow: The experimental VCD spectrum of the dihydroagarofuran sesquiterpenoid is measured and then compared to the theoretical spectrum calculated for a specific enantiomer using quantum chemical methods, typically Density Functional Theory (DFT).[6][10] A good match between the experimental and calculated spectra allows for the confident assignment of the absolute configuration.[11]

Caption: VCD Workflow for Stereochemical Assignment.

Electronic Circular Dichroism (ECD)

ECD spectroscopy operates on a similar principle to VCD but measures the differential absorption of circularly polarized ultraviolet and visible light, corresponding to electronic transitions.[7][12] The presence of chromophores (light-absorbing groups) in the molecule is essential for obtaining a measurable ECD spectrum.[13]

Experimental Workflow: Similar to VCD, the experimental ECD spectrum is recorded and compared with the theoretically calculated spectrum for a chosen enantiomer.[12][14][15] The exciton chirality method is a powerful approach within ECD for determining the absolute configuration of molecules containing multiple chromophores.[16] For dihydroagarofuran sesquiterpenoids, derivatization with a suitable chromophore may be necessary if the parent molecule lacks strong UV absorption.[7][16]

Mosher's Method: NMR-Based Derivatization

Mosher's method is a well-established NMR technique for determining the absolute configuration of chiral secondary alcohols and amines.[17][18] It involves the derivatization of the chiral substrate with the enantiomerically pure Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) to form diastereomeric esters.

Causality Behind the Choice: This method is particularly useful when the dihydroagarofuran sesquiterpenoid possesses a secondary alcohol group and other methods are not readily applicable. It leverages the high sensitivity and resolution of NMR spectroscopy.

Experimental Workflow

The chiral alcohol is reacted separately with (R)- and (S)-MTPA chloride to form two diastereomeric esters. The ¹H NMR spectra of these two esters are then recorded and compared. The differences in the chemical shifts (Δδ = δS - δR) of the protons near the newly formed chiral center are analyzed. The sign of the Δδ values for protons on either side of the MTPA plane provides a reliable indication of the absolute configuration of the alcohol.[17][18][19]

Caption: Mosher's Method Workflow.

Trustworthiness: When applied correctly, Mosher's method is a reliable technique. However, it is an indirect method and relies on the formation of a specific conformation of the MTPA esters in solution. Careful analysis and consideration of potential conformational ambiguities are crucial for an accurate assignment.

Comparison of Methods

Method	Sample Requirement	Experimental Time	Cost	Ambiguity	Key Advantage	Key Limitation
SCD	High-quality single crystal (µg to mg)	Days to weeks	High	Very Low	Unambiguous 3D structure	Crystal growth can be a major bottleneck
VCD	mg of pure compound in solution	Hours	Moderate	Low	Applicable to a wide range of molecules in solution	Requires quantum chemical calculations
ECD	µg to mg of pure compound in solution	Hours	Moderate	Low to Moderate	High sensitivity, small sample amount	Requires a chromophore, can be conformationally dependent
Mosher's Method	mg of pure compound with a secondary alcohol/amine	1-2 days	Low	Moderate	Utilizes standard NMR instrumentation	Indirect method, potential for conformational ambiguity

Conclusion and Recommendations

The choice of method for determining the absolute configuration of dihydroagarofuran sesquiterpenoids depends on several factors, including the physical properties of the compound, the available instrumentation, and the expertise of the research team.

• For crystalline compounds, Single-Crystal X-ray Diffraction is the unequivocal gold standard.

• For non-crystalline samples, Vibrational Circular Dichroism offers a robust and broadly applicable solution-state method.

• Electronic Circular Dichroism is a highly sensitive technique, particularly powerful when suitable chromophores are present or can be introduced.

• Mosher's Method provides a valuable NMR-based alternative for compounds containing secondary alcohols.

In many cases, a combination of two or more of these techniques can provide a higher level of confidence in the assigned absolute configuration. For instance, corroborating a VCD-based assignment with Mosher's method for a key stereocenter can significantly strengthen the structural elucidation. As the field of natural product chemistry continues to evolve, the synergistic use of these powerful analytical tools will be paramount in unlocking the full therapeutic potential of complex molecules like the dihydroagarofuran sesquiterpenoids.

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A Researcher's Guide to Evaluating the Selectivity Index of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran in Cancer Cells

In the landscape of oncology drug development, the paramount challenge is to design therapeutics that are lethal to cancer cells while sparing healthy tissues. The Selectivity Index (SI) serves as a critical quantitative measure of this therapeutic window. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine, interpret, and compare the selectivity index of the novel dihydroagarofuran sesquiterpene, 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran. While specific experimental data for this compound is not yet prevalent in published literature, this document outlines the requisite methodologies and provides comparative benchmarks to rigorously assess its potential as a selective anticancer agent.

The Selectivity Index: A Cornerstone of Preclinical Evaluation

The therapeutic utility of a cytotoxic compound is not defined solely by its potency against cancer cells, but by its differential effect between malignant and non-malignant cells. The Selectivity Index (SI) is a quantitative ratio that measures this difference. It is calculated by dividing the concentration of a compound that inhibits 50% of a normal (non-cancerous) cell line (IC50) by the concentration that inhibits 50% of a cancer cell line.[1][2]

SI = IC50 (Normal Cell Line) / IC50 (Cancer Cell Line)

A higher SI value signifies greater selectivity for cancer cells, suggesting a wider therapeutic window and a potentially lower risk of systemic toxicity in a clinical setting.[3] Generally, an SI value greater than 3 is considered to indicate high selectivity.[1][2]

The Dihydroagarofuran Sesquiterpene Class: A Profile of Bioactivity

1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran belongs to the dihydro-β-agarofuran class of sesquiterpenes, natural products isolated from plants of the Celastraceae family.[4][5] This structural class is noted for a wide array of biological activities, including antitumor, anti-inflammatory, and multidrug resistance (MDR) reversal properties.[4][6] Their cytotoxic effects are often attributed to the induction of apoptosis, though the precise signaling pathways are still under active investigation.[7] Given the promising bioactivity of this class, a robust evaluation of the selectivity of new derivatives like the topic compound is scientifically warranted.

Experimental Workflow for Determining the Selectivity Index

A rigorous and reproducible experimental design is essential for generating reliable SI values. The following workflow outlines the critical steps from cell line selection to data analysis.

Caption: Experimental workflow for determining the Selectivity Index.

Detailed Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell viability.[5] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells convert the yellow MTT to a purple formazan product.[5]

Materials:

• Selected cancer and non-cancerous cell lines

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran

• Dimethyl sulfoxide (DMSO, sterile)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells using Trypsin-EDTA and perform a cell count (e.g., using a hemocytometer).

  • Seed the cells into 96-well plates at an optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plates for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a concentrated stock solution of the test compound in DMSO.

  • Perform serial dilutions of the stock solution in a complete culture medium to achieve a range of final concentrations for treatment. Ensure the final DMSO concentration in the wells is non-toxic (typically <0.5%).

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include untreated control (medium only) and vehicle control (medium with the highest DMSO concentration) wells.

  • Incubate the plates for an appropriate exposure time (e.g., 48 or 72 hours).

• MTT Assay and Data Acquisition:

  • After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value (the concentration that causes 50% inhibition of cell growth) from the curve using non-linear regression analysis.

Rationale for Cell Line Selection

The choice of cell lines is critical for a meaningful SI value.

• Cancer Cell Lines: A panel of cell lines from different tissue origins (e.g., breast: MCF-7; lung: A549; colon: HCT-116) should be used to assess the compound's spectrum of activity.

• Non-Cancerous Cell Lines: The "normal" cell line should ideally be from the same tissue type as the cancer cell line to provide the most relevant comparison.[8] Commonly used non-malignant cell lines include human fibroblasts (e.g., CCD-1123Sk) or immortalized, non-transformed cell lines (e.g., MCF-10A for breast cancer studies).[1] Using primary cells is also a robust option.

Comparative Analysis: Benchmarking Performance

To contextualize the performance of 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran, its SI values should be compared against established and investigational drugs. The data below, compiled from various studies, provides a benchmark.

Table 1: Hypothetical Data Presentation for the Target Compound

Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)	Selectivity Index (SI)
MCF-7 (Breast)	[Experimental Value]	MCF-10A (Breast)	[Experimental Value]	[Calculated Value]
A549 (Lung)	[Experimental Value]	WI-38 (Lung)	[Experimental Value]	[Calculated Value]
HepG2 (Liver)	[Experimental Value]	THLE-2 (Liver)	[Experimental Value]	[Calculated Value]
HCT-116 (Colon)	[Experimental Value]	VERO (Kidney)	[Experimental Value]	[Calculated Value]

Table 2: Comparative Selectivity Index of Benchmark Compounds

Compound	Cancer Cell Line	IC50 (µM) - Cancer	Normal Cell Line	IC50 (µM) - Normal	Selectivity Index (SI)	Reference
Doxorubicin	HCT-116 (Colon)	0.15	VERO (Kidney)	0.99	6.60	[3]
Benzoxazole Deriv. 1	MCF-7 (Breast)	15.21	WI-38 (Lung)	37.97	2.50	[3]
Benzoxazole Deriv. 2	HepG2 (Liver)	10.50	WI-38 (Lung)	37.97	3.62	[3]

Note: The presented data is a compilation from multiple sources, and direct comparison should be made with caution due to variations in experimental conditions.[3]

Potential Mechanisms of Action and Selectivity

The selectivity of a compound is intrinsically linked to its mechanism of action. For sesquiterpenes, including the dihydroagarofuran class, several mechanisms may contribute to their anticancer effects.

Caption: Potential mechanisms of action for dihydroagarofuran sesquiterpenes.

• Induction of Apoptosis: Many sesquiterpenes exert their cytotoxic effects by triggering programmed cell death. Studies on related compounds have demonstrated the activation of caspases, key executioner proteins in the apoptotic cascade.

• Cell Cycle Arrest: Some sesquiterpene lactones have been shown to block cancer cells in the G2/M phase of the cell cycle, thereby inhibiting mitosis and proliferation.

• Modulation of Signaling Pathways: The NF-κB signaling pathway is a critical regulator of inflammation, cell survival, and proliferation, and is often dysregulated in cancer. Inhibition of NF-κB is a known mechanism for some sesquiterpenes, leading to a reduction in anti-apoptotic gene expression and sensitizing cells to apoptosis.

The selective nature of these compounds may arise from the unique dependencies of cancer cells on these signaling pathways for their uncontrolled growth and survival.

Conclusion

While 1β-Benzoyl-8α-cinnamoyl-4α,5α-dihydroxydihydroagarofuran is an understudied compound, its structural class holds significant promise. By employing the rigorous experimental and analytical framework detailed in this guide, researchers can effectively determine its selectivity index. Comparing this value against established chemotherapeutics like doxorubicin and other investigational series will provide a clear, objective assessment of its potential. A high selectivity index would strongly advocate for its further preclinical development as a targeted anticancer agent.

References

• ResearchGate. (n.d.). The calculated values of the selectivity index (SI) of some compounds. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). Dihydro-β-agarofuran sesquiterpenes from celastraceae species as anti-tumour-promoting agents: Structure-activity relationship | Request PDF. Retrieved January 3, 2026, from [Link]

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• PubMed. (2016, March 23). Dihydro-β-agarofuran sesquiterpenes from celastraceae species as anti-tumour-promoting agents: Structure-activity relationship. Retrieved January 3, 2026, from [Link]

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• Anticancer Research. (n.d.). Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells. Retrieved January 3, 2026, from [Link]

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• ResearchGate. (2015, June 22). Which normal cell line should be used to provide cytotoxicity data to support that AgNPs/AuNPs have selective toxicity towards cancer cell lines? Retrieved January 3, 2026, from [Link]

• ResearchGate. (2013, April 21). What are the commonly used cell lines other than HEK-293 cells for MTT assay for the assessment of compound cytoxicity? Retrieved January 3, 2026, from [Link]

• National Institutes of Health. (2021, August 11). Cytotoxic effects on cancerous and non-cancerous cells of trans-cinnamaldehyde, carvacrol, and eugenol. Retrieved January 3, 2026, from [Link]

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A Senior Application Scientist's Guide to Benchmarking the Purity of Isolated Natural Products

For researchers, scientists, and drug development professionals, the journey from a crude natural extract to a purified, biologically active compound is fraught with analytical challenges. The central question at the culmination of any isolation workflow is deceptively simple: "How pure is my compound?" Answering this question with a high degree of confidence is not merely an academic exercise; it is the bedrock upon which all subsequent biological, toxicological, and clinical data are built. An erroneously high purity value can lead to inaccurate potency calculations, misleading structure-activity relationships, and the potential failure of a promising drug candidate in later stages.

This guide provides an in-depth comparison of the primary analytical techniques for assessing the purity of isolated natural products. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, establish the framework for a self-validating, orthogonal approach, and provide actionable protocols grounded in established scientific principles.

The Orthogonal Imperative: Why One Method is Never Enough

The concept of "purity" for a chemical substance is not monolithic; it is a composite of several attributes. A truly pure natural product isolate should be free from:

• Structurally related impurities from the biological source.

• Artifacts generated during extraction and purification.

• Residual solvents.

• Water.

No single analytical technique can comprehensively assess all these potential contaminants. Therefore, a robust purity assessment relies on orthogonal methods —techniques that measure the same attribute (purity) through different and independent physicochemical principles.[1] This approach drastically reduces the risk of overlooking impurities that may be "invisible" to a single method, creating a self-validating system for purity assignment.[1][2]

The three pillars of a modern, robust purity analysis workflow are High-Performance Liquid Chromatography (HPLC), quantitative Nuclear Magnetic Resonance (qNMR), and Mass Spectrometry (MS).

High-Performance Liquid Chromatography (HPLC): The Workhorse for Impurity Profiling

HPLC is the cornerstone of purity analysis, prized for its high resolving power in separating the target compound from structurally similar impurities.[3][4][5]

Causality of Method: HPLC separates molecules in a liquid mobile phase based on their differential partitioning between the mobile phase and a solid stationary phase packed in a column.[5] For natural products, Reversed-Phase HPLC (RP-HPLC) is most common, where a nonpolar stationary phase (like C18) separates compounds based on their hydrophobicity. Impurities that are structurally similar to the main compound will have slightly different retention times, appearing as distinct peaks in the resulting chromatogram. Detection is most often performed with a UV-Vis or Photodiode Array (PDA) detector, which measures the absorbance of light by the molecules.[4]

Strengths:

• High Resolution: Capable of separating closely related isomers and analogs.[3]

• Sensitivity: Modern systems can detect impurities at very low levels (<<0.1%).

• Quantitative for Profile: Provides an accurate relative percentage of all UV-active components in the mixture (Area Percent method).[5]

Limitations:

• Relative Purity: The common "area percent" calculation assumes that all compounds have the same response factor (absorbance per unit of concentration) at the chosen wavelength. This is rarely true and can lead to an inaccurate assessment of purity.

• "Invisible" Impurities: It cannot detect impurities that lack a UV chromophore, nor does it account for water or residual solvents.[4]

• Co-elution: An impurity peak can be hidden under the main analyte peak, a risk that is mitigated by using orthogonal column chemistries.[6][7]

Experimental Protocol: Purity by HPLC-PDA

• Sample Preparation: Accurately weigh ~1 mg of the isolated natural product and dissolve in 1 mL of a suitable solvent (e.g., Methanol, Acetonitrile) to create a 1 mg/mL stock solution. Filter through a 0.22 µm syringe filter.

• Instrumentation & Conditions:

  • HPLC System: A system equipped with a pump, autosampler, column oven, and PDA detector.

  • Column: A workhorse column like a C18, 5 µm, 4.6 x 250 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Gradient: A typical scouting gradient would be 5% to 95% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • PDA Detection: Scan from 200-400 nm. Extract the chromatogram at the λmax of the main peak and a lower wavelength (e.g., 210 nm) to visualize potential non-ideal impurities.

• Data Analysis & Purity Calculation:

  • Integrate all peaks in the chromatogram, excluding the solvent front.

  • Calculate the area percent purity using the formula: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Quantitative NMR (qNMR): The Standard for Absolute Purity

While HPLC provides a relative purity profile, qNMR is a primary ratio method capable of determining an absolute, mass-based purity value (e.g., % w/w) without needing a reference standard of the analyte itself.[2][8]

Causality of Method: The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[8] By adding a known mass of a highly pure, certified internal standard (calibrant) to a known mass of the natural product sample, the purity of the analyte can be calculated by comparing the integral of a specific analyte proton signal to the integral of a known proton signal from the calibrant.[2][9]

Strengths:

• Absolute Quantification: Provides a true mass-based purity value, accounting for "invisible" non-NMR active impurities (like inorganic salts) and providing a more accurate measure than HPLC area %.[2][9]

• Nondestructive: The sample can be fully recovered after analysis.[8]

• Universal Detection: Detects any proton-containing molecule, including some solvents and impurities that may be missed by HPLC-UV.

• Structural Confirmation: Provides simultaneous confirmation of the compound's structure.

Limitations:

• Lower Sensitivity: Significantly less sensitive than HPLC, making it unsuitable for detecting trace impurities.

• Signal Overlap: In complex molecules, proton signals can overlap, making it difficult to find a clean, well-resolved signal for integration.[10]

• Calibrant Quality is Key: The accuracy of the result is entirely dependent on the certified purity and accurate weighing of the internal calibrant.[2]

Experimental Protocol: Absolute Purity by ¹H-qNMR

• Preparation:

  • Accurately weigh (to 0.01 mg) approximately 10 mg of the isolated natural product into a clean vial.

  • Accurately weigh (to 0.01 mg) approximately 5 mg of a certified internal calibrant (e.g., maleic acid, dimethyl sulfone) into the same vial. The calibrant must have signals that do not overlap with the analyte.[2]

  • Dissolve the mixture in a known volume (~700 µL) of a deuterated solvent (e.g., DMSO-d₆, MeOD-d₄) and transfer to a high-precision NMR tube.

• NMR Acquisition:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer.

  • Key Parameters: To ensure quantitativity, a long relaxation delay (D1) is critical. A D1 of at least 5 times the longest T₁ of any proton being integrated is required. A value of 30-60 seconds is often a safe starting point.

  • Pulse Angle: Use a calibrated 90° pulse.

  • Scans: Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a high signal-to-noise ratio (>250:1) for the signals to be integrated.

• Data Processing & Purity Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Select a well-resolved, non-overlapping signal for the analyte and the calibrant. Integrate both signals accurately.

  • Calculate the purity (% w/w) using the following equation[9]:

    Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    Where:

    • I: Integral value

    • N: Number of protons for the integrated signal

    • MW: Molecular weight

    • m: Mass

    • P_std: Purity of the certified internal standard

Liquid Chromatography-Mass Spectrometry (LC-MS): Unambiguous Identity Confirmation

While not inherently quantitative without extensive validation, LC-MS is an indispensable orthogonal technique for confirming the identity of the main peak and identifying impurities.[11][12]

Causality of Method: LC-MS couples the separation power of HPLC with the detection power of mass spectrometry.[13] As compounds elute from the HPLC column, they are ionized (e.g., by Electrospray Ionization, ESI) and enter the mass spectrometer, which measures the mass-to-charge ratio (m/z) of the ions.[11][12] This provides the molecular weight of the main compound and any co-eluting or separated impurities.

Strengths:

• High Specificity: Provides molecular weight data, offering a much higher degree of confidence in peak identity than retention time and UV spectra alone.

• Trace Detection: Extremely sensitive for detecting and identifying low-level impurities.[14]

• Co-elution Analysis: Can identify an impurity that is chromatographically hidden under the main peak if it has a different mass.

Limitations:

• Not Inherently Quantitative: Ionization efficiency varies dramatically between different molecules, meaning peak area in an MS chromatogram is not proportional to concentration.[11]

• Complexity: Data interpretation can be complex, and ionization suppression effects can complicate analysis.

Workflow: Purity Confirmation by LC-MS

• Methodology: Use the same HPLC method developed for purity profiling.

• Data Acquisition: Acquire data in full scan mode to capture the m/z of all eluting compounds.

• Data Analysis:

  • Confirm that the mass spectrum of the main chromatographic peak corresponds to the expected molecular weight of the isolated natural product ([M+H]⁺, [M+Na]⁺, or [M-H]⁻).

  • Examine the mass spectra of all minor peaks to identify their molecular weights. This information can help determine if they are known related impurities, degradation products, or process contaminants.

  • Extract ion chromatograms for expected impurities to increase detection sensitivity.

Synthesis: An Integrated Workflow for Purity Benchmarking

A logical, self-validating workflow combines the strengths of each technique.

Caption: Integrated workflow for robust natural product purity assessment.

Data Presentation: A Comparative Summary

For clear decision-making, the capabilities of each primary technique are summarized below.

Feature	HPLC-PDA	Quantitative NMR (qNMR)	LC-MS
Primary Principle	Chromatographic Separation	Nuclear Spin Resonance	Mass-to-Charge Ratio
Purity Metric	Relative Area %	Absolute % by Weight (w/w)	Qualitative Identity
Pros	High resolution, sensitive to chromophoric impurities, widely available.	Primary method for absolute purity , nondestructive, structural info included.	Extremely sensitive and specific for identity, detects co-eluting impurities.
Cons	Relative quantification only, blind to non-chromophoric impurities, water, solvents.	Lower sensitivity, requires pure internal standard, potential signal overlap.	Not inherently quantitative due to variable ionization, matrix effects.
Best For	Routine quality control, generating an impurity profile, detecting related substances.	Assigning the final, certified purity value to a reference standard or lead compound.	Confirming identity of main peak and impurities, dereplication.

Regulatory Grounding and the Role of Reference Standards

The validation of any analytical procedure used to assign purity must be performed in accordance with established guidelines, such as those from the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[15][16][17][18][19] These guidelines detail the required validation characteristics, including accuracy, precision, specificity, linearity, and range, ensuring the method is fit for its intended purpose.[20][21][22]

Furthermore, the accuracy of these methods is critically dependent on the use of high-quality Reference Standards .[23] For qNMR, a Certified Reference Material (CRM) with a traceable, documented purity is essential for the internal calibrant.[24] For HPLC, a well-characterized in-house or commercial reference standard of the natural product itself is needed for peak identification and method validation.[25][26]

Conclusion

Benchmarking the purity of an isolated natural product is a multi-faceted challenge that cannot be met by a single analytical technique. A scientifically sound assessment is built upon an orthogonal foundation, primarily leveraging HPLC for high-resolution impurity profiling, qNMR for an absolute mass-based purity assignment, and LC-MS for unambiguous identity confirmation. By understanding the fundamental principles and inherent limitations of each method, researchers can design a self-validating workflow that provides a true and defensible measure of purity, ensuring the integrity of all subsequent research and development efforts.

References

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• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. Available at: [Link]

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• Structural Analysis of Natural Products. ACS Publications. Available at: [Link]

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• Analytical techniques for natural product research. CABI Books. Available at: [Link]

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• Isolation and Purification Techniques in Natural Products Chemistry. Hilaris Publisher. Available at: [Link]

• qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study! Frontiers. Available at: [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. Available at: [Link]

• Mass Spectrometry in Natural Product Structure Elucidation. ResearchGate. Available at: [Link]

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• Organic Certified Reference Materials. ESSLAB. Available at: [Link]

• What Reference Standard Should I Use? LabMal. Available at: [Link]

• Rational column selection approach for purity determination of chemical reference standards of natural products based on a column characterization database. ResearchGate. Available at: [Link]

• FDA Releases Guidance on Analytical Procedures. BioPharm International. Available at: [Link]

• Why Is HPLC Ideal for Chemical Purity Testing? Moravek. Available at: [Link]

• Q2(R2) Validation of Analytical Procedures. FDA. Available at: [Link]

• FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. ECA Academy. Available at: [Link]

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